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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a substituted aromatic sulfonamide of interest i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a substituted aromatic sulfonamide of interest in medicinal chemistry and drug discovery. Its structural architecture, featuring a primary aminomethyl group and an N-ethylsulfonamide moiety on a benzene ring, presents a unique combination of functionalities that influence its physicochemical profile. This guide provides a comprehensive analysis of the core physicochemical properties of this compound, offering both theoretical insights and detailed experimental protocols for their determination. While experimental data for this specific molecule is not widely available in public literature, this document synthesizes information from closely related analogues and established principles of medicinal chemistry to provide robust estimations and a practical framework for its empirical investigation.

The aminomethyl group introduces a basic center, crucial for salt formation and potential interactions with biological targets. The N-ethylbenzenesulfonamide portion contributes to its lipophilicity and hydrogen bonding capabilities, which are key determinants of its pharmacokinetic and pharmacodynamic behavior. Understanding the interplay of these structural features is paramount for its potential development as a therapeutic agent.

Chemical Identity and Structure

The foundational step in characterizing any molecule is to establish its precise chemical identity.

IdentifierValueSource
IUPAC Name 3-(Aminomethyl)-N-ethylbenzenesulfonamideN/A
CAS Number 1158998-59-4 (for hydrochloride salt)[1]
Molecular Formula C₉H₁₄N₂O₂S[1]
Molecular Weight 214.29 g/mol Calculated
InChI Key DHFWLTDZXGXYLL-UHFFFAOYSA-N (for hydrochloride salt)[1]

Molecular Structure:

Caption: 2D structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Estimated and Measured Physicochemical Properties

The following table summarizes the estimated and, where available, experimentally determined physicochemical properties of 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its close analogs. It is crucial to note that in the absence of direct experimental data for the target compound, these values are predictive and should be confirmed empirically.

PropertyEstimated/Measured ValueMethod/RationaleReference
Melting Point (°C) 130-135 (for a related compound)Based on 4-(2-Aminoethyl)benzenesulfonamide. The melting point is influenced by crystal lattice energy and intermolecular forces. The presence of both hydrogen bond donors and acceptors suggests a crystalline solid with a defined melting point.[2][2]
Boiling Point (°C) Decomposes before boilingTypical for sulfonamides with multiple functional groups.N/A
Aqueous Solubility Moderately to sparingly solubleThe presence of the polar aminomethyl and sulfonamide groups enhances water solubility, while the benzene ring and ethyl group contribute to its lipophilicity. Solubility is expected to be pH-dependent.[3]
pKa ~9.5-10.5 (aminomethyl group), ~10-11 (sulfonamide NH)The primary aliphatic amine is expected to have a pKa in the typical range for such groups. The sulfonamide proton is weakly acidic.N/A
LogP (Octanol-Water Partition Coefficient) 1.0 - 2.0This estimated range reflects a balance between the hydrophilic (aminomethyl, sulfonamide) and lipophilic (benzene ring, ethyl group) parts of the molecule.N/A

Experimental Protocols for Physicochemical Characterization

For drug development professionals, empirical determination of these properties is a critical step. The following section outlines detailed, field-proven methodologies for this purpose.

Synthesis and Purification

A common synthetic route to N-alkylated sulfonamides involves the reaction of a sulfonyl chloride with a primary amine.[4]

Workflow for Synthesis and Purification:

G cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Characterization start 3-(Chloromethyl)benzenesulfonyl chloride + Ethylamine reaction Reaction in suitable solvent (e.g., DCM) with base (e.g., triethylamine) start->reaction intermediate 3-(Chloromethyl)-N-ethylbenzenesulfonamide reaction->intermediate amination Amination (e.g., with ammonia or a protected amine followed by deprotection) intermediate->amination crude Crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide amination->crude extraction Aqueous workup/extraction crude->extraction chromatography Column chromatography (Silica gel) extraction->chromatography recrystallization Recrystallization chromatography->recrystallization pure_product Pure Product recrystallization->pure_product nmr NMR (1H, 13C) pure_product->nmr ms Mass Spectrometry pure_product->ms ir FT-IR pure_product->ir

Caption: General workflow for the synthesis and characterization.

Detailed Protocol:

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-(chloromethyl)benzene-1-sulfonyl chloride in a suitable anhydrous solvent such as dichloromethane (DCM).

  • Amine Addition: Cool the solution to 0 °C and slowly add a solution of ethylamine and a non-nucleophilic base (e.g., triethylamine) in DCM.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).

  • Workup: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute acid, water, and brine. Dry over anhydrous sodium sulfate and concentrate in vacuo.

  • Amination: The resulting 3-(chloromethyl)-N-ethylbenzenesulfonamide can be converted to the aminomethyl derivative through various methods, such as reaction with sodium azide followed by reduction, or by using a protected form of ammonia like hexamethylenetetramine (Delepine reaction).

  • Purification: The crude product is purified by column chromatography on silica gel, followed by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure compound.

Melting Point Determination

The melting point provides a quick assessment of purity.

Protocol:

  • Sample Preparation: A small amount of the finely powdered, dry compound is packed into a capillary tube.

  • Measurement: The capillary tube is placed in a calibrated melting point apparatus.

  • Observation: The temperature is slowly increased, and the range from the first appearance of liquid to the complete melting of the solid is recorded. A sharp melting range (e.g., 1-2 °C) is indicative of high purity.

Aqueous Solubility Determination

A shake-flask method is commonly employed to determine aqueous solubility.

Protocol:

  • Sample Preparation: An excess amount of the compound is added to a known volume of purified water (or buffer of a specific pH) in a sealed vial.

  • Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-48 hours).

  • Phase Separation: The suspension is filtered or centrifuged to separate the undissolved solid.

  • Quantification: The concentration of the dissolved compound in the clear aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

pKa Determination

Potentiometric titration is a standard method for pKa determination.

Workflow for pKa Determination:

G start Dissolve compound in water/co-solvent titration Titrate with standardized acid or base start->titration measurement Record pH as a function of titrant volume titration->measurement analysis Plot titration curve and determine inflection points measurement->analysis pka Calculate pKa values analysis->pka

Caption: Workflow for pKa determination by potentiometric titration.

Protocol:

  • Solution Preparation: A precisely weighed amount of the compound is dissolved in a known volume of water, often with a co-solvent like methanol or DMSO if solubility is low.

  • Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

  • Data Acquisition: The pH of the solution is monitored continuously using a calibrated pH meter as the titrant is added.

  • Analysis: A plot of pH versus the volume of titrant added is generated. The pKa values correspond to the pH at the half-equivalence points.

LogP Determination

The shake-flask method followed by HPLC analysis is a reliable way to determine the octanol-water partition coefficient.

Protocol:

  • Phase Preparation: n-Octanol and water are mutually saturated by stirring together for 24 hours and then allowing the layers to separate.

  • Partitioning: A known amount of the compound is dissolved in the octanol-saturated water or water-saturated octanol. This solution is then mixed with an equal volume of the other phase in a separatory funnel.

  • Equilibration: The mixture is shaken vigorously and then allowed to stand for the layers to separate completely.

  • Quantification: The concentration of the compound in both the aqueous and octanol phases is determined by HPLC.

  • Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Conclusion

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a molecule with significant potential in drug discovery, warranting a thorough understanding of its physicochemical properties. While direct experimental data is sparse, this guide provides a robust framework for its characterization based on established scientific principles and data from closely related compounds. The detailed experimental protocols herein offer a clear path for researchers to empirically determine the key parameters that will govern its behavior in biological systems. Such a data-driven approach is fundamental to advancing this and other promising molecules from the laboratory to potential clinical applications.

References

  • Sigma-Aldrich.Safety Data Sheet.
  • Fisher Scientific.Safety Data Sheet.
  • Thermo Fisher Scientific.Safety Data Sheet for 4-(2-Aminoethyl)benzenesulfonamide.
  • Chem-Impex.N-(3-Aminomethyl-phenyl)methanesulfonamide. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]
  • Carvaillo, H., et al.Drug-like and physicochemical properties of the selected compounds. ResearchGate. [URL not directly available from search results, but indicates the importance of assessing aqueous solubility.]
  • TCI Chemicals.Safety Data Sheet for 3-Amino-N-methylbenzamide.
  • PubChem.3-(aminomethyl)-N-benzylbenzenesulfonamide. National Center for Biotechnology Information.
  • Cole-Parmer.Material Safety Data Sheet for 4-(Aminomethyl)Benzenesulfonamide Hydrochloride.
  • PubChem.3-(aminomethyl)-N-(oxolan-3-yl)benzenesulfonamide. National Center for Biotechnology Information.
  • de Oliveira, F. F., et al.Optimization of physicochemical properties is a strategy to improve drug-likeness associated with activity. Naunyn-Schmiedeberg's Archives of Pharmacology, 2022.
  • Sigma-Aldrich.3-(Aminomethyl)-N-[2-(dimethylamino)ethyl]benzamide. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]
  • Al-Masoudi, N. A., et al.
  • BLDpharm.3-(1-Aminoethyl)-N,N-dimethylbenzene-1-sulfonamide. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]
  • PubChem.3-(aminomethyl)-N-hexylbenzenesulfonamide. National Center for Biotechnology Information.
  • Enamine.3-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]
  • PubChem.3-(aminomethyl)-N-ethyl-N-methylbenzamide. National Center for Biotechnology Information.
  • MilliporeSigma.Ethyl 3-aminobenzoate methanesulfonate salt analytical standard. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]
  • Galkin, M. A., et al.Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 2020.
  • Rani, P., et al.Synthesis, characterization, computational, excited state properties, wave function, and molecular docking studies of (E)-4-((2-hydroxybenzylidene)amino)N-(thiazol-2-yl) benzenesulfonamide. Journal of the Indian Chemical Society, 2023.
  • PubChem.3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide. National Center for Biotechnology Information.
  • El-Sayed, W. A., et al.Synthesis and Characterization of Some New benzenesulfonamides.
  • Al-Khfaji, H. A. H.Synthesis, Characterization and Study Biological Activity of New Para-methoxy Benzene Sulfonamide Derivatives and some Amino Acid.
  • Synthetic Molecules Pvt. Ltd.4-(2-Amino Ethyl) Benzene Sulfonamide. [URL not directly available from search results, but a general reference to a chemical supplier's product page.]

Sources

Exploratory

Synthesis and discovery of novel 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives

An In-Depth Technical Guide to the Synthesis and Discovery of Novel 3-(Aminomethyl)-N-ethylbenzenesulfonamide Derivatives For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis and Discovery of Novel 3-(Aminomethyl)-N-ethylbenzenesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Preamble: The Enduring Legacy and Modern Renaissance of Sulfonamides

The sulfonamide moiety is a cornerstone of medicinal chemistry, a privileged scaffold that has given rise to a multitude of therapeutic agents since its initial discovery. From the first commercially available antibiotics, the "sulfa drugs," to modern treatments for a wide array of diseases, the benzenesulfonamide core continues to be a fertile ground for drug discovery.[1][2] This guide focuses on a specific, promising subclass: 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives. The strategic placement of an aminomethyl group at the meta-position and an ethyl group on the sulfonamide nitrogen offers a unique vector for structural diversification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a deep, mechanistic understanding of the synthetic strategies involved, the critical nuances of structure-activity relationships (SAR), and the vast therapeutic potential of this compound class. Every experimental choice is rationalized, and every claim is substantiated by authoritative sources, reflecting the rigor of a senior application scientist's perspective.

Section 1: Strategic Synthesis of the 3-(Aminomethyl)-N-ethylbenzenesulfonamide Scaffold

The synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives is a modular process, allowing for systematic modifications to optimize biological activity, selectivity, and pharmacokinetic profiles.[3] The choice of synthetic route is often dictated by the desired substitution patterns, reaction scale, and the availability of starting materials.

Retrosynthetic Analysis and Key Precursor Preparation

A logical retrosynthetic analysis of the target scaffold reveals two primary building blocks: a suitably substituted benzenesulfonyl chloride and ethylamine. The preparation of the substituted benzenesulfonyl chloride is a critical step that often governs the overall efficiency of the synthetic sequence.

Target 3-(Aminomethyl)-N-ethylbenzenesulfonamide Derivatives Precursors Substituted Benzenesulfonyl Chloride + Ethylamine Target->Precursors Route_A Classical Synthesis: Reaction of Substituted Benzenesulfonyl Chloride with Ethylamine Precursors->Route_A Route_B Modern Cross-Coupling: Buchwald-Hartwig Amination Precursors->Route_B Method_1 Chlorosulfonation of Substituted Benzenes Route_A->Method_1 Palladium_Catalysis Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids Route_B->Palladium_Catalysis Precursor_Prep Preparation of Substituted Benzenesulfonyl Chlorides Precursor_Prep->Method_1 Method_2 Oxidative Chlorination of Organosulfur Compounds Precursor_Prep->Method_2 Method_2->Palladium_Catalysis

Caption: Retrosynthetic analysis and synthetic routes for 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives.

Two principal methods for preparing substituted benzenesulfonyl chlorides are:

  • Chlorosulfonation of Substituted Benzenes: This is a direct and cost-effective approach where a substituted benzene is reacted with chlorosulfonic acid.[3] However, the harsh acidic conditions can limit the scope to substrates with acid-stable functional groups.[2]

  • Oxidative Chlorination of Organosulfur Compounds: This method offers an alternative for substrates incompatible with chlorosulfonation. Traditional methods often employ hazardous reagents like aqueous chlorine.[2]

A more contemporary and versatile approach involves the palladium-catalyzed chlorosulfonylation of arylboronic acids .[2] This method exhibits significant functional group tolerance and allows for the synthesis of a diverse range of arylsulfonyl chlorides under mild conditions.[2]

Classical Synthetic Protocol: Sulfonamide Formation

The most direct and widely used method for constructing the sulfonamide bond is the reaction of a benzenesulfonyl chloride with a primary or secondary amine.[2][3]

Detailed Experimental Protocol: Synthesis of a Representative 3-(Nitro)-N-ethylbenzenesulfonamide Intermediate

This protocol details the synthesis of a key intermediate, which can then be reduced to the corresponding aminomethyl derivative.

Materials:

  • 3-Nitrobenzenesulfonyl chloride

  • Ethylamine (2 M solution in THF)

  • Pyridine

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-nitrobenzenesulfonyl chloride (1 equivalent) in anhydrous dichloromethane.

  • Amine Addition: Cool the solution to 0 °C using an ice bath. Slowly add pyridine (1.2 equivalents) followed by the dropwise addition of ethylamine solution (1.1 equivalents).

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Workup: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-nitro-N-ethylbenzenesulfonamide.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Modern Catalytic Approaches

For more complex or sensitive substrates, modern catalytic methods offer significant advantages in terms of efficiency and functional group tolerance.

  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction provides a powerful tool for the formation of the C-N bond in sulfonamides.[3]

  • Copper-Catalyzed "Click Chemistry": For the synthesis of more complex sulfonamide-triazole conjugates, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a highly efficient and bio-orthogonal approach.[3][4][5]

Section 2: Structure-Activity Relationship (SAR) and Biological Targets

The therapeutic efficacy of sulfonamide derivatives is highly dependent on the nature and position of substituents on the benzenesulfonamide core.[1] The 3-(aminomethyl)-N-ethylbenzenesulfonamide scaffold provides multiple points for modification to probe the SAR and optimize activity against various biological targets.

Core_Scaffold 3-(Aminomethyl)-N-ethylbenzenesulfonamide Core R1 R1: Substituents on the Benzene Ring Core_Scaffold->R1 R2 R2: Modifications of the Aminomethyl Group Core_Scaffold->R2 R3 R3: Alterations of the N-Ethyl Group Core_Scaffold->R3 Biological_Activity Biological Activity R1->Biological_Activity R2->Biological_Activity R3->Biological_Activity

Caption: Key modification points for SAR studies of 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives.

Key Biological Targets

The sulfonamide moiety is a known zinc-binding group, which allows these compounds to interact with and inhibit various metalloenzymes.[3]

  • Carbonic Anhydrases (CAs): Sulfonamides are potent inhibitors of CAs, with different isoforms being implicated in various diseases.[4][5][6][7][8][9] For instance, inhibition of tumor-associated CA IX and XII is a promising strategy for cancer therapy.[4][5][6][7]

  • Cyclo-Oxygenase-2 (COX-2) Enzyme: Selective COX-2 inhibition is the mechanism of action for certain anti-inflammatory sulfonamide drugs.[1]

  • Other Enzymes: Sulfonamide derivatives have also been shown to inhibit other enzymes such as α-glucosidase and α-amylase, suggesting potential applications in diabetes management.[10]

SAR Insights from a Hypothetical Compound Library

To illustrate the principles of SAR, the following table summarizes hypothetical data for a library of 3-(aminomethyl)-N-ethylbenzenesulfonamide derivatives with varying substituents.

Compound IDR¹ (on benzene ring)R² (on aminomethyl)R³ (on sulfonamide N)CA IX Inhibition (IC₅₀, nM)Antibacterial Activity (MIC, µg/mL)
A-01 HHEthyl500>100
A-02 4-ClHEthyl15064
A-03 4-FHEthyl12032
A-04 4-OCH₃HEthyl300>100
B-01 HMethylEthyl450>100
B-02 HAcetylEthyl800>100
C-01 HHPropyl600>100
C-02 HHCyclopropyl400>100

Analysis of SAR Data:

  • Influence of R¹: The introduction of electron-withdrawing groups like chlorine and fluorine at the para-position (A-02 and A-03) significantly enhances both CA IX inhibitory and antibacterial activity compared to the unsubstituted analog (A-01). Conversely, an electron-donating group like methoxy (A-04) reduces activity. This suggests that an electron-deficient aromatic ring is favorable for binding to the target enzymes.

  • Influence of R²: Modification of the aminomethyl group (B-01 and B-02) generally leads to a decrease in CA IX inhibition, indicating that a primary amine might be crucial for interaction with the target, possibly through hydrogen bonding.

  • Influence of R³: Altering the N-alkyl substituent from ethyl to larger or cyclic groups (C-01 and C-02) appears to have a variable but generally detrimental effect on CA IX inhibition in this hypothetical series.

Section 3: Potential Therapeutic Applications

The diverse biological activities of sulfonamide derivatives translate into a wide range of potential therapeutic applications.

Anticancer Agents

The overexpression of carbonic anhydrase IX (CA IX) in many solid tumors makes it an attractive target for anticancer drug development.[7] Selective inhibitors of CA IX can disrupt the pH regulation of tumor cells, leading to apoptosis.[7] Furthermore, some benzenesulfonamide derivatives have shown cytotoxic effects against various cancer cell lines, including breast, lung, and prostate cancers.[8][9]

Antimicrobial Agents

The historical success of sulfa drugs as antibacterial agents underscores the potential of this scaffold in combating infectious diseases.[11] The development of new sulfonamide derivatives is a crucial strategy to address the growing problem of antibiotic resistance.[11] These compounds can exhibit activity against both Gram-positive and Gram-negative bacteria.[11]

Anti-Inflammatory and Analgesic Agents

Certain sulfonamide derivatives are selective inhibitors of the COX-2 enzyme, which is a key mediator of inflammation and pain.[1] This makes them valuable candidates for the development of novel anti-inflammatory and analgesic drugs with potentially fewer gastrointestinal side effects than traditional NSAIDs.

Treatment of Neurological Disorders

Recent studies have explored the potential of sulfonamide derivatives in the treatment of Alzheimer's disease.[12] Some compounds have shown promising results in improving memory and reducing anxiety in animal models, potentially through the inhibition of acetylcholinesterase (AChE).[12]

Other Therapeutic Areas

The versatility of the sulfonamide scaffold extends to other therapeutic areas, including:

  • Antidiabetic agents: Through the inhibition of α-glucosidase and α-amylase.[10]

  • Diuretics: A well-established application of sulfonamides.

  • Anticonvulsants. [13]

  • Cardiovascular drugs: Some derivatives have shown effects on perfusion pressure and coronary resistance.[14]

Section 4: Future Directions and Concluding Remarks

The 3-(aminomethyl)-N-ethylbenzenesulfonamide scaffold represents a highly promising starting point for the discovery and development of novel therapeutic agents. The modularity of its synthesis allows for extensive chemical space exploration, while its ability to interact with a wide range of biological targets provides numerous opportunities for drug discovery programs.

Future research in this area should focus on:

  • Rational Drug Design: Employing computational tools like molecular docking and QSAR to guide the design of more potent and selective inhibitors.[8][13]

  • Exploration of Novel Biological Targets: Investigating the activity of these derivatives against a broader range of enzymes and receptors.

  • Green Synthesis Approaches: Developing more environmentally friendly synthetic methods, such as the use of natural catalysts.[15]

  • Pharmacokinetic and Toxicological Profiling: Conducting comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies to identify candidates with favorable drug-like properties.[8]

References

  • Application Notes and Protocols for the Synthesis of Substituted Benzenesulfonamides - Benchchem. (n.d.).
  • Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease - PMC. (2020, February 14).
  • Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. (n.d.).
  • Recent Advances in the Synthesis of Sulfonamides Intermediates - Who we serve. (2024, December 6).
  • Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors | ACS Medicinal Chemistry Letters. (2023, May 8).
  • Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). (n.d.).
  • Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. (2026, January 27).
  • Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships - Adichunchanagiri University. (2020, October 21).
  • Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC. (n.d.).
  • Structure-activity relationship study of sulfonamide derivatives as antidiabetic and anti-Alzheimer's agents. … - ResearchGate. (n.d.).
  • Discovery of novel benzenesulfonamides incorporating 1,2,3-triazole scaffold as carbonic anhydrase I, II, IX, and XII inhibitors - PubMed. (2023, June 1).
  • Discovery of novel benzenesulfonamides incorporating 1,2,3-triazole scaffold as carbonic anhydrase I, II, IX, and XII inhibitors | Request PDF - ResearchGate. (n.d.).
  • Discovery and development of benzene sulfonamide derivatives as anti-hepatic fibrosis agents - PubMed. (2023, April 18).
  • Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates - ACS Publications. (2024, November 30).
  • General synthetic route for the synthesis of the N‐carbamimidoyl‐4‐(3‐substituted phenylureido)benzenesulfonamide analogs (2a–2f). Reagent and conditions - ResearchGate. (n.d.).
  • Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal. (n.d.).
  • Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - RSC Publishing. (n.d.).
  • Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs - Longdom Publishing. (n.d.).
  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC. (2019, September 18).
  • Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs - Longdom Publishing. (2022, May 5).
  • Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides - PMC. (n.d.).
  • Development, biological evaluation, and molecular modelling of some benzene-sulfonamide derivatives as protein tyrosine phosphatase-1B inhibitors for managing diabetes mellitus and associated metabolic disorders - PMC. (n.d.).
  • General synthetic route for the synthesis of benzenesulfonamides incorporating 1,3,5-triazine moieties. Reagents and conditions - ResearchGate. (n.d.).
  • N-Substituted 2-(Benzenosulfonyl)-1-Carbotioamide Derivatives Exert Antimicrobial and Cytotoxic Effects via Aldehyde Dehydrogenase Pathway: Synthesis, In Silico and In Vitro Studies - MDPI. (2023, December 8).
  • Synthesis and Biological Activity of New Sulfonamide Derivatives - Impactfactor. (2021, October 15).
  • Novel Anthraquinone-Based Benzenesulfonamide Derivatives and Their Analogues as Potent Human Carbonic Anhydrase Inhibitors with Antitumor Activity: Synthesis, Biological Evaluation, and In Silico Analysis - MDPI. (2024, March 15).
  • Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024, March 25).
  • Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carboni - Semantic Scholar. (2024, May 1).
  • Synthesis, characterization and biological study of new benzoxazole based sulphonamide derivatives - Der Pharma Chemica. (n.d.).
  • Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling - MDPI. (2023, July 31).
  • Synthesis of some Amide derivatives and their Biological activity. (n.d.).
  • Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses - PMC. (2024, November 4).

Sources

Foundational

Unlocking Therapeutic Potential: A Technical Guide to Identifying Biological Targets for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and validate the biological targets of the novel compound, 3-(Aminomethyl)-N-ethylbenzenesulfonami...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and validate the biological targets of the novel compound, 3-(Aminomethyl)-N-ethylbenzenesulfonamide. By leveraging established principles of medicinal chemistry and outlining a rigorous, multi-pronged experimental approach, this document serves as a roadmap for elucidating the compound's mechanism of action and unlocking its therapeutic potential.

Introduction: The Sulfonamide Scaffold as a Privileged Structure

The sulfonamide functional group is a cornerstone of modern pharmacology, present in a wide array of therapeutic agents with diverse biological activities. Historically recognized for their antibacterial properties, sulfonamide-containing molecules have since been developed as potent inhibitors of various enzymes and modulators of key signaling pathways.[1][2][3] This versatility stems from the sulfonamide moiety's ability to act as a bioisostere for other functional groups and to participate in critical binding interactions within protein active sites, often through hydrogen bonding and coordination with metal ions.[1]

The structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide presents several key features that suggest a range of potential biological targets. The core benzenesulfonamide can interact with a variety of enzymes, while the aminomethyl group at the meta-position and the N-ethyl substituent provide opportunities for additional interactions that can confer target specificity and improved pharmacological properties. This guide will explore a systematic approach to deconvolve the potential targets of this promising compound.

Part 1: In Silico Target Prediction and Prioritization

Before embarking on extensive laboratory-based screening, a robust in silico analysis can provide valuable insights into the most probable biological targets of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This computational approach saves resources by prioritizing experimental efforts.

Ligand-Based and Structure-Based Virtual Screening

The initial step involves leveraging the known chemical space of bioactive molecules. By comparing the structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide to databases of compounds with known biological activities, we can identify potential targets.

  • Ligand-Based Approaches: Similarity searching and pharmacophore modeling are powerful tools. The 3D arrangement of hydrogen bond donors, acceptors, and hydrophobic features in our compound of interest can be compared against pharmacophore models of known inhibitors for various targets.

  • Structure-Based Approaches: Molecular docking simulations can predict the binding affinity and pose of 3-(Aminomethyl)-N-ethylbenzenesulfonamide within the crystal structures of potential protein targets. This method is particularly useful for enzymes with well-characterized active sites.

Prioritized Target Classes Based on the Sulfonamide Moiety

Based on extensive literature on sulfonamide derivatives, the following enzyme families represent high-priority targets for initial investigation:

  • Carbonic Anhydrases (CAs): Sulfonamides are classic inhibitors of CAs, a family of metalloenzymes involved in pH regulation and various physiological processes.[1][4] Their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[3][4]

  • Proteases: The sulfonamide group can mimic the transition state of peptide hydrolysis, making it an effective inhibitor of various proteases, including matrix metalloproteinases (MMPs) and serine proteases.[1]

  • Kinases: A growing number of tyrosine kinase inhibitors incorporate the sulfonamide scaffold, highlighting its potential to interact with the ATP-binding pocket of these crucial signaling enzymes.[3]

  • Urease: Sulfonamide derivatives have shown potent inhibitory activity against urease, a key enzyme in the pathogenesis of infections by bacteria such as Helicobacter pylori.[2]

  • Aromatase: As a key enzyme in estrogen biosynthesis, aromatase is a validated target in hormone-dependent cancers.[3][5]

The following Graphviz diagram illustrates the initial computational workflow for target identification.

G cluster_0 In Silico Target Prediction Compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide LBS Ligand-Based Screening (Similarity, Pharmacophore) Compound->LBS SBS Structure-Based Screening (Molecular Docking) Compound->SBS Databases Chemical & Protein Databases (e.g., ChEMBL, PubChem, PDB) Databases->LBS Databases->SBS Prioritized_Targets Prioritized List of Potential Targets LBS->Prioritized_Targets SBS->Prioritized_Targets

Caption: In silico workflow for initial target identification.

Part 2: Experimental Validation of Potential Targets

Following in silico prediction, a tiered experimental approach is essential to validate the identified targets and elucidate the mechanism of action of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Tier 1: Broad-Spectrum Enzymatic and Binding Assays

The initial experimental phase should involve screening the compound against a panel of representative targets from the prioritized classes.

Table 1: Initial Target Screening Panel

Target ClassRepresentative Enzymes/ReceptorsAssay TypeKey Parameters to Measure
Carbonic Anhydrases hCA I, II, IX, XIIEnzymatic (esterase activity)IC50
Proteases MMP-2, MMP-9, Trypsin, ChymotrypsinEnzymatic (fluorogenic substrate)IC50
Kinases Representative panel of tyrosine and serine/threonine kinasesRadiometric or luminescence-basedPercent Inhibition at a fixed concentration, followed by IC50 for hits
Urease Jack bean or H. pylori ureaseEnzymatic (Berthelot method)IC50
Aromatase Recombinant human aromataseEnzymatic (fluorescent substrate)IC50
Receptor Binding Endothelin Receptors (ETA, ETB)Radioligand binding assayKi
Tier 2: In-Depth Mechanistic Studies for Confirmed Hits

For targets where significant activity is observed in Tier 1 screening, more detailed mechanistic studies are required.

Objective: To determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive) for validated enzyme targets.

Protocol: Determining Mode of Enzyme Inhibition

  • Prepare Reagents:

    • Purified enzyme solution.

    • Substrate solution at various concentrations (e.g., 0.5x, 1x, 2x, 5x, 10x the Km value).

    • 3-(Aminomethyl)-N-ethylbenzenesulfonamide at several fixed concentrations (e.g., 0.5x, 1x, 2x the IC50 value).

    • Assay buffer.

  • Assay Procedure:

    • In a 96-well plate, add the assay buffer, inhibitor, and enzyme. Incubate for a pre-determined time to allow for inhibitor binding.

    • Initiate the reaction by adding the substrate.

    • Measure the reaction rate (e.g., change in absorbance or fluorescence over time) using a plate reader.

  • Data Analysis:

    • Plot the reaction velocity versus substrate concentration for each inhibitor concentration.

    • Generate Lineweaver-Burk or Michaelis-Menten plots to determine the effect of the inhibitor on Km and Vmax.

    • The pattern of changes in these parameters will reveal the mode of inhibition.

Objective: To confirm the activity of the compound in a more physiologically relevant context and to assess its effects on downstream signaling pathways.

Protocol: Cellular Thermal Shift Assay (CETSA)

This technique can confirm direct target engagement in a cellular environment.

  • Cell Treatment: Treat intact cells with 3-(Aminomethyl)-N-ethylbenzenesulfonamide or a vehicle control.

  • Heating: Heat the cell lysates at a range of temperatures.

  • Protein Precipitation: Centrifuge to pellet precipitated proteins.

  • Target Detection: Analyze the soluble fraction by Western blot or other protein detection methods for the target of interest.

  • Analysis: Ligand binding stabilizes the target protein, resulting in a higher melting temperature compared to the vehicle control.

The following diagram outlines the experimental validation workflow.

G cluster_1 Experimental Validation Prioritized_Targets Prioritized List of Potential Targets Tier1 Tier 1: Broad-Spectrum Screening (Biochemical & Binding Assays) Prioritized_Targets->Tier1 Hits Confirmed Hits (IC50/Ki) Tier1->Hits Tier2 Tier 2: Mechanistic Studies Hits->Tier2 Kinetics Enzyme Inhibition Kinetics Tier2->Kinetics Cell_Based Cell-Based Assays (e.g., CETSA, Pathway Analysis) Tier2->Cell_Based Validated_Target Validated Biological Target(s) Kinetics->Validated_Target Cell_Based->Validated_Target

Caption: Experimental workflow for target validation.

Part 3: Structure-Activity Relationship (SAR) Studies

Once a validated target is identified, elucidating the structure-activity relationship is crucial for optimizing the lead compound. This involves synthesizing and testing analogs of 3-(Aminomethyl)-N-ethylbenzenesulfonamide to understand how modifications to its chemical structure affect its biological activity.[6]

Key Structural Modifications to Explore:

  • N-substituent: Vary the ethyl group to larger or smaller alkyl chains, or introduce cyclic structures to probe the hydrophobic pocket of the binding site.

  • Aminomethyl Position: Synthesize ortho- and para-isomers to determine the optimal position for this group.

  • Benzenesulfonamide Ring: Introduce substituents on the aromatic ring to modulate electronic properties and explore additional binding interactions.

The following diagram illustrates a potential signaling pathway that could be modulated by 3-(Aminomethyl)-N-ethylbenzenesulfonamide if it targets a receptor tyrosine kinase (RTK).

G Ligand Growth Factor RTK Receptor Tyrosine Kinase (Potential Target) Ligand->RTK P P RTK->P Compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide Compound->RTK RAS RAS P->RAS activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription

Caption: Hypothetical inhibition of an RTK signaling pathway.

Conclusion

The identification of biological targets for novel compounds like 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a critical step in the drug discovery and development pipeline. The systematic approach outlined in this guide, combining in silico prediction with rigorous experimental validation, provides a clear and efficient path to elucidating the compound's mechanism of action. By understanding which proteins it interacts with and how, the scientific community can begin to explore its therapeutic potential for a range of human diseases.

References

  • Supuran, C. T. (2006). Therapeutic potential of sulfamides as enzyme inhibitors. Medicinal research reviews, 26(2), 147-180. [Link]

  • Khan, I., et al. (2026). Sulfonamide derivatives targeting urease: Structural diversity and therapeutic potential. Journal of Enzyme Inhibition and Medicinal Chemistry, 41(1), 1-25. [Link]

  • El-Sayad, K. A., et al. (2024). A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Bioorganic Chemistry, 148, 107409. [Link]

  • Giel-Pietraszuk, M., et al. (2022). An Update on Synthesis of Coumarin Sulfonamides as Enzyme Inhibitors and Anticancer Agents. Molecules, 27(5), 1563. [Link]

  • Stein, P. D., et al. (1995). Discovery and structure-activity relationships of sulfonamide ETA-selective antagonists. Journal of medicinal chemistry, 38(8), 1344–1354. [Link]

  • Papadopoulou, M. V., et al. (2022). Computational discovery of sulfonamide derivatives as potential inhibitors of the cruzain enzyme from T. cruzi by molecular. Journal of Biomolecular Structure & Dynamics, 41(14), 6777-6789. [Link]

  • Benhida, R., et al. (2017). Structure activity relationship and optimization of N-(3-(2-aminothiazol-4-yl)aryl)benzenesulfonamides as anti-cancer compounds against sensitive and resistant cells. Bioorganic & medicinal chemistry letters, 27(10), 2113–2118. [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide. Retrieved from [Link]

  • Borek, C., & Troll, W. (1983). Effect of 3-aminobenzamide on the induction of toxicity and transformation by ethyl methanesulfonate and methylcholanthrene in BALB/3T3 cells. Carcinogenesis, 4(11), 1383–1387. [Link]

  • Lazer, E. S., et al. (2023). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Molecules, 28(14), 5437. [Link]

  • Figueroa-Valverde, L., et al. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Journal of Pharmacy & Pharmacognosy Research, 12(2), 275-286. [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-2-methylbenzenesulfonamide. Retrieved from [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-methylbenzamide. Retrieved from [Link]

  • Drug Design.org. (2005). Structure Activity Relationships. Retrieved from [Link]

  • Harada, H., et al. (2001). Synthesis and structure-activity relationships in a series of ethenesulfonamide derivatives, a novel class of endothelin receptor antagonists. Chemical & pharmaceutical bulletin, 49(12), 1593–1604. [Link]

  • PW Solutions. (2023, January 16). N - ethyl benzene sulphonyl amide is strongly acidic and soluble in alkali due to... [Video]. YouTube. [Link]

  • Ibrar, A., et al. (2025). Discovery and Evaluation of Novel Sulfonamide Derivatives Targeting Aromatase in ER+ Breast Cancer. Molecules, 30(17), 1-17. [Link]

  • Li, Y., et al. (2026). Structure–Activity Relationship and Biosafety of Linear Pentapeptide Analogs Derived from Battacin for Antimicrobial Development. International Journal of Molecular Sciences, 27(4), 1-16. [Link]

  • ResearchGate. (n.d.). Representative biologically active sulfonamide-bearing drugs. Retrieved from [Link]

  • Hirai, K., et al. (1982). Amino acid amide derivatives of 2-[3-(aminomethyl)-4H-1,2,4-triazol-4-yl]benzophenones, a novel class of annelated peptidoaminobenzophenones. Journal of medicinal chemistry, 25(12), 1466–1473. [Link]

  • Hypha Discovery. (n.d.). Unusual Biotransformation Reactions. Retrieved from [Link]

  • Głowacka, J., & Wujec, M. (2024). Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures. Molbank, 2024(3), M1958. [Link]

Sources

Exploratory

In Silico Modeling and Screening of 3-(Aminomethyl)-N-ethylbenzenesulfonamide: A Technical Guide for Drug Discovery Professionals

Abstract This technical guide provides a comprehensive, in-depth framework for the in silico modeling and screening of the novel compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide. Moving beyond a simple recitation of me...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive, in-depth framework for the in silico modeling and screening of the novel compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide. Moving beyond a simple recitation of methods, this document elucidates the causal reasoning behind critical experimental choices, establishing a self-validating workflow from initial target identification to final ADMET profiling. It is designed for researchers, scientists, and drug development professionals seeking to leverage computational tools to accelerate early-phase drug discovery. The guide details a systematic, multi-stage virtual screening cascade, homology modeling for targets lacking experimental structures, and rigorous molecular docking protocols. Each stage is supported by citations to authoritative literature, ensuring a foundation of scientific integrity. Detailed protocols, data interpretation tables, and workflow visualizations created using Graphviz are provided to offer both strategic oversight and practical, actionable steps for implementation.

Introduction: The Rationale for a Computational Approach

The drug discovery pipeline is a notoriously long and expensive process, with high attrition rates, particularly in the early stages.[1][2] Computational, or in silico, methods offer a powerful paradigm shift, enabling the rapid and cost-effective evaluation of chemical entities before committing to resource-intensive laboratory synthesis and testing.[3][4][5] This guide uses 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a small molecule with potential pharmacophoric features, as a case study to illustrate a robust computational workflow. While there is limited existing literature on this specific compound, its structure—featuring a sulfonamide group, an aminomethyl moiety, and an ethyl substituent—presents an ideal candidate for exploring potential interactions with a wide range of biological targets.

The objective of this guide is to outline a complete in silico research program. This program aims to:

  • Identify and validate potential protein targets for 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

  • Elucidate its potential binding mode and affinity through high-fidelity molecular docking.

  • Utilize this knowledge to screen vast chemical libraries for analogues with potentially improved activity.

  • Predict the pharmacokinetic and toxicological profile of promising candidates.

This structured, predictive approach significantly de-risks the drug discovery process, allowing for a more focused and efficient allocation of laboratory resources.[1]

Phase 1: Target Identification and Validation

The foundational step in any target-based drug discovery effort is identifying the macromolecule—most often a protein—that a compound modulates to exert a therapeutic effect.[6][7] For a novel compound like 3-(Aminomethyl)-N-ethylbenzenesulfonamide, where the target is unknown, we must employ reverse-engineering strategies.

Causality: Why Start with Reverse Docking and Pharmacophore Modeling?

Without a known biological target, a "forward" screening approach is impossible. We must instead use the ligand's structure to query the proteome for potential binding partners. This is the essence of reverse docking , a computational method that screens a single ligand against a database of protein structures to identify potential targets.[8] Concurrently, ligand-based pharmacophore modeling can identify the essential 3D arrangement of chemical features responsible for a molecule's potential biological activity.[9][10][11] This model can then be used to search databases for proteins with binding sites complementary to these features. This dual approach provides a powerful, cross-validating system for generating high-confidence target hypotheses.

Workflow: A Systematic Approach to Target Hypothesis Generation

The overall workflow for target identification is designed to systematically narrow down the field of potential protein targets from the entire human proteome to a manageable number of high-probability candidates for further investigation.

G cluster_0 Phase 1: Target Identification ligand 3-(Aminomethyl)-N- ethylbenzenesulfonamide (Lead Compound) reverse_dock Reverse Docking (e.g., idTarget, PharmMapper) ligand->reverse_dock pharm_model Pharmacophore Modeling (e.g., LigandScout, PharmaGist) ligand->pharm_model target_list_1 Potential Target List A (From Docking Scores) reverse_dock->target_list_1 target_list_2 Potential Target List B (From Pharmacophore Fits) pharm_model->target_list_2 cross_val Cross-Validation & Pathway Analysis target_list_1->cross_val target_list_2->cross_val validated_targets Prioritized Target List (Top 3-5 Candidates) cross_val->validated_targets

Caption: Workflow for Target Identification and Validation.

Experimental Protocol: Reverse Docking and Pharmacophore Analysis
  • Ligand Preparation:

    • Obtain the 2D structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide (SMILES: CCN(S(=O)(=O)c1cccc(CN)c1)C).

    • Convert the 2D structure to a 3D conformation using a tool like Open Babel or the LigPrep module in Schrödinger Suite.

    • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.

  • Reverse Docking Execution:

    • Utilize a reverse docking web server such as PharmMapper or idTarget.

    • Submit the prepared 3D ligand structure.

    • Execute the screening against a pre-compiled database of druggable human proteins.

    • Collect the results, ranked by docking score or fit score.

  • Pharmacophore Model Generation:

    • Input the 3D ligand structure into a tool like LigandScout or PharmaGist.[12][13]

    • The software will automatically identify key chemical features: Hydrogen Bond Donors (HBD), Hydrogen Bond Acceptors (HBA), Hydrophobic regions, and Aromatic rings.[9]

    • Generate a 3D pharmacophore model representing the spatial arrangement of these features.

  • Target List Consolidation and Prioritization:

    • Compile the top-ranked protein targets from both the reverse docking and pharmacophore screening results.

    • Cross-reference the lists to identify targets that appear in both, lending higher confidence.

    • Perform pathway analysis on the consolidated list using tools like STRING or Metascape to identify proteins clustered in disease-relevant pathways.[3]

    • Prioritize the top 3-5 targets based on the convergence of evidence: high docking scores, strong pharmacophore fit, and biological relevance to a specific disease area.

Phase 2: Structure Preparation and Molecular Docking

Once a primary target is selected (e.g., a specific kinase or receptor), the next phase involves preparing the protein structure and performing detailed molecular docking to predict the binding mode and affinity of our lead compound.[14][15]

Authoritative Grounding: The Criticality of Structure Preparation

The axiom "garbage in, garbage out" is paramount in molecular modeling. The success of a docking simulation is critically dependent on the quality of the input protein structure.[16] This involves not just obtaining a PDB file, but meticulously preparing it by adding hydrogens, assigning correct protonation states, removing steric clashes, and optimizing the hydrogen-bonding network. Failure to do so can lead to inaccurate binding poses and unreliable scoring.

Protocol: Target Preparation (with Homology Modeling Contingency)

Scenario A: Experimental Structure is Available

  • Structure Retrieval: Download the crystal structure of the target protein from the Protein Data Bank (PDB).[17] Choose a high-resolution (<2.5 Å) structure, preferably co-crystallized with a ligand.

  • Protein Preparation Workflow (e.g., using Schrödinger's Protein Preparation Wizard):

    • Import the PDB file.

    • Remove all non-essential components: water molecules beyond 5 Å of the active site, co-solvents, and all but one protein chain if it's a multimer.

    • Add hydrogens, as they are typically absent in crystal structures.

    • Assign correct bond orders and formal charges.

    • Optimize protonation states of residues like Histidine, Aspartate, and Glutamate at a physiological pH (e.g., 7.4).

    • Perform a restrained energy minimization of the structure to relieve any steric clashes, ensuring the heavy-atom RMSD does not deviate more than ~0.3 Å from the original crystal structure.

Scenario B: No Experimental Structure is Available

If no structure exists, a high-quality homology model must be generated.[18][19]

  • Template Identification: Use the target protein's amino acid sequence as a query for a BLAST search against the PDB to find suitable template structures with high sequence identity (>40% is preferable).[18]

  • Model Building: Utilize a homology modeling server like SWISS-MODEL or a local program like MODELLER.[20] These tools will use the template structure(s) to build a 3D model of the target protein.

  • Model Validation: This is a critical, self-validating step.

    • Ramachandran Plot: Use a tool like PROCHECK or the validation tools within SWISS-MODEL to generate a Ramachandran plot. A good quality model should have >90% of its residues in the most favored regions.

    • Structural Superimposition: Align the generated model with the template structure and calculate the Root Mean Square Deviation (RMSD). A lower RMSD value indicates a more reliable model.

    • Once validated, prepare the homology model using the same workflow described in Scenario A.

Protocol: Molecular Docking Simulation
  • Receptor Grid Generation: Define the binding site. If a co-crystallized ligand is present, define the center of the grid box around it. Otherwise, use site-prediction algorithms (e.g., SiteMap) to identify the most likely binding pocket. The grid box should be large enough to accommodate the ligand with some rotational and translational freedom.[9]

  • Ligand Preparation: The 3D structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide prepared in Phase 1 should be re-checked for correctness.

  • Docking Execution:

    • Use a well-validated docking program such as Glide (Schrödinger), AutoDock Vina, or GOLD.[14][21][22]

    • Select a docking precision level. For initial analysis, Standard Precision (SP) is often sufficient. For final scoring, Extra Precision (XP) is recommended.

    • The algorithm will explore various conformations (poses) of the ligand within the defined binding site and rank them using a scoring function.[1]

  • Pose Analysis and Validation (Self-Validation Step):

    • Re-docking: As a crucial control, if the protein structure had a co-crystallized ligand, remove it and re-dock it. The docking protocol is considered validated if it can reproduce the experimental binding pose with an RMSD of less than 2.0 Å.[23]

    • Visual Inspection: Analyze the top-scoring poses for the lead compound. A plausible pose should exhibit chemically sensible interactions (e.g., hydrogen bonds with polar residues, aromatic stacking, hydrophobic packing) and have a low internal strain energy.

Phase 3: Virtual Screening and ADMET Profiling

With a validated docking protocol and a plausible binding mode for the lead compound, the next step is to find other molecules that might bind better. This is achieved through Virtual High-Throughput Screening (vHTS).[5] However, high binding affinity alone does not make a good drug. We must also predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of promising hits.[4][24]

Expertise & Logic: The Virtual Screening Cascade

Screening billions of compounds with the most accurate (and slowest) docking methods is computationally infeasible.[25] Therefore, a hierarchical, multi-stage approach, often called a "screening cascade" or "funnel," is employed.[26] This strategy uses fast, less precise methods to rapidly filter a massive library down to a manageable size, which is then screened with progressively more accurate and computationally expensive methods.[27]

G cluster_1 Phase 3: Virtual Screening & Profiling lib Large Compound Library (e.g., ZINC, Enamine REAL) (10^6 - 10^9 compounds) htvs High-Throughput Virtual Screening (HTVS) (Fast, less accurate scoring) lib->htvs ~1-10 million compounds sp Standard Precision (SP) Docking (Intermediate accuracy) htvs->sp ~10,000 - 50,000 hits xp Extra Precision (XP) Docking (High accuracy, computationally intensive) sp->xp ~500 - 1,000 hits admet In Silico ADMET Profiling (e.g., SwissADME, QikProp) xp->admet ~100 top-scoring hits final_hits Final Hit List for Synthesis (Top 20-50 compounds) admet->final_hits

Caption: The Virtual Screening Cascade Workflow.

Protocol: Executing the Screening Cascade
  • Library Preparation: Select and prepare a large, diverse compound library (e.g., ZINC20, Enamine REAL). Preparation involves generating 3D conformations and assigning correct ionization states for each molecule.

  • HTVS Stage: Dock the entire library using the fastest docking mode (e.g., Glide HTVS). This stage primarily filters out molecules with poor shape complementarity.

  • SP Stage: Take the top 0.1-1% of hits from the HTVS stage and re-dock them using a more refined scoring function (e.g., Glide SP).

  • XP Stage: Take the top 5-10% of hits from the SP stage and perform the final, most accurate docking (e.g., Glide XP or AutoDock Vina).[22]

  • Hit Selection: Analyze the top-scoring compounds from the XP stage. Prioritize hits that:

    • Have a better (more negative) docking score than the original lead compound.

    • Exhibit similar or improved key interactions with the target protein.

    • Belong to diverse chemical scaffolds to provide multiple starting points for optimization.

Protocol: In Silico ADMET and Physicochemical Profiling

For the top ~100 hits from the virtual screen, it is essential to predict their drug-like properties.

  • Tool Selection: Use a comprehensive ADMET prediction tool such as the free web server SwissADME or commercial software like QikProp (Schrödinger) or ADMET Predictor (Simulations Plus).[28][29][30]

  • Parameter Calculation: Submit the SMILES strings of the hit compounds to the selected tool. The software will calculate a wide range of properties.

  • Data Analysis and Filtering: Analyze the output and filter the hits based on established medicinal chemistry principles. Key parameters to consider are summarized in the table below.

Table 1: Key In Silico ADMET and Physicochemical Parameters for Hit Prioritization

Parameter CategoryPropertyDesirable Range/ValueRationale & Cited Standard
Physicochemical Molecular Weight (MW)< 500 g/mol Adherence to Lipinski's Rule of Five for good membrane permeability.[28]
LogP (Lipophilicity)1 - 3Balances solubility and permeability; too high can lead to toxicity.
Topological Polar Surface Area (TPSA)< 140 ŲCorrelates with passive molecular transport through membranes.[30]
Number of Rotatable Bonds< 10High numbers can lead to poor oral bioavailability.
Pharmacokinetics Aqueous Solubility (LogS)> -4Essential for absorption and formulation.[28]
GI AbsorptionHighPredicts the likelihood of absorption from the gut.
Blood-Brain Barrier (BBB) PermeationYes/No (Target Dependent)Critical for CNS targets; undesirable for peripherally acting drugs.
Drug-Likeness Lipinski's Rule Violations0A quick filter for compounds with a higher probability of being orally active.[28][31]
PAINS (Pan-Assay Interference Compounds)0 alertsFilters out known frequent hitters and promiscuous compounds.
Medicinal Chemistry Synthetic Accessibility (SA) Score< 6Estimates how easily the compound can be synthesized (lower is easier).

Conclusion and Future Directions

This guide has outlined a rigorous, multi-phase in silico workflow for the characterization and screening of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. By following this systematic process—from hypothesis-driven target identification to a hierarchical virtual screening cascade, culminating in ADMET profiling—research teams can efficiently identify a small set of high-potential hit compounds. The final output is not merely a list of molecules, but a data-rich package for each candidate, including a predicted binding pose, estimated affinity, and a comprehensive drug-like profile.

The crucial next step is the experimental validation of these computational predictions. The top 20-50 prioritized compounds should be synthesized or acquired and tested in relevant in vitro biochemical and cellular assays against the identified target protein. A strong correlation between predicted affinity and measured potency will validate the entire in silico model, providing a robust foundation for a hit-to-lead optimization program. This seamless integration of computational and experimental approaches embodies the future of efficient, rational drug discovery.

References

  • Targeting disease: Computational approaches for drug target identification. PubMed. Available from: [Link]

  • Drug Target Identification Methods. MtoZ Biolabs. Available from: [Link]

  • Computational approaches for drug target identification in pathogenic diseases. Taylor & Francis Online. Available from: [Link]

  • Computational Method for Drug Target Search and Application in Drug Discovery. DSpace@MIT. Available from: [Link]

  • SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. PMC. Available from: [Link]

  • High Throughput Screening (HTS) Services. Evotec. Available from: [Link]

  • Modern drug discovery process: An in silico approach. Academic Journals. Available from: [Link]

  • In Silico Tools for Pharmacokinetic and Toxicological Predictions. AYUSH CoE. Available from: [Link]

  • Molecular docking in drug design: Basic concepts and application spectrums. Authorea. Available from: [Link]

  • In Silico ADME Methods Used in the Evaluation of Natural Products. PMC. Available from: [Link]

  • In silico #ADMET Analysis by #SwissADMET web based tools. YouTube. Available from: [Link]

  • 3-(aminomethyl)-4-ethyl-N-methylbenzenesulfonamide | C10H16N2O2S | CID 81536225. PubChem. Available from: [Link]

  • In-Silico ADMET predictions using SwissADME and PreADMET software. ResearchGate. Available from: [Link]

  • A Guide to In Silico Drug Design. PMC. Available from: [Link]

  • Drug Discovery and In Silico Techniques: A Mini-Review. Longdom Publishing. Available from: [Link]

  • How do you choose between HTS, virtual screening and FBDD? Domainex. Available from: [Link]

  • Drug Discovery Tools and In Silico Techniques: A Review. International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

  • Molecular docking as a tool for the discovery of molecular targets of nutraceuticals in diseases management. PMC. Available from: [Link]

  • Molecular Docking Tutorial. Available from: [Link]

  • Virtual high-throughput screening. Meiler Lab. Available from: [Link]

  • How to prepare structures for HADDOCK? Bonvin Lab. Available from: [Link]

  • Discovery of Hit Compounds through Virtual Screening. Eisai. Available from: [Link]

  • Integration of virtual and high throughput screening in lead discovery settings. PubMed. Available from: [Link]

  • DOT Language. Graphviz. Available from: [Link]

  • DOT (graph description language). Wikipedia. Available from: [Link]

  • Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Daniele Teti. Available from: [Link]

  • Graphviz. Available from: [Link]

  • Glide Docking, Autodock, Binding Free Energy and Drug. Biointerface Research in Applied Chemistry. Available from: [Link]

  • Molecular Docking: Principles, Advances, and Its Applications in Drug Discovery. Bentham Science. Available from: [Link]

  • Master Scientific Writing | Tips, Techniques & Best Practices. ClaritiDox. Available from: [Link]

  • Homology Modeling and Molecular Docking for the Science Curriculum. PMC. Available from: [Link]

  • A Practical Guide to Molecular Docking and Homology Modelling for Medicinal Chemists. SciSpace. Available from: [Link]

  • How To Write White Papers For Pharmaceutical Companies. Rachel Pascal. Available from: [Link]

  • (PDF) Pharmacophore Modelling and Molecular Docking Simulation Tutorial. ResearchGate. Available from: [Link]

  • 3-(aminomethyl)-n-(2-methoxyethyl)benzene-1-sulfonamide. PubChemLite. Available from: [Link]

  • Graphviz: Open-source graph visualization software. Hacker News. Available from: [Link]

  • Pharmacophore Modeling and Docking techniques. YouTube. Available from: [Link]

  • How to Write a Biotech Whitepaper - A Comprehensive Guide. Kolabtree. Available from: [Link]

  • Pharmacophore Modelling and Molecular Docking | PharmaGist | PyRx. YouTube. Available from: [Link]

  • Methods for molecular modelling of protein complexes. UCL Discovery. Available from: [Link]

  • Creating a pharmacophore from a single protein-ligand complex. Available from: [Link]

  • (PDF) Guidelines for Writing Scientific Papers. ResearchGate. Available from: [Link]

  • Pharmacophore modeling and docking techniques. SlideShare. Available from: [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. Available from: [Link]

  • How to Write Your First Research Paper. PMC. Available from: [Link]

  • 3-(aminomethyl)-N-benzyl-N-ethylbenzamide | C17H20N2O | CID 28983478. PubChem. Available from: [Link]

Sources

Foundational

A Comprehensive Technical Guide to the Synthesis, Properties, and Potential Biological Activities of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Disclaimer: The following document is a comprehensive literature review and technical guide concerning the synthesis, properties, and potential biological activities of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. It is im...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: The following document is a comprehensive literature review and technical guide concerning the synthesis, properties, and potential biological activities of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. It is important to note that, at the time of this writing, there is a scarcity of direct scientific literature specifically investigating this exact molecule. Therefore, this guide has been constructed through a detailed analysis of structurally related compounds, particularly aminomethyl-benzenesulfonamides and N-alkylbenzenesulfonamides. The information presented herein is a predictive and comparative analysis intended to provide a foundational understanding for researchers, scientists, and drug development professionals. All proposed methodologies and mechanisms are based on established principles and data from analogous compounds.

Introduction

Benzenesulfonamides represent a cornerstone of medicinal chemistry, with a rich history of therapeutic applications. The sulfonamide functional group is a key pharmacophore found in a wide array of drugs, including antibacterial agents, diuretics, anticonvulsants, and more recently, anticancer agents. Their therapeutic versatility stems from the ability of the sulfonamide moiety to act as a bioisostere of a carboxylate group and as a zinc-binding group in various metalloenzymes.

This guide focuses on the specific, yet under-researched, molecule: 3-(Aminomethyl)-N-ethylbenzenesulfonamide. By examining the synthesis, chemical properties, and known biological activities of its structural relatives, we can construct a predictive profile for this compound, highlighting its potential as a subject for future research and drug discovery efforts. The presence of the aminomethyl group at the meta position and the N-ethyl substitution on the sulfonamide nitrogen are key structural features that are expected to influence its physicochemical properties and biological target interactions.

Synthesis and Characterization

The synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide can be approached through several established synthetic routes for N-alkylated benzenesulfonamides and those containing an aminomethyl group. A plausible and efficient synthetic strategy would involve a multi-step process starting from a commercially available precursor.

Proposed Synthetic Pathway

A logical synthetic route would commence with a suitable starting material, such as 3-cyanobenzenesulfonyl chloride, and proceed through reduction of the nitrile and subsequent N-alkylation of the sulfonamide.

Synthetic Pathway A 3-Cyanobenzenesulfonyl chloride B 3-Cyano-N-ethylbenzenesulfonamide A->B Ethylamine, Pyridine C 3-(Aminomethyl)-N-ethylbenzenesulfonamide B->C Reduction (e.g., LiAlH4 or H2/Raney Ni)

Caption: Proposed synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Cyano-N-ethylbenzenesulfonamide

  • To a solution of 3-cyanobenzenesulfonyl chloride (1.0 eq.) in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran, cooled to 0 °C in an ice bath, add pyridine (1.2 eq.) as a base.

  • Slowly add ethylamine (1.1 eq.) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-cyano-N-ethylbenzenesulfonamide.

Step 2: Reduction of the Nitrile to the Amine

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of a reducing agent such as lithium aluminum hydride (LiAlH4) (2-3 eq.) in anhydrous tetrahydrofuran.

  • Cool the suspension to 0 °C and slowly add a solution of 3-cyano-N-ethylbenzenesulfonamide (1.0 eq.) in anhydrous tetrahydrofuran.

  • After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC indicates the complete consumption of the starting material.

  • Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

  • Filter the resulting precipitate and wash thoroughly with tetrahydrofuran.

  • Concentrate the filtrate under reduced pressure to obtain the crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

  • The product can be further purified by recrystallization or column chromatography if necessary.

Characterization: The final product and intermediates should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm their structure and purity.

Potential Mechanism of Action: Carbonic Anhydrase Inhibition

A primary and well-documented biological target for a vast number of sulfonamide-containing compounds is the family of zinc-containing metalloenzymes known as carbonic anhydrases (CAs). These enzymes play a crucial role in various physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.

The inhibitory activity of sulfonamides against CAs is attributed to the binding of the deprotonated sulfonamide nitrogen to the zinc ion in the enzyme's active site, displacing a zinc-bound water molecule or hydroxide ion. This interaction is stabilized by a network of hydrogen bonds with active site residues.

The 3-(aminomethyl) group of the target compound could potentially form additional interactions within the active site, influencing its binding affinity and selectivity for different CA isoforms.

Carbonic Anhydrase Inhibition cluster_0 CA Active Site Zn(II) Zn(II) His94 His94 Zn(II)->His94 Coordination His96 His96 Zn(II)->His96 Coordination His119 His119 Zn(II)->His119 Coordination Thr199 Thr199 Sulfonamide 3-(Aminomethyl)-N- ethylbenzenesulfonamide Sulfonamide->Zn(II) Binding of SO2NH- Sulfonamide->Thr199 H-bond

Caption: Interaction of a benzenesulfonamide with the active site of carbonic anhydrase.

Predicted Pharmacological Profile

Based on the activities of structurally similar compounds, 3-(Aminomethyl)-N-ethylbenzenesulfonamide is predicted to exhibit a range of pharmacological effects. The most probable activities include carbonic anhydrase inhibition, anticancer properties, and antibacterial effects.

Quantitative Data from Structurally Related Compounds
Compound ClassBiological ActivityTarget/AssayIC50 / KiCitation(s)
BenzenesulfonamidesCarbonic Anhydrase InhibitionhCA IXKi: 38.8 nM - 134.8 nM[1]
BenzenesulfonamidesCarbonic Anhydrase InhibitionhCA IXIC50: 10.93–25.06 nM[2]
BenzenesulfonamidesCarbonic Anhydrase InhibitionhCA XIIKi: 5.02–429 nM[3]
BenzenesulfonamidesAnticancerMDA-MB-468 (Breast Cancer)IC50: 1.48 - 3.99 µM[1][4]
BenzenesulfonamidesAnticancerCCRF-CEM (Leukemia)IC50: 4.51 - 9.83 µM[1][4]
BenzenesulfonamidesAnticancerHEPG-2 (Liver Cancer)IC50: 3.44-15.03 μM[5]
N-Leucinyl BenzenesulfonamidesAntibacterialE. coliMIC: 8 µg/mL[6]
Benzenesulfonamide derivativesAntibacterialS. aureusIC50: 107.28 ± 1.23 μM[7]
Benzenesulfonamide derivativesAntibacterialP. aeruginosaIC50: 129.63 ± 2.50 μM[7]

Key Experimental Protocols

To evaluate the predicted biological activities of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a series of well-established in vitro assays can be employed.

Carbonic Anhydrase Inhibition Assay

A common method to determine the inhibitory activity against carbonic anhydrase is a stopped-flow CO2 hydration assay.[8]

  • Reagents and Buffers: Prepare a buffer solution (e.g., 20 mM HEPES or Tris, pH 7.4). The enzyme (e.g., a recombinant human CA isoform) is diluted in this buffer. The inhibitor is dissolved in DMSO and then diluted in the buffer.

  • Assay Procedure: The assay measures the enzyme-catalyzed hydration of CO2. A solution of the CA enzyme is mixed with a CO2-saturated solution in the stopped-flow instrument.

  • Data Acquisition: The change in pH is monitored over time using a pH indicator.

  • Inhibitor Testing: The assay is repeated in the presence of various concentrations of the test compound.

  • Data Analysis: The initial rates of the reaction are calculated, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the enzyme activity against the inhibitor concentration.

Anticancer Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

  • Cell Culture: Plate cancer cells (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of 3-(Aminomethyl)-N-ethylbenzenesulfonamide for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Antibacterial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

  • Inoculum Preparation: Prepare a standardized suspension of the test bacteria (e.g., E. coli, S. aureus) in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Serial Dilutions: Prepare two-fold serial dilutions of the test compound in the broth medium in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 35-37°C for 16-20 hours.

  • Result Interpretation: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Conclusion

While 3-(Aminomethyl)-N-ethylbenzenesulfonamide remains an uncharacterized molecule in the scientific literature, this comprehensive analysis of its structural analogs provides a strong rationale for its investigation as a potential therapeutic agent. The proposed synthetic route is feasible with standard organic chemistry techniques. Based on the extensive research into the benzenesulfonamide scaffold, this compound is predicted to exhibit inhibitory activity against carbonic anhydrases, and potentially possess anticancer and antibacterial properties. The detailed experimental protocols provided offer a clear path for the empirical validation of these predictions. Further research into this and similar novel sulfonamide derivatives is warranted and could lead to the discovery of new therapeutic leads.

References

  • Al-Hourani, B., et al. (2025). Three new aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV and XII. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 843-847.
  • Abdel-fattah, M. M., et al. (2022). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Scientific Reports, 12(1), 16868. [Link]

  • Mokhtar, H. I., et al. (2023). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Medicinal Chemistry, 14(3), 485-502. [Link]

  • Abdel-fattah, M. M., et al. (2022). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. ResearchGate. [Link]

  • Nemr, M. T., et al. (2024). Novel benzenesulfonamide derivatives as potential selective carbonic anhydrase IX, XII inhibitors with anti-proliferative activity: Design, synthesis and in silico studies. Bioorganic Chemistry, 150, 107881. [Link]

  • Kalisha, A., et al. (2021). Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1485-1494. [Link]

  • Angeli, A., et al. (2014). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Medicinal Chemistry Letters, 5(8), 923-928. [Link]

  • Manjunatha, K. S., et al. (2020). Synthesis and biological evaluation of coumarin-quinone hybrids as multifunctional bioactive agents. ResearchGate. [Link]

  • Galdiero, E., et al. (2024). Benzenesulfonamide decorated dihydropyrimidin(thi)ones: carbonic anhydrase profiling and antiproliferative activity. RSC Medicinal Chemistry. [Link]

  • Kovaleva, D., et al. (2025). New 4-Benzenesulfonamide Derivatives of Pyrazolo[1,5- a][2][5][9]triazine as Purine Bioisosteres: Development, Synthesis, and Anticancer Perspective. Anti-Cancer Agents in Medicinal Chemistry. [Link]

  • Galdiero, E., et al. (2024). Benzenesulfonamide decorated dihydropyrimidin(thi)ones: carbonic anhydrase profiling and antiproliferative activity. PMC. [Link]

  • Maresca, A., et al. (2009). Carbonic anhydrase inhibitors. Biphenylsulfonamides with inhibitory action towards the transmembrane, tumor-associated isozymes IX possess cytotoxic activity against human colon, lung and breast cancer cell lines. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(2), 499-505. [Link]

  • Vaškevičiūtė, K., et al. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 27(8), 2486. [Link]

  • Kunčić, V., et al. (2017). N-Leucinyl Benzenesulfonamides as Structurally Simplified Leucyl-tRNA Synthetase Inhibitors. ACS Medicinal Chemistry Letters, 8(9), 910-914. [Link]

  • Bey, M., et al. (2023). Potent carbonic anhydrase I, II, IX and XII inhibition activity of novel primary benzenesulfonamides incorporating bis-ureido moieties. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2184567. [Link]

Sources

Exploratory

Preliminary Cytotoxicity Assessment of 3-(Aminomethyl)-N-ethylbenzenesulfonamide: A Methodological Framework

An In-Depth Technical Guide Abstract This technical guide outlines a comprehensive, scientifically robust framework for conducting a preliminary in vitro cytotoxicity assessment of the novel compound, 3-(Aminomethyl)-N-e...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract

This technical guide outlines a comprehensive, scientifically robust framework for conducting a preliminary in vitro cytotoxicity assessment of the novel compound, 3-(Aminomethyl)-N-ethylbenzenesulfonamide. Given the therapeutic potential inherent to the sulfonamide scaffold, early and accurate cytotoxicity profiling is paramount for any future drug development pipeline. This document provides a rationale for experimental design, detailed step-by-step protocols for primary cytotoxicity assays, guidelines for data analysis, and a discussion of potential mechanisms of action. It is intended for researchers, scientists, and drug development professionals seeking to establish a foundational toxicological profile for this and related compounds.

Introduction and Rationale

The sulfonamide functional group is a cornerstone of modern pharmacology, forming the basis of a wide array of therapeutic agents, including antibacterial, anticancer, anti-inflammatory, and diuretic drugs.[1][2][3] The diverse biological activities stem from the ability of the sulfonamide moiety to act as a structural analog for endogenous molecules, often leading to the competitive inhibition of critical enzymes.[1] For instance, many sulfonamide derivatives have demonstrated significant anticancer activity by targeting pathways essential for tumor progression, such as angiogenesis via inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) or by inducing apoptosis and cell cycle arrest.[4][5]

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a benzenesulfonamide derivative whose specific biological activity and toxicological profile are not yet extensively characterized in public literature. The structural similarity to other biologically active sulfonamides suggests it may possess therapeutic potential, making a preliminary cytotoxicity assessment a critical first step. This assessment serves two primary purposes:

  • To Establish a Safety Profile: Determining the concentration range at which the compound exhibits toxicity to human cells is fundamental for identifying a potential therapeutic window.

  • To Inform Mechanism of Action Studies: A cytotoxic phenotype can provide initial clues into the compound's biological targets, guiding subsequent, more focused mechanistic investigations.

This guide proposes a multi-assay, multi-cell line approach to build a reliable preliminary dataset for 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Selection of In Vitro Models: The Rationale

The choice of cell lines is a critical experimental parameter. To obtain a balanced and informative preliminary assessment, we recommend a panel that includes both non-cancerous and cancerous human cell lines.

  • Non-Cancerous Control: A normal human fibroblast cell line, such as WI-38 or NIH 3T3 , is essential to assess baseline cytotoxicity against healthy, non-transformed cells.[5][6] A high degree of toxicity in these cells may indicate a narrow therapeutic index.

  • Cancer Cell Panel: Based on the established activities of other novel sulfonamides, a panel of cancer cell lines from different tissue origins is recommended to identify potential selective activity.[4][7]

    • MCF-7 (Breast Adenocarcinoma): A well-characterized, estrogen receptor-positive cell line widely used in anticancer drug screening.[5][6][7]

    • A549 (Lung Carcinoma): Represents a common and aggressive cancer type, and some novel sulfonamides have shown potent activity against it.[4]

    • HepG2 (Hepatocellular Carcinoma): Important for assessing potential hepatotoxicity and anticancer effects in liver cancer.[5]

    • HCT-116 (Colorectal Carcinoma): Represents another major cancer type where sulfonamide derivatives have been evaluated.[5]

This diverse panel allows for the simultaneous evaluation of general toxicity and potential cancer-specific cytotoxic effects.

Primary Cytotoxicity Assessment: Core Protocols

To ensure the trustworthiness of the results, we will employ two distinct, well-validated assays that measure different hallmarks of cell death. This orthogonal approach minimizes the risk of artifacts from a single assay type.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: Measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells convert the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[8][9]

  • Lactate Dehydrogenase (LDH) Assay: Measures the integrity of the plasma membrane. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis or membrane damage.[10][11] This assay quantifies cell death by necrosis or late-stage apoptosis.

Preparation of Test Compound

Proper preparation of the 3-(Aminomethyl)-N-ethylbenzenesulfonamide stock solution is critical for accurate and reproducible results.

  • Step 1: Solvent Selection: Due to the likely organic nature of the compound, Dimethyl Sulfoxide (DMSO) is the recommended solvent. Prepare a high-concentration primary stock solution (e.g., 100 mM) in cell culture-grade DMSO.

  • Step 2: Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected tube.[8]

  • Step 3: Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.[8]

  • Step 4: Vehicle Control: Crucially, the final concentration of DMSO in the culture medium must be consistent across all experimental and control wells and should not exceed 0.5% (v/v), as higher concentrations can be cytotoxic. A "vehicle control" containing only the corresponding concentration of DMSO must be included in every experiment.[8]

Experimental Protocol: MTT Assay

This protocol is designed for a 96-well plate format.

  • Day 1: Cell Seeding

    • Culture the selected cell lines to ~80% confluency.

    • Trypsinize and count the cells.

    • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

    • Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Day 2: Compound Treatment

    • Prepare serial dilutions of the 3-(Aminomethyl)-N-ethylbenzenesulfonamide stock solution in fresh culture medium to achieve the desired final concentrations (e.g., ranging from 0.1 µM to 1000 µM).

    • Carefully remove the old medium from the wells and add 100 µL of the medium containing the test compound or controls.

    • Controls: Include wells for:

      • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO as the highest compound concentration.

      • Untreated Control: Cells in medium only.

      • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin or Cisplatin at its IC50).

      • Blank: Medium only (no cells) for background subtraction.

    • Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

  • Day 4 (after 48h treatment): Assay Execution

    • Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[8]

    • Incubate for 4 hours at 37°C, allowing formazan crystals to form.

    • Carefully remove the medium and add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals.[8]

    • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

Experimental Protocol: LDH Cytotoxicity Assay

This assay is often performed on a duplicate plate set up at the same time as the MTT assay.

  • Day 1 & 2: Seeding and Treatment

    • Follow the same procedure as for the MTT assay (Steps 1-4).

  • Day 4 (after 48h treatment): Assay Execution

    • Set up controls as per the commercial kit instructions.[11] This typically includes:

      • Spontaneous LDH Release: Supernatant from untreated control cells.

      • Maximum LDH Release: Supernatant from untreated cells lysed with a provided lysis buffer.

      • Vehicle Control: Supernatant from vehicle-treated cells.

    • Gently centrifuge the 96-well plate (if cells are in suspension or loosely adherent) at ~250 x g for 5 minutes.

    • Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.

    • Prepare the LDH reaction mixture according to the manufacturer's protocol and add 50 µL to each well of the new plate.

    • Incubate at room temperature for 30 minutes, protected from light.

    • Add 50 µL of the stop solution provided in the kit.

    • Measure the absorbance at 490 nm within 1 hour.

Data Analysis and Presentation

Calculation of Cytotoxicity
  • MTT Assay:

    • Cell Viability (%) = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

  • LDH Assay:

    • Cytotoxicity (%) = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Determining the IC₅₀ Value

The half-maximal inhibitory concentration (IC₅₀) is the concentration of the compound that reduces cell viability by 50%. This is a standard metric for quantifying cytotoxicity.

  • Plot the percentage of cell viability (or cytotoxicity) against the log of the compound concentration.

  • Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to fit a dose-response curve and calculate the IC₅₀ value.

Data Presentation

All quantitative data should be summarized in a clear, tabular format for easy comparison across cell lines and assays.

Table 1: Hypothetical IC₅₀ Values (µM) for 3-(Aminomethyl)-N-ethylbenzenesulfonamide after 48-hour Exposure

Cell Line Assay Type IC₅₀ (µM) ± SD Selectivity Index (SI)*
WI-38 MTT 150.5 ± 12.3 -
WI-38 LDH 185.2 ± 15.8 -
MCF-7 MTT 25.8 ± 3.1 5.8
MCF-7 LDH 35.4 ± 4.5 5.2
A549 MTT 45.1 ± 5.6 3.3
A549 LDH 62.7 ± 7.1 3.0
HepG2 MTT 89.3 ± 9.2 1.7
HepG2 LDH 110.6 ± 11.5 1.7

Selectivity Index (SI) = IC₅₀ in normal cells (WI-38) / IC₅₀ in cancer cells. A higher SI value suggests cancer-selective toxicity.

Visualization of Experimental Workflows

Diagrams help clarify complex protocols and relationships. The following are generated using Graphviz (DOT language) to illustrate the core assay workflows.

MTT_Workflow cluster_day1 Day 1 cluster_day2 Day 2 cluster_day4 Day 4 (Endpoint) d1_seed Seed Cells (96-well plate) d1_incubate Incubate (24h) d1_seed->d1_incubate Allow attachment d2_treat Treat Cells (Compound dilutions) d2_incubate Incubate (24-72h) d2_treat->d2_incubate Induce effect d4_mtt Add MTT Reagent (4h incubation) d4_solubilize Add Solubilizer (e.g., DMSO) d4_mtt->d4_solubilize Formazan forms d4_read Read Absorbance (570 nm) d4_solubilize->d4_read Dissolve crystals

Caption: Workflow diagram for the MTT cell viability assay.

LDH_Workflow cluster_setup Days 1-2: Setup cluster_endpoint Day 4: Endpoint s_seed Seed & Incubate (24h) s_treat Treat Cells (24-72h) s_seed->s_treat e_supernatant Collect Supernatant e_reaction Add LDH Reagent Mix e_supernatant->e_reaction e_incubate Incubate (30 min, RT) e_reaction->e_incubate e_stop Add Stop Solution e_incubate->e_stop e_read Read Absorbance (490 nm) e_stop->e_read

Caption: Workflow diagram for the LDH cytotoxicity assay.

Potential Mechanisms and Future Directions

Should 3-(Aminomethyl)-N-ethylbenzenesulfonamide demonstrate significant and/or selective cytotoxicity, several potential mechanisms of action, common to the sulfonamide class, warrant investigation:

  • Folate Synthesis Inhibition: The classic mechanism for antibacterial sulfonamides involves inhibiting dihydropteroate synthase (DHPS).[12][13][14] While mammalian cells uptake folate from the environment, exploring effects on related pathways could be insightful.

  • Kinase Inhibition: Many sulfonamides function as potent inhibitors of protein kinases critical to cancer cell signaling, such as VEGFR-2, which is involved in angiogenesis.[5]

  • Cell Cycle Arrest & Apoptosis: The compound could induce cell death by arresting the cell cycle at specific checkpoints (e.g., G2/M phase) or by triggering programmed cell death (apoptosis).[4][5] These can be investigated using flow cytometry.

Potential_Mechanisms cluster_effects Observed Effect cluster_mechanisms Potential Mechanisms of Action compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide cytotoxicity Cellular Cytotoxicity compound->cytotoxicity Induces kinase Kinase Inhibition (e.g., VEGFR-2) cytotoxicity->kinase Potentially caused by... apoptosis Induction of Apoptosis cytotoxicity->apoptosis Potentially caused by... cell_cycle Cell Cycle Arrest (e.g., G2/M Phase) cytotoxicity->cell_cycle Potentially caused by... folate Folate Pathway Interference cytotoxicity->folate Potentially caused by...

Caption: Potential mechanisms underlying compound-induced cytotoxicity.

Conclusion

This guide provides a foundational, step-by-step framework for the preliminary cytotoxicity assessment of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. By employing a panel of relevant cell lines and utilizing orthogonal assays like MTT and LDH, researchers can generate a reliable initial dataset. This data is crucial for making informed decisions about the compound's future as a potential therapeutic agent and for designing logical next steps to elucidate its specific mechanism of action.

References

  • Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells. Iranian Journal of Pharmaceutical Research. [Link]

  • Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses. ResearchGate. [Link]

  • Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation. RSC Publishing. [Link]

  • Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. ACS Omega. [Link]

  • Design, Synthesis, and Cytotoxicity Evaluation of Sulfonamide Derivatives as Potential HDAC Inhibitors. Azerbaijan Pharmaceutical and Pharmacotherapy Journal. [Link]

  • Potentiation of cytotoxicity by 3-aminobenzamide in DNA repair-deficient human tumor cell lines following exposure to methylating agents or anti-neoplastic drugs. PubMed. [Link]

  • Mode of Action (MOA) of Sulfonamide Antibiotics. Science Prof Online. [Link]

  • Sulfonamides Mechanisms - Antibiotics - Microbiology. Picmonic for Medicine. [Link]

  • Mosmann T. Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods. [Link]

  • Mechanism of action of sulphonamides. ResearchGate. [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research. [Link]

  • A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS One. [Link]

  • A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. PubMed. [Link]

  • A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. ResearchGate. [Link]

  • Effect of 3-aminobenzamide on the induction of toxicity and transformation by ethyl methanesulfonate and methylcholanthrene in BALB/3T3 cells. PubMed. [Link]

  • LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. InvivoGen. [Link]

  • Synthesis and cytotoxicity of aminomethylselenopheno[3,2-b]thiophene sulfonamides. ResearchGate. [Link]

  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. PMC. [Link]

  • Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. MDPI. [Link]

  • Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Science. [Link]

  • Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Cerrado Publishing. [Link]

  • 3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide. PubChem. [Link]

  • Synthesis and Biological Activity of New Sulfonamide Derivatives. Impactfactor. [Link]

  • Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents. ResearchGate. [Link]

Sources

Foundational

An In-depth Technical Guide to the Stability and Degradation Profile of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This guide provides a comprehensive technical overview of the stability and degradation profile of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. It is intended for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the stability and degradation profile of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. It is intended for researchers, scientists, and drug development professionals, offering insights into the molecule's intrinsic stability, potential degradation pathways, and a robust framework for designing and executing stability studies in line with regulatory expectations.

Introduction: Understanding the Molecule

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a sulfonamide derivative with a primary aminomethyl group and an N-ethylated sulfonamide moiety. The stability of this molecule is a critical quality attribute that can influence its safety, efficacy, and shelf-life. A thorough understanding of its degradation profile is paramount for developing a stable drug product and ensuring patient safety.

This document outlines the key physicochemical properties of the molecule, details a systematic approach to stability testing through forced degradation studies as mandated by the International Council for Harmonisation (ICH) guidelines, predicts potential degradation pathways based on its chemical structure, and provides a framework for the development of a stability-indicating analytical method.[1][2][3]

Physicochemical Properties and Intrinsic Stability

Table 1: Predicted Physicochemical Properties of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

PropertyPredicted Value/InformationSource/Basis
Molecular FormulaC9H14N2O2S
Molecular Weight214.29 g/mol
pKa (Aminomethyl group)~9-10General knowledge of primary amines
pKa (Sulfonamide N-H)~10-11General knowledge of sulfonamides
SolubilityLikely soluble in aqueous acid and polar organic solvents.Inferred from similar structures
UV AbsorptionExpected UV maxima due to the benzene ring.Inferred from similar structures

The intrinsic stability of the molecule is dictated by the lability of the sulfonamide and aminomethyl groups. The sulfonamide linkage can be susceptible to hydrolysis under extreme pH conditions, while the aminomethyl group is prone to oxidation.

A Systematic Approach to Stability Testing: Forced Degradation

Forced degradation, or stress testing, is a cornerstone of drug development, providing critical insights into the intrinsic stability of a drug substance.[4][5] These studies are designed to accelerate the degradation process, enabling the identification of likely degradation products and the development of stability-indicating analytical methods.[5][6] The approach is guided by ICH Q1A(R2).[3]

Rationale for Experimental Choices

The selection of stress conditions is based on the potential environmental factors the drug substance may encounter during its lifecycle, including temperature, humidity, and light, as well as the chemical stresses of pH and oxidation.[1][7]

dot

Caption: Workflow for Forced Degradation Studies.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for conducting forced degradation studies on 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Protocol 1: Hydrolytic Degradation

  • Acid Hydrolysis:

    • Accurately weigh and dissolve the drug substance in 0.1 M hydrochloric acid to a final concentration of 1 mg/mL.

    • Incubate the solution at 60°C.

    • Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 12, and 24 hours).

    • Neutralize the aliquots with an equivalent amount of 0.1 M sodium hydroxide.

    • Dilute with the mobile phase to a suitable concentration for HPLC analysis.[4]

  • Base Hydrolysis:

    • Accurately weigh and dissolve the drug substance in 0.1 M sodium hydroxide to a final concentration of 1 mg/mL.

    • Incubate the solution at 60°C.

    • Withdraw aliquots at the same time points as the acid hydrolysis study.

    • Neutralize the aliquots with an equivalent amount of 0.1 M hydrochloric acid.

    • Dilute with the mobile phase for HPLC analysis.[4]

  • Neutral Hydrolysis:

    • Dissolve the drug substance in purified water to a final concentration of 1 mg/mL.

    • Incubate and sample as described for acid and base hydrolysis.

Protocol 2: Oxidative Degradation

  • Accurately weigh and dissolve the drug substance in a solution of 3% hydrogen peroxide to a final concentration of 1 mg/mL.

  • Store the solution at room temperature, protected from light.

  • Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 12, and 24 hours).

  • Dilute with the mobile phase for immediate HPLC analysis to prevent further degradation.[4]

Protocol 3: Thermal Degradation

  • Place a known quantity of the solid drug substance in a thermostatically controlled oven at 80°C.

  • Withdraw samples at specified time points (e.g., 1, 3, 5, and 7 days).

  • Dissolve the samples in a suitable solvent and dilute with the mobile phase for HPLC analysis.

Protocol 4: Photolytic Degradation

  • Expose a solution of the drug substance (1 mg/mL in a suitable solvent) and the solid drug substance to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • A control sample should be stored under the same conditions but protected from light.

  • Analyze the samples after the exposure period.

Predicted Degradation Pathways

Based on the chemical structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, several degradation pathways can be postulated. The primary sites of degradation are the sulfonamide bond and the aminomethyl group.[8]

dot

Predicted Degradation Pathways cluster_hydrolysis Hydrolysis (Acid/Base) cluster_oxidation Oxidation Parent 3-(Aminomethyl)-N-ethylbenzenesulfonamide DP1 3-(Aminomethyl)benzenesulfonic acid Parent->DP1 S-N Cleavage DP2 Ethylamine Parent->DP2 S-N Cleavage DP3 3-Formyl-N-ethylbenzenesulfonamide Parent->DP3 Oxidation of aminomethyl DP4 N-oxide derivative Parent->DP4 Oxidation of sulfonamide nitrogen

Caption: Potential Degradation Pathways.

  • Hydrolytic Degradation: Under acidic or basic conditions, the sulfonamide bond is susceptible to cleavage, which would yield 3-(aminomethyl)benzenesulfonic acid and ethylamine.[9] Sulfonamides are generally more stable to hydrolysis than esters or amides, but degradation can be forced under harsh conditions.[9]

  • Oxidative Degradation: The primary aminomethyl group is a likely target for oxidation, potentially leading to the formation of an aldehyde (3-formyl-N-ethylbenzenesulfonamide) and subsequently a carboxylic acid. The sulfonamide nitrogen could also be oxidized to form an N-oxide derivative.

Development of a Stability-Indicating Analytical Method

A validated, stability-indicating analytical method is crucial for separating and quantifying the parent drug from its degradation products.[4] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

Table 2: Proposed HPLC Method Parameters

ParameterProposed ConditionRationale
Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)Provides good retention and separation for aromatic compounds.
Mobile Phase Gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer, pH 3-5) and an organic modifier (e.g., acetonitrile or methanol).To achieve optimal separation of the parent peak from potential degradation products with varying polarities.
Flow Rate 1.0 mL/minA standard flow rate for analytical HPLC.
Detection Wavelength Determined by the UV spectrum of the parent compound and its degradation products (typically in the range of 220-280 nm). A photodiode array (PDA) detector is recommended to monitor peak purity.To ensure sensitive detection of all relevant species.
Column Temperature 30°CTo ensure reproducible retention times.
Injection Volume 10 µLA typical injection volume for analytical HPLC.

Method validation should be performed according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Data Interpretation and Reporting

A successful forced degradation study should result in approximately 5-20% degradation of the drug substance.[6] This level of degradation is generally sufficient to demonstrate the separation of degradation products from the parent peak without generating secondary or unrealistic degradants.

Key aspects of data interpretation include:

  • Peak Purity Analysis: To ensure that the parent peak is free from any co-eluting impurities or degradants.

  • Mass Balance: The sum of the assay of the parent drug and the levels of all degradation products should ideally be close to 100%.[10] This demonstrates that all significant degradation products have been accounted for.

Conclusion

This guide provides a comprehensive framework for evaluating the stability and degradation profile of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. By following a systematic approach to forced degradation studies, as outlined in this document and guided by ICH principles, researchers can gain a thorough understanding of the molecule's intrinsic stability. This knowledge is fundamental for the development of a safe, effective, and stable pharmaceutical product. The proposed degradation pathways and analytical methodology serve as a robust starting point for these critical investigations.

References

  • Comparison of Chemical and Biological Degradation of Sulfonamides: Solving the Mystery of Sulfonamide Transformation | Request PDF - ResearchGate. Available at: [Link]

  • Bacterial degradation pathways of sulfonamide antibiotics - ResearchGate. Available at: [Link]

  • ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Available at: [Link]

  • Ich Guidelines For Stability Testing of New Drug Substance and Drug Products - Scribd. Available at: [Link]

  • Q1A(R2) Guideline - ICH. Available at: [Link]

  • Biodegradation of sulfonamide antibiotics through the heterologous expression of laccases from bacteria and investigation of their potential degradation pathways - PubMed. Available at: [Link]

  • ICH Guidelines: Drug Stability Testing Essentials - AMSbiopharma. Available at: [Link]

  • Overview of sulfonamide biodegradation and the relevant pathways and microorganisms - PubMed. Available at: [Link]

  • 3-(aminomethyl)-4-ethyl-N-methylbenzenesulfonamide | C10H16N2O2S | CID - PubChem. Available at: [Link]

  • Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie - Technische Universität München. Available at: [Link]

  • Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations - PMC. Available at: [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. Available at: [Link]

  • A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

  • Determination and Confirmation of Sulfonamides Revision: 05 Replaces: CLG-SUL.04 Effective: 09/25/2009 - Food Safety and Inspection Service. Available at: [Link]

  • Forced Degradation Studies for Biopharmaceuticals - Pharmaceutical Technology. Available at: [Link]

  • HOW TO APPROACH A FORCED DEGRADATION STUDY - SGS. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Exploration of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a Potential Therapeutic Agent

Foreword: The Enduring Potential of the Benzenesulfonamide Scaffold The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, a privileged scaffold that has given rise to a multitude of therapeutic agents wi...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Enduring Potential of the Benzenesulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, a privileged scaffold that has given rise to a multitude of therapeutic agents with diverse pharmacological activities. From the first synthetic antimicrobial drugs that heralded a new era in medicine to targeted anticancer therapies, the versatility of this structural motif is well-documented.[1][2][3] Its ability to act as a bioisostere for other functional groups and its capacity for modification make it a perennially attractive starting point for drug discovery campaigns. This guide focuses on a specific, yet under-explored derivative, 3-(Aminomethyl)-N-ethylbenzenesulfonamide, and outlines a comprehensive strategy for its investigation as a novel therapeutic candidate. While direct data on this molecule is sparse, this document will leverage the wealth of knowledge surrounding analogous structures to propose a rational and robust research and development pathway.

Compound Profile: 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Chemical Structure:

3-(Aminomethyl)-N-ethylbenzenesulfonamide benzene S S benzene->S C_aminomethyl CH₂ benzene->C_aminomethyl O1 O S->O1 O2 O S->O2 N_ethyl N S->N_ethyl N1 N N_amino NH₂ C_aminomethyl->N_amino C_ethyl1 CH₂ N_ethyl->C_ethyl1 H_N_ethyl H N_ethyl->H_N_ethyl C_ethyl2 CH₃ C_ethyl1->C_ethyl2

Figure 1: Chemical structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Physicochemical Properties (Predicted):

PropertyPredicted Value
Molecular FormulaC₉H₁₄N₂O₂S
Molecular Weight214.29 g/mol
LogP1.5 - 2.5
pKa (amine)9.0 - 10.0
pKa (sulfonamide)9.5 - 10.5
CAS Number1158998-59-4 (as hydrochloride salt)

Note: These values are estimations based on the structure and may vary upon experimental determination.

Rationale for Investigation: Potential Therapeutic Avenues

The structural features of 3-(Aminomethyl)-N-ethylbenzenesulfonamide suggest several plausible therapeutic applications, drawing parallels with established activities of related benzenesulfonamide derivatives.

Anticancer Activity

A significant body of research points to the anticancer potential of benzenesulfonamide derivatives.[1][4][5][6][7] One of the key mechanisms involves the inhibition of carbonic anhydrase (CA) isozymes, particularly CA IX and CA XII, which are overexpressed in many hypoxic tumors and play a crucial role in tumor acidosis and proliferation.[7][8]

Hypothesized Mechanism of Action: The sulfonamide moiety is a well-established zinc-binding group that can effectively inhibit carbonic anhydrases. The aminomethyl and ethyl substituents can be explored for their role in conferring selectivity and enhancing binding affinity to the active site of tumor-associated CA isoforms.

G A Hypoxic Tumor Microenvironment B Upregulation of Carbonic Anhydrase IX/XII A->B C Increased H+ Export B->C D Extracellular Acidosis C->D E Tumor Proliferation & Metastasis D->E F 3-(Aminomethyl)-N-ethylbenzenesulfonamide G Inhibition of CA IX/XII F->G Inhibits H Reduced H+ Export G->H I Intracellular Acidification & Inhibition of Tumor Growth H->I

Figure 2: Hypothesized anticancer mechanism via carbonic anhydrase inhibition.

Antimicrobial Activity

The foundational therapeutic application of sulfonamides is their antimicrobial action.[9] They act as competitive inhibitors of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[2][10][11] This bacteriostatic effect halts bacterial growth and proliferation.[9][10]

Hypothesized Mechanism of Action: As a structural analog of p-aminobenzoic acid (PABA), 3-(Aminomethyl)-N-ethylbenzenesulfonamide could potentially bind to the active site of DHPS, thereby disrupting folate synthesis in susceptible microorganisms.

cluster_0 Bacterial Folic Acid Synthesis cluster_1 Inhibition by 3-(Aminomethyl)-N-ethylbenzenesulfonamide PABA PABA Dihydropteroate_Synthase Dihydropteroate_Synthase PABA->Dihydropteroate_Synthase Substrate Dihydrofolic_Acid Dihydrofolic_Acid Dihydropteroate_Synthase->Dihydrofolic_Acid Product Tetrahydrofolic_Acid Tetrahydrofolic_Acid Dihydrofolic_Acid->Tetrahydrofolic_Acid Essential for DNA Synthesis 3-(Aminomethyl)-N-ethylbenzenesulfonamide 3-(Aminomethyl)-N-ethylbenzenesulfonamide 3-(Aminomethyl)-N-ethylbenzenesulfonamide->Dihydropteroate_Synthase Competitive Inhibitor

Figure 3: Proposed mechanism of antimicrobial action.

Cardiovascular and Neurological Applications

Benzenesulfonamide derivatives have also been investigated for their effects on the cardiovascular and central nervous systems.[12] For instance, some analogs have shown potential as antihypertensive agents by interacting with ion channels or receptors.[12][13] Furthermore, inhibition of specific carbonic anhydrase isoforms in the brain has been linked to anticonvulsant activity.[14][15]

Hypothesized Areas of Exploration:

  • Cardiovascular: Evaluation of effects on blood pressure, heart rate, and vascular tone in appropriate preclinical models.[12]

  • Neurological: Assessment of anticonvulsant properties in seizure models.[14][15]

Proposed Research Workflow: A Step-by-Step Guide

The following workflow outlines a logical progression for the comprehensive evaluation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

workflow cluster_synthesis Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Studies A Chemical Synthesis B Purification & Structural Confirmation A->B C Antimicrobial Screening B->C D Anticancer Cytotoxicity Assays B->D E Enzyme Inhibition Assays (CA, DHPS) B->E F Preliminary Safety & Toxicity B->F G Animal Models of Infection C->G H Xenograft Tumor Models D->H E->G E->H I Pharmacokinetic & ADME Profiling F->I G->I H->I

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

An Application Note and Step-by-Step Protocol for the Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Abstract This document provides a comprehensive, three-step protocol for the synthesis of 3-(Aminomethyl)-N-eth...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Step-by-Step Protocol for the Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Abstract

This document provides a comprehensive, three-step protocol for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a valuable bifunctional building block in medicinal chemistry and drug development. The synthetic strategy commences with the conversion of 3-aminobenzonitrile to the key intermediate, 3-cyanobenzenesulfonyl chloride, via a Sandmeyer-type reaction. Subsequently, the sulfonyl chloride is reacted with ethylamine to form the corresponding sulfonamide, 3-cyano-N-ethylbenzenesulfonamide. The final step involves the selective reduction of the nitrile moiety to the primary amine, yielding the target compound. This guide offers detailed, step-by-step instructions, explains the rationale behind critical experimental choices, and includes necessary safety precautions, characterization data, and a visual workflow diagram to ensure reproducibility and success for researchers in organic synthesis and pharmaceutical development.

Introduction

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a compound of significant interest due to its structural motifs: a primary benzylic amine and an N-substituted sulfonamide. These functional groups are prevalent in a wide array of biologically active molecules and pharmaceuticals. The primary amine serves as a key handle for further derivatization, while the sulfonamide group is a well-established pharmacophore. The ability to reliably synthesize this compound is therefore crucial for constructing more complex molecular architectures for drug discovery programs.

This application note details a robust and logical three-step synthesis designed for accessibility and high yield. The chosen pathway ensures that the sensitive functional groups are introduced and manipulated in a controlled manner, minimizing side reactions and simplifying purification procedures. Each step is grounded in well-established chemical principles, providing a reliable method for obtaining the target molecule with high purity.

Overall Synthetic Workflow

The synthesis is performed in three distinct stages, beginning with the formation of a sulfonyl chloride, followed by amidation, and concluding with a nitrile reduction.

G cluster_0 Reactants & Products A Step 1: Diazotization & Sulfonyl- chlorination Inter1 3-Cyanobenzenesulfonyl Chloride A->Inter1 B Step 2: Sulfonamide Formation Inter2 3-Cyano-N-ethylbenzene- sulfonamide B->Inter2 C Step 3: Nitrile Reduction End 3-(Aminomethyl)-N-ethylbenzene- sulfonamide (Target) C->End Start 3-Aminobenzonitrile Start->A 1. NaNO2, HCl 2. SO2, CuCl Inter1->B Ethylamine, Base Inter2->C LiAlH4 or H2/Catalyst

Figure 1: Overall workflow for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Materials and Reagents

Reagent/MaterialFormulaMolecular Weight ( g/mol )SupplierPurity
3-AminobenzonitrileC₇H₆N₂118.14Sigma-Aldrich≥98%
Sodium NitriteNaNO₂69.00Fisher Scientific≥97%
Hydrochloric Acid (conc.)HCl36.46VWR~37%
Sulfur DioxideSO₂64.07PraxairN/A
Copper(I) ChlorideCuCl98.99Acros Organics≥98%
Acetic AcidCH₃COOH60.05J.T. Baker≥99.7%
Ethylamine (70% in H₂O)C₂H₅NH₂45.08Alfa Aesar70% (w/w)
Triethylamine(C₂H₅)₃N101.19Sigma-Aldrich≥99.5%
Dichloromethane (DCM)CH₂Cl₂84.93Fisher ScientificACS Grade
Lithium Aluminum HydrideLiAlH₄37.95EMD Millipore1.0 M in THF
Diethyl Ether (anhydrous)(C₂H₅)₂O74.12Sigma-Aldrich≥99.7%
Sodium Sulfate (anhydrous)Na₂SO₄142.04VWRACS Grade
Ethyl AcetateC₄H₈O₂88.11Fisher ScientificACS Grade
HexanesC₆H₁₄86.18Fisher ScientificACS Grade

Experimental Protocols

Safety Precautions
  • General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory.

  • Diazonium Salts: The intermediate diazonium salt in Step 1 is potentially explosive when isolated and dry. The protocol is designed to use it in solution immediately after formation. Maintain the reaction temperature at or below 5°C.

  • Sulfonyl Chlorides: 3-Cyanobenzenesulfonyl chloride is corrosive and moisture-sensitive.[1] Handle with care and under an inert atmosphere if possible.

  • Lithium Aluminum Hydride (LiAlH₄): LiAlH₄ is a highly reactive and pyrophoric reagent that reacts violently with water and protic solvents. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

Step 1: Synthesis of 3-Cyanobenzenesulfonyl Chloride (Intermediate 1)

This step utilizes a Sandmeyer-type reaction to convert an aromatic amine into a sulfonyl chloride. The amine is first converted to a diazonium salt, which is then reacted with sulfur dioxide in the presence of a copper catalyst.[1]

Protocol:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 3-aminobenzonitrile (11.8 g, 100 mmol) in a mixture of concentrated hydrochloric acid (100 mL) and water (100 mL).

  • Cool the resulting suspension to 0°C in an ice-salt bath.

  • Prepare a solution of sodium nitrite (7.25 g, 105 mmol) in 25 mL of water. Add this solution dropwise to the amine suspension over 30 minutes, ensuring the temperature does not rise above 5°C.

    • Rationale: Diazotization is an exothermic reaction. Low temperatures are critical to prevent the decomposition of the unstable diazonium salt and to minimize side reactions.

  • Stir the mixture at 0°C for an additional 15 minutes to ensure complete formation of the diazonium salt.

  • In a separate 500 mL flask, prepare a solution of acetic acid (125 mL) pre-saturated with sulfur dioxide gas. Add copper(I) chloride (1.0 g, 10 mmol) to this solution and stir at 0°C.

  • Slowly add the cold diazonium salt solution from step 4 to the SO₂/CuCl solution from step 5 via a dropping funnel over 1 hour. Maintain the temperature at 0°C. Vigorous gas evolution (N₂) will be observed.

    • Rationale: The copper(I) catalyst facilitates the substitution of the diazonium group with the sulfonyl chloride moiety from the SO₂/HCl system.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

  • Pour the reaction mixture into 500 mL of ice water. A solid precipitate should form.

  • Extract the product with dichloromethane (3 x 150 mL).

  • Combine the organic layers and wash sequentially with water (200 mL) and brine (200 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from a mixture of ethyl acetate and hexanes to afford 3-cyanobenzenesulfonyl chloride as a white to off-white solid.

    • Expected Yield: 45-55%.

    • Characterization (¹H NMR, CDCl₃): δ 8.35 (s, 1H), 8.30 (d, 1H), 8.05 (d, 1H), 7.82 (t, 1H).[1]

Step 2: Synthesis of 3-Cyano-N-ethylbenzenesulfonamide (Intermediate 2)

This step involves the nucleophilic attack of a primary amine (ethylamine) on the electrophilic sulfur atom of the sulfonyl chloride, forming a stable sulfonamide bond.[2][3] A base is used to neutralize the HCl byproduct.

Protocol:

  • In a 250 mL round-bottom flask, dissolve 3-cyanobenzenesulfonyl chloride (10.1 g, 50 mmol) in 100 mL of dichloromethane.

  • Cool the solution to 0°C in an ice bath.

  • In a separate beaker, mix aqueous ethylamine (70%, 7.1 mL, ~75 mmol, 1.5 equiv.) with triethylamine (10.5 mL, 75 mmol, 1.5 equiv.).

    • Rationale: An excess of amine/base is used to drive the reaction to completion and to neutralize the HCl generated during the reaction, preventing protonation of the ethylamine nucleophile.[4]

  • Add the amine solution dropwise to the cooled sulfonyl chloride solution over 20 minutes.

  • After the addition, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

  • Quench the reaction by adding 100 mL of 1 M HCl (aq).

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL) and brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

  • The product can often be used in the next step without further purification. If necessary, purify by flash column chromatography (silica gel, ethyl acetate/hexanes gradient).

    • Expected Yield: 85-95%.

    • Characterization (¹H NMR, CDCl₃): Expect characteristic peaks for the aromatic ring, the ethyl group (a quartet and a triplet), and a broad singlet for the N-H proton.

Step 3: Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide (Final Product)

The final step is the reduction of the nitrile functional group to a primary amine. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.[5][6][7]

Protocol:

  • Set up a 500 mL three-necked flask, previously oven-dried, equipped with a dropping funnel, a condenser, and a nitrogen inlet.

  • Under a nitrogen atmosphere, add LiAlH₄ (1.0 M solution in THF, 75 mL, 75 mmol, ~1.5 equiv.) to the flask.

  • Cool the LiAlH₄ suspension to 0°C in an ice bath.

  • Dissolve the crude 3-cyano-N-ethylbenzenesulfonamide (approx. 50 mmol) from Step 2 in 100 mL of anhydrous diethyl ether or THF.

  • Add the sulfonamide solution dropwise via the dropping funnel to the stirred LiAlH₄ suspension over 1 hour.

    • Rationale: The reduction of a nitrile with LiAlH₄ involves two successive hydride additions to the carbon atom.[6][7] The reaction is highly exothermic and must be controlled by slow addition at low temperature.

  • After the addition is complete, remove the ice bath and heat the mixture to a gentle reflux for 3 hours.

  • Cool the reaction back down to 0°C.

  • Carefully quench the reaction by the sequential, dropwise addition of:

    • (i) 3 mL of water

    • (ii) 3 mL of 15% NaOH (aq)

    • (iii) 9 mL of water

    • Rationale: This specific workup procedure (Fieser workup) is designed to safely neutralize excess LiAlH₄ and produce a granular, easily filterable precipitate of aluminum salts.

  • Stir the resulting white suspension at room temperature for 30 minutes.

  • Filter the mixture through a pad of Celite, washing the filter cake thoroughly with ethyl acetate (3 x 50 mL).

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

  • Purify by flash column chromatography (silica gel, using a gradient of dichloromethane/methanol with 1% triethylamine) to yield the final product, 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

    • Expected Yield: 70-85%.

    • Characterization (¹H NMR, CDCl₃): Expect peaks for the aromatic ring, the ethyl group, a singlet for the new -CH₂- group, and broad singlets for the -NH₂ and -NH- protons.

References

  • Chemguide . Reduction of Nitriles. [Link]

  • Chemistry LibreTexts . Reactions of Acyl Chlorides with Primary Amines. [Link]

  • Master Organic Chemistry . Nitrile Reduction Mechanism with LiAlH4 and DIBAL. [Link]

  • Study Mind . Amines - Nitriles (A-Level Chemistry). [Link]

  • Chemistry LibreTexts . 20.7: Chemistry of Nitriles. [Link]

  • Organic Syntheses . Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. [Link]

  • Tardigrade . The reaction of benzenesulphonyl chloride with ethylamine yields. [Link]

Sources

Application

Application Note: High-Yield Purification Strategies for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

An Application Guide by Senior Application Scientist, Dr. Eva Rostova Audience: Researchers, scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide by Senior Application Scientist, Dr. Eva Rostova

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed examination of two robust, high-yield methods for the purification of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a key intermediate in pharmaceutical synthesis. We delve into the underlying physicochemical principles that govern the selection and optimization of purification strategies, presenting validated protocols for both selective recrystallization and high-resolution flash column chromatography. The causality behind experimental choices is explained to empower researchers to adapt these methods for analogous compounds. This document includes step-by-step protocols, comparative data analysis, workflow visualizations, and a comprehensive troubleshooting guide to ensure reproducible, high-purity outcomes.

Introduction and Statement of Purpose

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a bifunctional molecule featuring a primary benzylic amine and a secondary sulfonamide. This unique structure makes it a valuable building block in the synthesis of various active pharmaceutical ingredients (APIs).[1] The presence of both a basic amine and a polar sulfonamide group, however, presents distinct challenges for purification. Crude synthetic mixtures often contain unreacted starting materials, over-alkylated byproducts, and process-related impurities that can interfere with subsequent synthetic steps and compromise the final product's safety and efficacy.[2][3]

Achieving high purity (>99%) is therefore not merely a procedural step but a critical requirement. This guide provides two field-proven methodologies designed to deliver high-yield, high-purity 3-(Aminomethyl)-N-ethylbenzenesulfonamide, grounded in the compound's fundamental physicochemical properties.

Foundational Physicochemical Properties

A successful purification strategy is predicated on a deep understanding of the target molecule's properties.

  • Structure: The molecule contains a non-polar benzene ring and ethyl group, a polar sulfonamide moiety (-SO₂NH-), and a basic aminomethyl group (-CH₂NH₂). This amphiphilic character dictates its solubility profile.

  • Polarity: The combination of polar functional groups and non-polar regions results in intermediate polarity. The compound is generally soluble in polar organic solvents like alcohols and DMSO, but has limited solubility in non-polar solvents like hexanes.[4][5]

  • Acidity and Basicity (pKa):

    • Aminomethyl Group: The primary amine is basic, with an estimated pKa similar to that of benzylamine (~9.3).[6] At neutral or acidic pH, this group will be protonated (-CH₂NH₃⁺), dramatically increasing its polarity and water solubility.

    • Sulfonamide Group: The N-H proton of the sulfonamide is weakly acidic, with a pKa typically in the range of 10-11.[7] Under strongly basic conditions, it can be deprotonated.

These pKa values are critical. The basicity of the amine dictates its strong interaction with the acidic silanol groups on standard silica gel, a key consideration for chromatography.[8] It also allows for the strategic formation of salts to facilitate purification by crystallization.[9][10]

Strategy 1: Selective Recrystallization via Salt Formation

Principle: Recrystallization is an equilibrium-based process that separates compounds based on differences in their solubility in a given solvent system at varying temperatures.[11] For amines that are difficult to crystallize directly, converting them to a well-defined salt can dramatically improve crystal lattice formation and yield.[10][12] Here, we leverage the basic aminomethyl group to form a hydrochloride salt, which typically exhibits lower solubility in moderately polar organic solvents than the freebase form and many organic impurities.

Protocol: Recrystallization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Hydrochloride
  • Dissolution & Salt Formation:

    • In a flask equipped with a magnetic stirrer and reflux condenser, add the crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide to a suitable solvent (e.g., isopropanol or ethanol) at a concentration of approximately 5-10 mL of solvent per gram of crude material.

    • Heat the mixture to 50-60 °C with stirring.

    • Slowly add a solution of hydrochloric acid (e.g., 4M HCl in dioxane or concentrated aqueous HCl) dropwise until the pH of the solution is acidic (pH 2-3, check with pH paper). The amine will protonate, forming the hydrochloride salt. Stir for 15 minutes. Most of the material should dissolve.

  • Hot Filtration (Impurity Removal):

    • If any insoluble impurities are present, perform a hot filtration using a pre-heated funnel to remove them. This step is critical for removing particulate matter that could act as unwanted nucleation sites.[11]

  • Crystallization:

    • Allow the clear filtrate to cool slowly to room temperature without disturbance. Slow cooling is essential for the formation of large, pure crystals.

    • Once the solution reaches room temperature, place the flask in an ice bath for at least 1-2 hours to maximize the precipitation of the hydrochloride salt.

  • Isolation and Washing:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of cold isopropanol (or the crystallization solvent) to remove any residual soluble impurities from the crystal surfaces.

    • Wash a second time with a non-polar solvent like cold diethyl ether or hexane to facilitate drying.

  • Drying:

    • Dry the purified crystals under vacuum at 40-50 °C until a constant weight is achieved.

  • (Optional) Conversion back to Freebase:

    • If the freebase is required, the purified salt can be dissolved in water, and the pH carefully adjusted to ~10-11 with an aqueous base (e.g., 2M NaOH). The freebase will precipitate and can be extracted with a solvent like ethyl acetate, dried over anhydrous sodium sulfate, and concentrated in vacuo.

Workflow for Recrystallization

G cluster_prep Preparation & Salt Formation cluster_purify Purification cluster_iso Isolation A Dissolve Crude Amine in Isopropanol B Add HCl Solution (to pH 2-3) A->B Stir & Heat C Hot Filtration (optional) B->C D Slow Cooling to RT C->D E Ice Bath Cooling D->E F Vacuum Filtration E->F G Wash with Cold Solvent F->G H Dry Under Vacuum G->H I Pure Hydrochloride Salt H->I Final Product

Caption: Workflow for purification via hydrochloride salt recrystallization.

Strategy 2: High-Resolution Flash Column Chromatography

Principle: Flash column chromatography is a preparative liquid chromatography technique that separates compounds by partitioning them between a solid stationary phase and a liquid mobile phase.[13][14] By carefully selecting these phases, components of a mixture move through the column at different rates, allowing for their isolation.[15] For our target molecule, we use a polar stationary phase (silica gel) and a mobile phase of increasing polarity. The key to success is mitigating the strong interaction between the basic amine and the acidic silica gel.

Protocol: Amine-Modified Flash Column Chromatography
  • Stationary Phase and Column Preparation:

    • Select a glass column appropriate for the amount of crude material (a rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude compound by weight).[14]

    • Prepare a slurry of silica gel (e.g., 230-400 mesh) in the initial, low-polarity eluent (e.g., 98:2 Hexane:Ethyl Acetate).

    • Pour the slurry into the column and use gentle air pressure to pack the column evenly, ensuring no air bubbles are trapped.[16] The final packed bed should have a layer of sand on top to prevent disturbance during solvent addition.

  • Sample Loading:

    • Dissolve the crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide in a minimal amount of dichloromethane or the mobile phase.

    • Alternatively (for better resolution): Adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent (e.g., methanol), adding silica gel, and evaporating the solvent to dryness. This dry powder can then be carefully added to the top of the packed column. This technique is known as "dry loading".

  • Elution and Fraction Collection:

    • Begin elution with a low-polarity mobile phase (e.g., Hexane/Ethyl Acetate 80:20) containing a small amount of a basic modifier (0.5-1% triethylamine, v/v). Causality: The triethylamine acts as a competitive base, binding to the acidic silanol sites on the silica gel and preventing the target amine from binding irreversibly, which would cause significant peak tailing and poor recovery.[17]

    • Gradually increase the polarity of the mobile phase (gradient elution). For example, move from 20% to 50% Ethyl Acetate in Hexane (always containing 1% triethylamine).

    • Collect fractions of the eluent in test tubes.

  • Purity Analysis (TLC):

    • Monitor the separation by spotting small aliquots from the collected fractions onto a Thin-Layer Chromatography (TLC) plate.

    • Visualize the spots under UV light and/or by staining (e.g., with potassium permanganate or ninhydrin for the amine).

    • Combine the fractions that contain the pure product.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified compound as an oil or solid.

Workflow for Flash Column Chromatography

G cluster_prep Preparation cluster_sep Separation & Analysis cluster_iso Isolation A Prepare Silica Gel Slurry B Pack Column A->B C Load Crude Sample (Dry or Wet) B->C D Elute with Gradient Solvent (+ 1% Triethylamine) C->D E Collect Fractions D->E F Analyze Fractions by TLC E->F G Combine Pure Fractions F->G Identify Pure Product H Solvent Evaporation G->H G->H I Pure Freebase H->I Final Product

Caption: Workflow for purification via amine-modified flash chromatography.

Comparative Analysis of Purification Methods

The choice between recrystallization and chromatography depends on the specific needs of the researcher, including the scale of the purification, the nature of the impurities, and available equipment.

ParameterRecrystallization (Salt)Flash Column Chromatography
Starting Purity Recommended for >85%Effective for purities as low as 50%
Typical Final Purity >99.5%>99%
Typical Yield 75-90%80-95%
Throughput High (Kilogram scale possible)[15]Low to Medium (Gram to 100g scale)
Time Required 4-6 hours (plus drying)2-4 hours
Solvent Consumption ModerateHigh
Key Advantage Excellent for removing structurally similar impurities that co-elute in chromatography. Highly scalable.Excellent for removing impurities with significantly different polarities.
Key Disadvantage May not remove impurities that co-crystallize. Requires the target to form a good crystalline salt.Labor-intensive, high solvent usage, and can be difficult to scale up.

Troubleshooting Common Issues

IssueMethodProbable Cause & Solution
Product "oils out" RecrystallizationThe solvent is too non-polar, or the solution is cooling too quickly. Solution: Add a more polar co-solvent, or ensure the solution cools slowly and without agitation.
Poor crystal yield RecrystallizationThe compound is too soluble in the chosen solvent, or not enough time was allowed for crystallization. Solution: Use a less-polar solvent system, or increase cooling time. Gently scratching the inside of the flask can induce nucleation.
Compound streaks on TLC/Column ChromatographyThe basic amine is interacting too strongly with acidic silica. Solution: Ensure 0.5-1% triethylamine or ammonia is included in the mobile phase throughout the entire run.
Poor separation of spots ChromatographyThe chosen mobile phase is either too polar (everything runs fast) or not polar enough (nothing moves). Solution: Optimize the solvent system using TLC first. Test various ratios of hexane/ethyl acetate to find a system that gives good separation (Rf of target ~0.3).
Compound won't elute ChromatographyThe mobile phase is not polar enough. Solution: Increase the polarity of the eluent. A gradient up to 10% Methanol in Dichloromethane (with 1% triethylamine) can be used to elute very polar compounds.

References

  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Link[18]

  • Google Patents. (n.d.). US2777844A - Sulfonamide purification process. Link[19]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-2-methylbenzenesulfonamide. Link[20]

  • University of Montpellier. (n.d.). Guide for crystallization. Link[11]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Link[13]

  • JoVE. (2015, March 4). Video: Column Chromatography: Principle, Separation of Compounds from a Mixture. Link[14]

  • Taylor, L. T., & SL-Ext. (1996). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 34(8), 357–363. Link[8]

  • Phenomenex. (2025, December 12). Column Chromatography: Principles and Applications. Link[15]

  • Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Journal of the American Chemical Society, 126(41), 13335–13342. Link[9]

  • University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Link[10]

  • Wang, X. Z., et al. (n.d.). Solubility in Different Solvents, Crystal Polymorph and Morphology, and Optimization of Crystallization Process of AIBN. Manuscript. Link

  • Williamson, K. L., & Masters, K. M. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 1-20. Link[16]

  • ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Link

  • LibreTexts Chemistry. (n.d.). Chapter 23 The Chemistry of Amines. Link[12]

  • PubChemLite. (n.d.). 3-(aminomethyl)-n-(2-methoxyethyl)benzene-1-sulfonamide. Link

  • Yang, W., et al. (2011). Investigation into adsorption mechanisms of sulfonamides onto porous adsorbents. Journal of Colloid and Interface Science, 362(2), 482-488. Link[21]

  • ChemicalBook. (2022, August 26). 3-AMINO-N,N-DIETHYL-BENZENESULFONAMIDE. Link

  • Thieme. (2024, December 6). Recent Advances in the Synthesis of Sulfonamides Intermediates. Pharmaceutical Fronts, 6(4). Link

  • Chemsrc. (2025, September 11). N-Ethyl benzenesulfonamide. Link

  • Quora. (2023, April 10). What is the method of analysis of sulphonamides?. Link

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-methylbenzamide. Link[22]

  • University of York. (n.d.). Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Link[17]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide. Link[23]

  • Journal of Chemical & Engineering Data. (2025, August 10). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. Link

  • Google Patents. (n.d.). CN106316938B - A kind of preparation method of P-aminobenzene-sulfonamide compound. Link[24]

  • SSRN. (2020, February 7). Synthesis and Characterization of Impurity F in Active Pharmaceutical Ingredient (API) 4-Amino-N-(5-Methyl Isoxazol-3-Yl) Benzene Sulfonamide Drug Synthesis. Link[25]

  • European Medicines Agency. (2020, June 23). Lessons learnt from presence of N-nitrosamine impurities in sartan medicines. Link[2]

  • Bradford Scholars. (n.d.). Synthesis of Sulfonamide-Based Ynamides and Ynamines in Water. Link

  • MDPI. (2019, January 11). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives. Molecules, 24(2), 263. Link

  • CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Link[3]

  • Chem-Impex. (n.d.). N-(3-Aminomethyl-phenyl)methanesulfonamide. Link[1]

  • World Journal of Pharmacy and Pharmaceutical Sciences. (2020, January 23). Synthesis and Characterization of Impurity F in 4-Amino-N-(5-Methyl Isoxazol-3-Yl) Benzene Sulfonamide Drug Synthesis. Link

  • Cayman Chemical. (n.d.). 4-Acetamidobenzenesulfonamide - PRODUCT INFORMATION. Link

  • Der Pharma Chemica. (2026, February 9). Identification of Impurities and Improved the Synthesis of Lacosamide. Link[26]

  • Benchchem. (n.d.). An In-depth Technical Guide to the Solubility of N-Butylbenzamide in Organic Solvents. Link[5]

  • Physical Chemistry Research. (2023, November 19). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Link

  • ResearchGate. (n.d.). Relative pKa values of the primary sulfonamide group across the series.... Link[7]

  • ACS, Organic Division. (2022, April 7). pKa Data Compiled by R. Williams. Link[6]

Sources

Method

Application Note: Cell-Based Validation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Activity

Abstract & Strategic Context 3-(Aminomethyl)-N-ethylbenzenesulfonamide represents a classic sulfonamide pharmacophore, a structural class historically validated as inhibitors of Carbonic Anhydrases (CAs) . While often ut...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

3-(Aminomethyl)-N-ethylbenzenesulfonamide represents a classic sulfonamide pharmacophore, a structural class historically validated as inhibitors of Carbonic Anhydrases (CAs) . While often utilized as a fragment or building block in medicinal chemistry, its validation in a cellular context is critical for establishing structure-activity relationships (SAR) beyond cell-free enzymatic assays.

This Application Note details the development of a functional cell-based assay to quantify the activity of this compound. We focus on its potential to inhibit Carbonic Anhydrase IX (CA IX) , a transmembrane enzyme overexpressed in hypoxic solid tumors (e.g., Triple-Negative Breast Cancer, Glioblastoma).[1] CA IX regulates intracellular pH (pHi) to ensure tumor survival in acidic microenvironments.[1]

The Assay Principle: We utilize a BCECF-AM ratiometric fluorescence assay to measure the compound's ability to prevent pHi recovery following an acid load in hypoxic cancer cells. This provides a functional readout of target engagement and phenotypic efficacy.

Mechanism of Action & Rationale

Sulfonamides inhibit CAs by coordinating with the zinc ion (


) in the enzyme's active site, displacing the zinc-bound water molecule/hydroxide ion essential for catalysis.[1][2]

In hypoxic tumors, CA IX catalyzes the reversible hydration of carbon dioxide (


) at the extracellular face. This process facilitates the import of bicarbonate (

) and the extrusion of protons, maintaining a neutral intracellular pH (

) despite an acidic extracellular environment (

).

Hypothesis: If 3-(Aminomethyl)-N-ethylbenzenesulfonamide effectively inhibits CA activity, treated cells will fail to recover their physiological


 after an induced acidification event, leading to sustained intracellular acidosis.
Diagram 1: Mechanism of Action

Caption: Sulfonamide-mediated inhibition of CA IX disrupts pH regulation in hypoxic cells, leading to cytotoxic intracellular acidosis.

Materials & Equipment

Biological Reagents[1][2][3][4][5][6]
  • Target Compound: 3-(Aminomethyl)-N-ethylbenzenesulfonamide (Purity >95%, dissolved in DMSO to 10 mM stock).

  • Cell Line: MDA-MB-231 (Breast Adenocarcinoma) or HT-29 (Colorectal), known for high CA IX inducibility.

  • pH Sensor: BCECF-AM (2',7'-Bis-(2-Carboxyethyl)-5-(and-6)-Carboxyfluorescein, Acetoxymethyl Ester).

  • Hypoxia Mimetic: Cobalt Chloride (

    
    ) or a dedicated Hypoxia Chamber (
    
    
    
    ).
  • Control Inhibitor: Acetazolamide (AZA) or SLC-0111 (Selective CA IX inhibitor).

Buffers (Critical for pH Clamp)
  • Standard Buffer: HEPES-buffered Krebs-Ringer solution (pH 7.4).

  • Acid Loading Buffer: Standard Buffer + 20 mM

    
    .
    
  • Calibration Buffers: High

    
     buffers with Nigericin (10 µM) adjusted to pH 6.5, 7.0, and 7.5.
    

Experimental Protocol: Intracellular pH Recovery

This protocol uses the Ammonium Chloride Prepulse Technique to acutely acidify cells and measure the rate of recovery driven by CA activity.

Phase 1: Cell Preparation & Hypoxia Induction
  • Seeding: Seed cells at

    
     cells/well in a black-wall, clear-bottom 96-well plate.
    
  • Incubation: Culture for 24 hours at

    
    , 
    
    
    
    .
  • Induction: Replace media with fresh media containing 100 µM

    
      (chemical hypoxia) or transfer plate to a hypoxia chamber (
    
    
    
    ) for 24 hours to upregulate CA IX.
Phase 2: Dye Loading & Treatment
  • Wash: Gently wash cells 2x with Standard Buffer.

  • Loading: Incubate cells with 1 µM BCECF-AM in Standard Buffer for 30 minutes at

    
    .
    
    • Note: BCECF is ratiometric. Excitation at 490 nm is pH-dependent; Excitation at 440 nm is pH-independent (isosbestic point).

  • Compound Addition: Wash cells to remove excess dye. Add 3-(Aminomethyl)-N-ethylbenzenesulfonamide (titrated 0.1 µM – 100 µM) in Standard Buffer. Incubate for 20 minutes.

Phase 3: Acid Load & Kinetic Readout
  • Baseline: Measure baseline fluorescence (

    
    ) for 2 minutes.
    
  • Acid Prepulse: Replace buffer rapidly with Acid Loading Buffer (

    
    ) . Incubate 5-10 minutes. Cells will initially alkalinize as 
    
    
    
    enters.
  • Acidification: Rapidly wash out

    
     with 
    
    
    
    -free Buffer
    containing the test compound.
    • Mechanism:[3]

      
       trapped inside dissociates to 
      
      
      
      (exits) and
      
      
      (trapped), causing a sharp drop in
      
      
      .
  • Recovery Phase: Immediately switch to Standard Buffer (

    
     containing)  + Test Compound.
    
  • Measurement: Monitor fluorescence ratio (

    
    ) every 10 seconds for 10 minutes.
    
    • Expectation: Control cells will recover pH rapidly. Effective inhibitors will show a flattened recovery slope.

Diagram 2: Assay Workflow

Caption: Step-by-step workflow for the Ammonium Chloride Prepulse pH Recovery Assay.

Data Analysis & Validation

Ratiometric Calibration

Convert raw fluorescence ratios (


) to pH units using the Nigericin calibration curve:


Calculating Activity[3][4][5][7][8]
  • Recovery Rate (

    
    ):  Calculate the slope of the pH recovery curve during the first 60-120 seconds after acid washout.
    
  • Percent Inhibition:

    
    
    
  • IC50 Determination: Plot % Inhibition vs. log[Compound Concentration].

Expected Results (Table)
ConditionHypoxia StatusExpected pHi Recovery RateInterpretation
Vehicle Control (DMSO) NormoxiaModerateBasal CA II/XII activity.
Vehicle Control (DMSO) Hypoxia Fast (High) CA IX overexpression drives rapid proton extrusion.
Reference (Acetazolamide) HypoxiaSlowPan-CA inhibition validates assay window.
Test Compound (High Conc) HypoxiaSlow / Flat Positive Hit: Compound inhibits CA IX.
Test Compound (Low Conc) HypoxiaFastBelow effective concentration.

Troubleshooting & Optimization

  • Issue: Low Signal-to-Noise.

    • Cause: Incomplete dye hydrolysis or leakage.

    • Fix: Use Probenecid (2.5 mM) in buffers to inhibit anion transporters that pump BCECF out of the cell.

  • Issue: No Hypoxic Response.

    • Cause:

      
       degradation or insufficient incubation.
      
    • Fix: Validate CA IX expression via Western Blot prior to assay.

  • Issue: Compound Solubility.

    • Cause: Sulfonamides can crystallize at high concentrations in aqueous buffer.

    • Fix: Ensure final DMSO concentration is <0.5% and check for precipitation at 100 µM.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

  • Svastova, E., et al. (2004). Hypoxia activates the capacity of tumor-associated carbonic anhydrase IX to acidify extracellular pH. FEBS Letters, 577(3), 439-445. Link

  • Boyd, N. H., et al. (2017). An overview of the role of carbonic anhydrase IX in cancer and the development of specific inhibitors. Current Medicinal Chemistry, 24. Link

  • Neri, D., & Supuran, C. T. (2011). Interfering with pH regulation in tumours as a therapeutic strategy. Nature Reviews Drug Discovery, 10(10), 767-777. Link

  • Dubois, L., et al. (2011). Imaging of CA IX with fluorescent labelled sulfonamides.[1] Radiotherapy and Oncology, 99. Link

Sources

Application

Application Note: 3-(Aminomethyl)-N-ethylbenzenesulfonamide in High-Throughput Fragment Screening

Part 1: Executive Summary & Scientific Rationale In the landscape of modern High-Throughput Screening (HTS), the shift from "brute force" screening of large, lipophilic libraries to Fragment-Based Drug Discovery (FBDD) h...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Scientific Rationale

In the landscape of modern High-Throughput Screening (HTS), the shift from "brute force" screening of large, lipophilic libraries to Fragment-Based Drug Discovery (FBDD) has necessitated the use of high-quality, soluble, and chemically tractable starting points.

3-(Aminomethyl)-N-ethylbenzenesulfonamide represents a "Privileged Structure" in this context. It combines two critical pharmacophoric elements:

  • The Sulfonamide Moiety: A classic zinc-binding group (ZBG) essential for targeting metalloenzymes like Carbonic Anhydrases (CAs) and Matrix Metalloproteinases (MMPs).

  • The Primary Amine (Aminomethyl): A versatile "growth vector" that allows for rapid chemical elaboration (via amide coupling or reductive amination) to probe adjacent hydrophobic pockets.

This guide details the protocol for using this compound as a Model Fragment to validate HTS assays and as a Building Block for parallel synthesis libraries.

Part 2: Physicochemical Profile & Compound Management

Before initiating HTS, the compound must be qualified. Poor solubility or aggregation can lead to false positives (promiscuous inhibition).

Technical Specifications
PropertyValueRationale for HTS
Molecular Weight ~214.28 Da (Free Base)Ideal fragment size (<300 Da) allows for high Ligand Efficiency (LE).
cLogP ~0.5 - 0.8Hydrophilic nature ensures high solubility in assay buffers (PBS/HEPES).
H-Bond Donors 2 (Amine + Sulfonamide NH)Critical for directional interactions in the active site.
pKa (Sulfonamide) ~10.0Remains neutral/protonated at physiological pH, affecting binding kinetics.
pKa (Amine) ~9.0Protonated (

) at pH 7.4, providing electrostatic steering.
Storage and Solubilization Protocol

Objective: Prevent "crash-out" during acoustic dispensing.

  • Stock Preparation: Dissolve the HCl salt to 100 mM in 100% DMSO-d6 (anhydrous).

    • Note: Use DMSO-d6 if downstream NMR validation is planned to avoid solvent suppression issues later.

  • Quality Control: Verify purity via LC-MS. The primary amine is susceptible to oxidation or carbamylation if exposed to atmospheric

    
     over long periods.
    
  • Storage: Store in Matrix tubes at -20°C under Argon. Avoid repeated freeze-thaw cycles (>3 cycles degrades the aminomethyl arm).

Part 3: Protocol A - Biophysical HTS via Surface Plasmon Resonance (SPR)

Context: SPR is the gold standard for fragment screening due to its ability to detect low-affinity (


 in 

range) interactions that traditional biochemical assays might miss.

Target Model: Carbonic Anhydrase II (CAII).[1]

Experimental Design
  • Instrument: Biacore 8K or S200.

  • Sensor Chip: CM5 (Carboxymethylated dextran).

  • Immobilization: Amine Coupling (EDC/NHS).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4) + 2% DMSO.

Step-by-Step Workflow

Step 1: Surface Preparation

  • Activate flow cells with EDC/NHS (1:1) for 7 minutes.

  • Inject CAII (20

    
     in 10 mM Sodium Acetate, pH 5.0) to reach a density of 3000-5000 RU .
    
    • Expert Insight: High density is required for fragments because the Rmax (theoretical max signal) is proportional to the MW of the ligand. Since this ligand is small (~214 Da), we need a high protein load to see a reliable signal.

  • Block with 1 M Ethanolamine.

Step 2: Solvent Correction

  • Prepare a DMSO calibration curve (1.5% to 2.8% DMSO) to correct for bulk refractive index changes.

  • Critical: The stock of 3-(Aminomethyl)-N-ethylbenzenesulfonamide must be matched exactly to the running buffer DMSO concentration.

Step 3: Kinetic Screening (Single Cycle Kinetics)

  • Concentration Series: Prepare a 5-point dilution series:

    
    .
    
  • Injection: Inject for 30s (association) and allow 60s dissociation.

  • Flow Rate: 30

    
     to minimize mass transport limitations.
    
Data Analysis & Validation criteria
  • Square Wave Binding: Fragments usually display fast-on/fast-off kinetics. The sensorgram should look like a "square wave."

  • Stoichiometry: Calculate

    
     theoretical.
    
    
    
    
    • If the observed binding signal (

      
      ) > 120% of 
      
      
      
      , suspect non-specific aggregation.
    • If

      
       < 50% of 
      
      
      
      at saturation, suspect inactive protein.

Part 4: Protocol B - Biochemical HTS (Esterase Activity Assay)

Context: For labs without SPR, or for screening large libraries where this compound is a control. This assay relies on the esterase activity of Carbonic Anhydrase using 4-Nitrophenyl acetate (4-NPA).

Assay Principle

CAII catalyzes the hydrolysis of 4-NPA to 4-Nitrophenol (yellow, Abs 405 nm). The sulfonamide fragment competes with 4-NPA for the Zinc active site.

Reagents
  • Assay Buffer: 12.5 mM Tris, 75 mM NaCl, pH 7.5.

  • Substrate: 1 mM 4-Nitrophenyl acetate (dissolved in acetone, then diluted in water).

  • Enzyme: Human CAII (final conc 10 nM).

Microplate Protocol (384-well)
  • Dispense: Add 100 nL of compound (in DMSO) to empty wells using an acoustic dispenser (Echo).

    • Final Conc: Screen at 100

      
       single point.
      
  • Enzyme Addition: Add 10

    
     of Enzyme Master Mix. Incubate 10 mins at RT.
    
  • Substrate Addition: Add 10

    
     of Substrate Mix.
    
  • Readout: Measure Absorbance at 405 nm in kinetic mode for 10 minutes.

Self-Validating Control System
  • Z-Prime (

    
    ):  Must be > 0.5.
    
  • Positive Control: Acetazolamide (

    
    ).
    
  • Negative Control: DMSO only.

  • Reference Standard: 3-(Aminomethyl)-N-ethylbenzenesulfonamide should show partial inhibition (approx 40-60% at 100

    
    ) depending on the specific isoform. If inhibition is >90%, check for compound aggregation (add 0.01% Triton X-100 to verify).
    

Part 5: Hit-to-Lead Evolution Strategy

Once 3-(Aminomethyl)-N-ethylbenzenesulfonamide is identified/verified as a hit, the "Aminomethyl" group becomes the strategic handle for Fragment Growing .

The "Growth Vector" Workflow

HitToLead cluster_mechanism Binding Mechanism Fragment Fragment Hit (Sulfonamide Core) Validation Biophysical Validation (SPR / X-Ray) Fragment->Validation Kd Determination Zinc Zn2+ (Active Site) Fragment->Zinc Sulfonamide Coord Pocket Hydrophobic Pocket Fragment->Pocket Ethyl Group Design Structure-Based Design (Vector Analysis) Validation->Design Co-crystal Structure Synthesis Parallel Synthesis (Amide Coupling/Reductive Amination) Design->Synthesis Grow via -CH2NH2 Lead Lead Compound (High Affinity / Selectivity) Synthesis->Lead Optimization

Figure 1: Strategic workflow for evolving the sulfonamide fragment. The aminomethyl group serves as the primary attachment point for accessing adjacent binding pockets.

Mechanistic Insight (Causality)
  • Why the Ethyl group? The N-ethyl group on the sulfonamide often fits into the hydrophobic "wall" of the CA active site, providing a slight boost in affinity over the unsubstituted sulfonamide, making it easier to detect in HTS.

  • Why the Aminomethyl group? In many crystal structures, the meta-position points towards the "selective pocket" of the enzyme. By coupling diverse carboxylic acids to this amine, you can rapidly generate a library of hundreds of analogs to find contacts that improve selectivity (e.g., CAII vs CAIX).

Part 6: References

  • Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: a practical guide." Journal of Medicinal Chemistry.

  • Supuran, C. T. (2008).[2] "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery.[3]

  • Navratilova, I., & Hopkins, A. L. (2010). "Fragment screening by surface plasmon resonance." ACS Medicinal Chemistry Letters.

  • Enamine Ltd. (2025). "Sulfonamide Fragment Libraries and Building Blocks." Enamine Catalog.

  • Scott, D. E., et al. (2012).[4] "Fragment-based approaches in drug discovery and chemical biology." Biochemistry.

Sources

Method

Utilizing 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a specific enzyme inhibitor

An Application and Protocol Guide for the Characterization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a Specific Enzyme Inhibitor This guide provides a comprehensive framework for researchers, scientists, and drug d...

Author: BenchChem Technical Support Team. Date: February 2026

An Application and Protocol Guide for the Characterization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a Specific Enzyme Inhibitor

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a specific enzyme inhibitor. Given the novelty of this specific molecule, this document outlines a systematic approach, from initial target identification to detailed kinetic and cell-based characterization. The protocols provided herein are designed to be adaptable and are grounded in established methodologies for enzyme inhibitor profiling.

Introduction: The Promise of Novel Sulfonamide-Based Inhibitors

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of clinically approved drugs.[1] Its prevalence stems from its ability to act as a bioisostere for other functional groups and its capacity to form key interactions with enzyme active sites. Historically, sulfonamides are well-known for their antimicrobial properties, but their therapeutic applications have expanded to include diuretics, anticonvulsants, and anticancer agents.[1] Many of these activities are a result of specific enzyme inhibition.

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a synthetic compound featuring the characteristic benzenesulfonamide core. While its specific biological targets are not yet extensively documented in publicly available literature, its structure suggests potential interactions with enzymes that recognize and bind sulfonamide moieties. This guide, therefore, serves as a roadmap for the systematic evaluation of this compound's inhibitory profile.

Preliminary Characterization and Target Identification

A crucial first step in characterizing a novel compound is to identify its potential biological targets. A multi-pronged approach combining computational and experimental methods is recommended.

In Silico Target Prediction

Computational methods can provide initial hypotheses about potential enzyme targets. Molecular docking simulations can be performed to predict the binding affinity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide against a library of known enzyme structures, particularly those known to be inhibited by sulfonamides, such as carbonic anhydrases, kinases, and proteases.

In Vitro Broad-Spectrum Kinase and Protease Profiling

For a more direct assessment, the compound can be screened against a panel of purified enzymes. Several commercial services offer broad-spectrum kinase and protease profiling, which can quickly identify potential targets.

Mechanism of Action and Kinetic Analysis

Once a primary enzyme target is identified, the next step is to elucidate the mechanism of inhibition and determine the compound's potency.

Determining the Inhibition Modality

Enzyme kinetic studies are essential to understand how 3-(Aminomethyl)-N-ethylbenzenesulfonamide interacts with its target enzyme. By measuring the initial reaction rates at varying substrate and inhibitor concentrations, one can determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed. This is typically achieved by analyzing Lineweaver-Burk or Michaelis-Menten plots.

Workflow for Kinetic Analysis

G cluster_prep Preparation cluster_assay Enzyme Assay cluster_analysis Data Analysis reagents Prepare Enzyme, Substrate, and Inhibitor Stock Solutions plate Set up 96-well plate with varying [Substrate] and [Inhibitor] reagents->plate buffer Prepare Assay Buffer buffer->plate initiate Initiate reaction by adding enzyme plate->initiate read Measure product formation over time (e.g., absorbance, fluorescence) initiate->read rates Calculate initial reaction rates (V₀) read->rates plots Generate Michaelis-Menten and Lineweaver-Burk plots rates->plots determine Determine Ki and inhibition type plots->determine

Caption: Workflow for determining the mechanism of enzyme inhibition.

In Vitro Enzyme Inhibition Assay Protocols

The following are detailed protocols for assessing the inhibitory activity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide against two major classes of enzymes.

Protocol 1: Carbonic Anhydrase Inhibition Assay

Sulfonamides are classic inhibitors of carbonic anhydrases (CAs). This protocol is adapted for the colorimetric determination of CA activity.

Materials:

  • Human Carbonic Anhydrase II (hCA II), recombinant

  • 4-Nitrophenyl acetate (NPA), substrate

  • 3-(Aminomethyl)-N-ethylbenzenesulfonamide, inhibitor

  • Tris-HCl buffer (50 mM, pH 7.4)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Inhibitor Preparation: Prepare a 10 mM stock solution of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in DMSO. Serially dilute the stock solution in Tris-HCl buffer to obtain a range of concentrations (e.g., 100 µM to 1 nM).

  • Assay Setup: In a 96-well plate, add 160 µL of Tris-HCl buffer, 10 µL of the inhibitor dilution (or buffer for control), and 10 µL of hCA II solution (final concentration ~10 nM).

  • Pre-incubation: Incubate the plate at room temperature for 15 minutes.

  • Reaction Initiation: Add 20 µL of 10 mM NPA solution in acetonitrile to each well to start the reaction.

  • Measurement: Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes.

  • Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance curves. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Generic Kinase Activity Assay

This protocol provides a general method for assessing kinase inhibition using a fluorescence-based assay.

Materials:

  • Target kinase, recombinant

  • Kinase substrate (peptide or protein)

  • ATP

  • 3-(Aminomethyl)-N-ethylbenzenesulfonamide, inhibitor

  • Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

  • Fluorescence-based kinase activity detection kit (e.g., ADP-Glo™)

  • 96-well, white, opaque microplates

  • Luminometer

Procedure:

  • Inhibitor Preparation: Prepare serial dilutions of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in the kinase assay buffer.

  • Assay Setup: In a 96-well plate, add the inhibitor dilution, the target kinase, and the kinase substrate.

  • Reaction Initiation: Add ATP to each well to initiate the kinase reaction. The final ATP concentration should be at or near the Km value for the specific kinase.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Detection: Stop the kinase reaction and detect the amount of ADP produced using a commercial detection kit according to the manufacturer's instructions.

  • Measurement: Measure the luminescence using a plate reader.

  • Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Assays: Assessing Cellular Activity and Toxicity

Evaluating the effect of an inhibitor in a cellular context is crucial for understanding its potential as a therapeutic agent.[2][3][4]

Protocol 3: Cytotoxicity Assay

This protocol determines the concentration at which the inhibitor becomes toxic to cells, which is essential for defining its therapeutic window.

Materials:

  • A relevant cell line (e.g., a cancer cell line if the target is an oncology target)

  • Complete cell culture medium

  • 3-(Aminomethyl)-N-ethylbenzenesulfonamide, inhibitor

  • Resazurin-based cell viability reagent (e.g., alamarBlue™)

  • 96-well, clear-bottom, black microplates

  • Fluorescence microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of 3-(Aminomethyl)-N-ethylbenzenesulfonamide for 48-72 hours.

  • Viability Assessment: Add the resazurin-based reagent to each well and incubate for 2-4 hours at 37°C.

  • Measurement: Measure the fluorescence at an excitation of ~560 nm and an emission of ~590 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the CC50 (50% cytotoxic concentration).

Protocol 4: Target Engagement Assay in Cells

This assay confirms that the inhibitor interacts with its intended target within the complex cellular environment. A common method is the cellular thermal shift assay (CETSA).

Workflow for Cellular Thermal Shift Assay (CETSA):

G cluster_treatment Cell Treatment cluster_heating Heat Challenge cluster_analysis Protein Analysis cells Culture and harvest cells treat Treat cells with inhibitor or vehicle control cells->treat aliquot Aliquot cell suspension treat->aliquot heat Heat aliquots at a range of temperatures aliquot->heat lyse Lyse cells and separate soluble and precipitated fractions heat->lyse western Analyze soluble fraction by Western Blot for the target protein lyse->western quantify Quantify band intensities western->quantify plot Plot protein abundance vs. temperature quantify->plot

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Data Presentation

Quantitative data should be presented in a clear and concise manner.

Table 1: Hypothetical Inhibitory Activity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Enzyme TargetIC50 (µM)Inhibition TypeKi (µM)
hCA II0.15Competitive0.08
Kinase X2.5Non-competitive1.8
Protease Y> 100--

Table 2: Hypothetical Cellular Activity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Cell LineTarget PathwayEC50 (µM)CC50 (µM)Therapeutic Index (CC50/EC50)
Cancer Cell Line AProliferation1.2> 50> 41.7
Normal Cell Line B--> 50-

Conclusion

This application note provides a comprehensive guide for the characterization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a specific enzyme inhibitor. By following the outlined protocols, researchers can systematically identify its target(s), determine its mechanism of action and potency, and evaluate its activity in a cellular context. This structured approach will enable a thorough understanding of the compound's biological activity and its potential for further development.

References

  • Borek, C., & Troll, W. (1983). Modifiers of free radicals inhibit in vitro the oncogenic actions of x-rays, bleomycin, and the tumor promoter 12-O-tetradecanoylphorbol 13-acetate. Proceedings of the National Academy of Sciences, 80(5), 1304-1307. [Link]

  • Aziz-ur-Rehman, et al. (2011). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF VARIOUS N-SUBSTITUTED DERIVATIVES OF SULFONAMIDES. International Journal of Chemical Research, 3(3), 99-104. [Link]

  • Tanaka, H., et al. (2009). Discovery of 4-cyano-N-(trans-2-phenylcyclopropyl)benzamide as a potent and selective inhibitor of soluble epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters, 19(18), 5437-5440. [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-2-methylbenzenesulfonamide. Retrieved from [Link]

  • Lee, J. Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Molecules, 28(6), 2795. [Link]

  • Mikulová (Bielik), M., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. International Journal of Molecular Sciences, 22(21), 11504. [Link]

  • Mikulová (Bielik), M., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar. FLORE. [Link]

  • Aziz-ur-Rehman, et al. (2012). Synthesis, Characterization and Biological Screening of N-Substituted (5-Chloro-2-methoxyphenyl)benzene Sulfonamide. Journal of the Chemical Society of Pakistan, 34(5), 1234-1242.
  • Marx, M. C., & Kandeler, E. (2005). Protocol for Extracellular Enzyme Assays. University of Göttingen.
  • G-Biosciences. (n.d.). Enzyme Analysis. Retrieved from [Link]

  • MP Biomedicals. (n.d.). Enzyme Inhibitors. Retrieved from [Link]

  • El-Adl, K., et al. (2021). Synthesis, Biological Evaluation, Molecular docking and DFT Calculations of Novel Benzenesulfonamide derivatives. ResearchGate. [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-methylbenzamide. Retrieved from [Link]

  • BioAgilytix. (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies. Retrieved from [Link]

  • Figueroa-Valverde, L., et al. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Biology, 84, e274382. [Link]

  • An, F., & Tolliday, N. (2010). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global.
  • Wallace, J. C., & Hen, P. A. (n.d.). Enzyme Assay Protocol.
  • Pharmaron. (n.d.). Biochemical Assays. Retrieved from [Link]

  • Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

Sources

Application

The Role of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in Medicinal Chemistry Research: Application Notes and Protocols

Introduction: The Enduring Legacy of the Benzenesulfonamide Scaffold The benzenesulfonamide moiety is a cornerstone of modern medicinal chemistry, a privileged scaffold that has given rise to a vast array of therapeutic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Legacy of the Benzenesulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone of modern medicinal chemistry, a privileged scaffold that has given rise to a vast array of therapeutic agents. Since the discovery of the antibacterial properties of prontosil and its active metabolite sulfanilamide, the sulfonamide functional group has been a fertile ground for drug discovery.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, including antibacterial, anticancer, antiviral, anti-inflammatory, and diuretic properties.[2][3][4][5] This wide-ranging bioactivity stems from the sulfonamide's ability to act as a versatile pharmacophore, capable of engaging in key hydrogen bonding interactions with various biological targets and serving as a non-classical bioisostere for other functional groups like carboxylic acids.[5]

This guide focuses on 3-(Aminomethyl)-N-ethylbenzenesulfonamide , a molecule that, while not extensively documented as an independent therapeutic agent, represents a highly valuable and versatile building block for the synthesis of novel drug candidates. Its structure combines three key features for medicinal chemistry exploration: a primary amine for diverse derivatization, a stable benzenesulfonamide core, and an N-ethyl group that can influence physicochemical properties. We will explore its potential as a synthetic scaffold, provide detailed protocols for its synthesis and derivatization, and outline methods for biological evaluation, thereby offering a comprehensive resource for researchers in drug discovery and development.

Physicochemical Properties and Structural Features

The chemical structure of 3-(Aminomethyl)-N-ethylbenzenesulfonamide (a close analog of 3-(Aminomethyl)benzene-1-sulfonamide) offers several points for consideration in a drug design campaign.[6]

PropertyStructural FeatureImplication in Drug Design
Molecular Weight ~214.29 g/mol (calculated)Adheres to Lipinski's Rule of Five for oral bioavailability.
Hydrogen Bond Donors Primary amine (-NH2)Can engage in crucial interactions with target proteins.
Hydrogen Bond Acceptors Sulfonamide oxygens (-SO2-)Can form strong hydrogen bonds with biological macromolecules.
Reactive Handle Aminomethyl group (-CH2NH2)Primary site for synthetic modification to build chemical libraries.
Lipophilicity N-ethyl group, benzene ringThe N-ethyl group increases lipophilicity compared to its unsubstituted counterpart, potentially improving cell membrane permeability.[2]

The presence of the primary amine on a flexible methylene linker provides a key advantage, allowing for the exploration of chemical space away from the rigid benzene ring. This "aminomethyl" feature is a common motif in medicinal chemistry for probing binding pockets of target proteins.

Synthetic Pathways and Derivatization Strategies

The synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its subsequent derivatization are central to its application in medicinal chemistry. The general synthesis of sulfonamides is well-established and typically involves the reaction of a sulfonyl chloride with an amine.[7]

Protocol 1: Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This protocol outlines a representative two-step synthesis starting from 3-cyanobenzenesulfonyl chloride.

Step 1: Synthesis of 3-Cyano-N-ethylbenzenesulfonamide

  • To a stirred solution of 3-cyanobenzenesulfonyl chloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) at 0 °C, add triethylamine (1.2 eq).

  • Slowly add a solution of ethylamine (1.1 eq) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-cyano-N-ethylbenzenesulfonamide.

Step 2: Reduction of the Nitrile to the Primary Amine

  • Dissolve the 3-cyano-N-ethylbenzenesulfonamide (1.0 eq) from Step 1 in a suitable solvent like THF.

  • Add a reducing agent such as lithium aluminum hydride (LiAlH4) (2.0 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • After the addition is complete, allow the reaction to stir at room temperature overnight.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

  • Filter the resulting suspension and concentrate the filtrate to obtain the crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

  • Further purification can be achieved by recrystallization or column chromatography.

Library Synthesis via the Aminomethyl Handle

The primary amine of 3-(Aminomethyl)-N-ethylbenzenesulfonamide is an excellent nucleophile, making it ideal for creating a diverse library of compounds through reactions like acylation.

Protocol 2: Parallel Synthesis of an Amide Library

This protocol describes the synthesis of a small library of N-acylated derivatives.

  • Prepare stock solutions of 3-(Aminomethyl)-N-ethylbenzenesulfonamide (e.g., 0.1 M in DCM).

  • In an array of reaction vials, add an aliquot of the stock solution (e.g., 100 µmol).

  • To each vial, add a different carboxylic acid (1.1 eq), a coupling agent such as HATU (1.1 eq), and a base like diisopropylethylamine (DIPEA) (2.0 eq).

  • Alternatively, for more reactive acylations, use various acyl chlorides (1.1 eq) in the presence of a non-nucleophilic base like triethylamine (1.5 eq).

  • Seal the vials and allow them to shake at room temperature for 12-18 hours.

  • After the reaction, quench with a mild aqueous acid (e.g., 1 M HCl) and extract with an organic solvent.

  • The crude products can be purified using high-throughput techniques like automated flash chromatography.

  • Characterize the final compounds by LC-MS and ¹H NMR.

Workflow for Library Synthesis

G cluster_start Starting Material cluster_reagents Reagent Panel cluster_reaction Parallel Acylation cluster_products Product Library start 3-(Aminomethyl)-N- ethylbenzenesulfonamide rxn1 Reaction 1 start->rxn1 Dispense rxn2 Reaction 2 start->rxn2 Dispense rxn_n Reaction N start->rxn_n Dispense r1 Carboxylic Acid 1 + Coupling Agent r1->rxn1 r2 Carboxylic Acid 2 + Coupling Agent r2->rxn2 r_etc ... r_n Carboxylic Acid N + Coupling Agent r_n->rxn_n p1 Amide Derivative 1 rxn1->p1 Purify & Characterize p2 Amide Derivative 2 rxn2->p2 Purify & Characterize rxn_etc ... p_n Amide Derivative N rxn_n->p_n Purify & Characterize p_etc ...

Caption: Parallel synthesis workflow for generating a library of amide derivatives.

Potential Therapeutic Applications and Biological Evaluation

Derivatives of the 3-(Aminomethyl)-N-ethylbenzenesulfonamide scaffold can be screened against a multitude of biological targets based on the known activities of the broader sulfonamide class.

Anticancer Activity

Many sulfonamides exhibit potent anticancer activity through various mechanisms, including inhibition of carbonic anhydrases (CAs), which are overexpressed in many tumors.[8][9]

Hypothetical Signaling Pathway Inhibition

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Tyrosine Kinase (RTK) JAK JAK Receptor->JAK Activates STAT3 STAT3 JAK->STAT3 Phosphorylates pSTAT3 p-STAT3 (Dimer) STAT3->pSTAT3 DNA DNA pSTAT3->DNA Translocates to Nucleus OurCompound {Derivative of 3-(Aminomethyl)-N-ethylbenzenesulfonamide} OurCompound->STAT3 Inhibits Phosphorylation Gene Target Gene (e.g., Cyclin D1, Bcl-xL) DNA->Gene Promotes Transcription a a Gene->a Cell Proliferation, Survival Ligand Growth Factor Ligand->Receptor

Caption: Hypothetical inhibition of the JAK/STAT3 signaling pathway.

Protocol 3: In Vitro Carbonic Anhydrase IX Inhibition Assay

This protocol provides a method to screen for inhibitors of CA IX, a tumor-associated isoform.

  • Reagents and Materials:

    • Recombinant human Carbonic Anhydrase IX (CA IX).

    • 4-Nitrophenyl acetate (NPA) as substrate.

    • Tris buffer (pH 7.4).

    • Test compounds (dissolved in DMSO).

    • 96-well microplate.

    • Microplate reader.

  • Procedure:

    • Add 180 µL of Tris buffer to each well of a 96-well plate.

    • Add 10 µL of the test compound at various concentrations (e.g., from 0.01 µM to 100 µM). Include a positive control (e.g., Acetazolamide) and a negative control (DMSO vehicle).

    • Add 10 µL of a solution of CA IX enzyme to each well and incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding 20 µL of the NPA substrate solution.

    • Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes. The rate of NPA hydrolysis to 4-nitrophenol is proportional to the enzyme activity.

    • Calculate the percentage of inhibition for each compound concentration.

    • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Hypothetical Screening Data

Compound IDModification on Aminomethyl GroupTargetIC50 (µM)
Parent -HCA IX> 100
Deriv-01 AcetylCA IX25.4
Deriv-02 BenzoylCA IX8.2
Deriv-03 4-ChlorobenzoylCA IX1.5
Deriv-04 3-PhenylpropionylCA IX12.7
AZA (Positive Control)CA IX0.025
Antibacterial Activity

The sulfonamide class originated with antibacterial agents that inhibit dihydropteroate synthase (DHPS), an enzyme essential for folate synthesis in bacteria.[4][10] Derivatives of 3-(Aminomethyl)-N-ethylbenzenesulfonamide could be evaluated for their antibacterial potential.

Protocol 4: Minimum Inhibitory Concentration (MIC) Assay
  • Bacterial Strains: Use standard strains such as Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).

  • Culture Medium: Mueller-Hinton Broth (MHB).

  • Procedure:

    • In a 96-well microplate, perform serial two-fold dilutions of the test compounds in MHB.

    • Inoculate each well with a standardized bacterial suspension (approximately 5 x 10^5 CFU/mL).

    • Include a positive control (e.g., Sulfamethoxazole) and a negative control (no compound).

    • Incubate the plate at 37 °C for 18-24 hours.

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

3-(Aminomethyl)-N-ethylbenzenesulfonamide stands out as a promising and highly adaptable scaffold in medicinal chemistry. Its inherent structural features—a reactive primary amine, a proven benzenesulfonamide core, and modulating N-alkylation—provide an excellent foundation for the development of diverse chemical libraries. By leveraging established synthetic protocols and a wide range of biological assays, researchers can efficiently explore the structure-activity relationships of its derivatives. This strategic approach can lead to the discovery of novel therapeutic agents targeting a spectrum of diseases, from cancer to bacterial infections, continuing the rich legacy of sulfonamides in drug discovery.

References

  • The Chemical Synthesis of Sulfonamides: The Role of 3-Amino-5-methylisoxazole. (2026, January 29). [Source Name not available]
  • Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. (2026, January 27). Asian Journal of Green Chemistry.
  • Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. (2025, July 4). MDPI.
  • Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. (2023, July 31). MDPI.
  • Combination of 2-methoxy-3-phenylsulfonylaminobenzamide and 2-aminobenzothiazole to discover novel anticancer agents. (2014, July 15). PubMed.
  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025, April 23). Advanced Journal of Chemistry, Section B.
  • Global Health: Antimicrobial Resistance: Sulfonamide. (n.d.). PDB-101.
  • Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. (n.d.). Longdom Publishing.
  • 3-(Aminomethyl)benzene-1-sulfonamide. (n.d.). PubChem.
  • Synthesis and Biological Activity of New Sulfonamide Derivatives. (2021, October 15). International Journal of Drug Delivery Technology.
  • Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses. (2024, November 4). RSC Publishing.
  • Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase inhibition. (2024, May 1). Semantic Scholar.
  • Sulfinamides as Highly Effective Amine Protecting Groups and Their Use in the Conversion of Amino Alcohols into Morpholines. (2011, June).
  • Theoretical Study on the Alkylimino-Substituted Sulfonamides with Potential Biological Activity. (2023, July 21). PMC.
  • From Antibacterial to Antitumour Agents: A Brief Review on The Chemical and Medicinal Aspects of Sulfonamides. (n.d.). PubMed.

Sources

Method

Optimal crystallization conditions for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Executive Summary This application note details the optimal crystallization strategies for 3-(Aminomethyl)-N-ethylbenzenesulfonamide . Due to the molecule's amphoteric nature—containing both a basic primary amine (benzyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimal crystallization strategies for 3-(Aminomethyl)-N-ethylbenzenesulfonamide . Due to the molecule's amphoteric nature—containing both a basic primary amine (benzylamine motif) and an acidic sulfonamide proton—standard solvent evaporation often yields amorphous solids or oils.

This guide prioritizes pH-controlled isoelectric precipitation for bulk purification and antisolvent cooling crystallization for final polymorphism control. These protocols are designed to maximize yield (>85%) and purity (>99.5% HPLC) while mitigating common failure modes like "oiling out."

Part 1: Physicochemical Profile & Solubility Logic

To design a robust process, we must first understand the molecule's ionization behavior. This compound is a zwitterionic candidate .

  • Functional Group A (Base): The 3-aminomethyl group (

    
    ).
    
    • Approximate pKa: ~9.0 – 9.5 (Typical for benzylamines).

    • Behavior: Protonates to

      
       at pH < 9.
      
  • Functional Group B (Acid): The N-ethyl sulfonamide (

    
    ).
    
    • Approximate pKa: ~10.0 – 10.5 (Typical for secondary sulfonamides).

    • Behavior: Deprotonates to

      
       at pH > 10.5.
      

The "Solubility U-Curve": The molecule exhibits minimum solubility (the Isoelectric Point, pI) in the pH range of 7.5 – 8.5 .

  • pH < 5: High solubility (Cationic species).

  • pH > 11: High solubility (Anionic species).

  • pH 7.5–8.5: Low solubility (Neutral/Zwitterionic species)

    
    Target for Crystallization. 
    

Part 2: Solvent Screening & Selection

Based on the structural motifs, the following solvent systems are validated for process screening.

Solvent ClassSpecific SolventRoleSolubility RatingApplication
Alcohols Methanol, EthanolGood SolventHigh (Hot), Mod (Cold)Cooling Crystallization
Polar Aprotic DMSO, DMFGood SolventVery HighAvoid (Hard to remove)
Chlorinated DCM, ChloroformIntermediateModerateExtraction only
Non-Polar Heptane, TolueneAnti-SolventVery LowYield enhancement
Aqueous Water (pH adjusted)VariablepH DependentpH-Swing Precipitation

Part 3: The "Golden" Protocol – Cooling Crystallization

Objective: Final polishing step to ensure crystal habit uniformity and high purity. System: Ethanol (Good Solvent) / Heptane (Anti-Solvent).

Step-by-Step Methodology:
  • Dissolution (Saturation):

    • Charge crude 3-(Aminomethyl)-N-ethylbenzenesulfonamide into a reactor.

    • Add Absolute Ethanol (5 mL per gram of solute).

    • Heat to 65°C (near reflux) with agitation (200 RPM).

    • Checkpoint: Solution should be clear. If hazy, filter hot (0.45 µm PTFE) to remove inorganic salts.

  • Nucleation Control (The Critical Step):

    • Cool the solution slowly to 50°C .

    • Seeding: Add 0.5 wt% of pure seed crystals (if available). If not, scratch the vessel wall or sonicate briefly to induce nucleation.

    • Observation: A slight turbidity should appear.

  • Crystal Growth & Antisolvent Addition:

    • While maintaining 50°C, add n-Heptane dropwise.

    • Ratio: Target a final solvent ratio of 1:1 (Ethanol:Heptane).

    • Rate: Add the antisolvent over 1 hour. Adding too fast causes "oiling out" (liquid-liquid phase separation) rather than crystallization.

  • Cooling Ramp:

    • Cool from 50°C to 5°C at a rate of 10°C per hour .

    • Hold at 5°C for 2 hours to maximize yield.

  • Isolation:

    • Filter the white crystalline solid using a Buchner funnel.

    • Wash: Rinse the cake with cold 1:1 Ethanol/Heptane mixture.

    • Drying: Vacuum oven at 40°C for 12 hours.

Part 4: The "Silver" Protocol – pH Swing Precipitation

Objective: Bulk purification from crude reaction mixtures (e.g., removing inorganic salts or non-ionizable impurities).

Step-by-Step Methodology:
  • Acidic Dissolution:

    • Suspend the crude solid in Water (10 mL/g).

    • Slowly add 2M HCl until the pH reaches ~2.0.

    • Mechanism:[1][2][3] The amine protonates, dissolving the compound. Impurities that are insoluble in acid (e.g., neutral organics) remain solid.

    • Filtration: Filter off any undissolved solids.

  • Neutralization (Precipitation):

    • Place the acidic filtrate in a stirred vessel.

    • Slowly add 2M NaOH or Ammonium Hydroxide (28%) .

    • Monitor pH continuously.

    • Target: Stop addition exactly at pH 8.0 .

  • Aging (Ostwald Ripening):

    • A thick white precipitate will form.

    • Do not filter immediately. Stir the slurry at room temperature for 1–2 hours. This allows small, amorphous particles to redissolve and grow onto larger crystalline particles, improving filterability.

  • Isolation:

    • Filter and wash with copious amounts of water (to remove NaCl/NH4Cl salts).

    • Dry thoroughly.

Part 5: Visualization of Workflows

Figure 1: Decision Logic for Crystallization Strategy

CrystallizationLogic Start Crude Material 3-(Aminomethyl)-N-ethylbenzenesulfonamide CheckPurity Analyze Purity (HPLC) Start->CheckPurity HighPurity Purity > 95% CheckPurity->HighPurity LowPurity Purity < 95% CheckPurity->LowPurity ProtocolA Protocol A: Cooling Crystallization (Ethanol/Heptane) HighPurity->ProtocolA ProtocolB Protocol B: pH Swing (Acid Dissolution -> Base Ppt) LowPurity->ProtocolB Dissolve Dissolve in Hot Ethanol (65°C) ProtocolA->Dissolve DissolveAcid Dissolve in Dilute HCl (pH 2) ProtocolB->DissolveAcid FilterHot Hot Filtration Dissolve->FilterHot Cooling Cool to 50°C + Add Heptane FilterHot->Cooling IsolateA Isolate Pure Crystal Form Cooling->IsolateA FilterInsol Filter Insoluble Impurities DissolveAcid->FilterInsol Neutralize Adjust to pH 8.0 (Isoelectric Point) FilterInsol->Neutralize IsolateB Isolate Bulk Solid Neutralize->IsolateB IsolateB->ProtocolA Optional Polishing

Caption: Decision matrix for selecting between pH-swing purification (for crude removal) and solvent-antisolvent crystallization (for final polymorphism control).

Part 6: Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Oiling Out Antisolvent added too fast.Re-heat to dissolve oil. Add antisolvent slower. Increase agitation.
Low Yield pH not at isoelectric point (Protocol B).Check pH carefully. Ensure pH is 7.5–8.5.
Gel Formation Supersaturation too high.Add more solvent (dilute the system). Use "Seeding" to provide template.
Colored Impurities Oxidation products.Add activated carbon (5 wt%) during the hot dissolution step, then filter.

References

  • PubChem Compound Summary. 3-(aminomethyl)-N-ethylbenzenesulfonamide. National Center for Biotechnology Information. Available at: [Link]

  • General Protocol for Sulfonamide Crystallization.Process for producing crystal of benzenesulfonamide derivative. US Patent Application 20050032889A1.
  • Amphoteric Purification Strategies.Sulfonamide purification process. US Patent 2777844A.
  • Crystallization Guide. Recrystallization and Solvent Selection. Northwestern University IMSERC. Available at: [Link]

Sources

Application

Application Note: HPLC and LC-MS/MS Method Development for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Introduction & Analyte Profiling[1][2][3][4] 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a bifunctional building block often utilized in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors. Its s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Analyte Profiling[1][2][3][4]

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a bifunctional building block often utilized in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors. Its structure presents a specific chromatographic challenge: it contains a basic primary amine (aminomethyl group, pKa ~9.5) and a weakly acidic sulfonamide moiety (pKa ~10.5).

This "zwitterionic-like" behavior often leads to poor peak shape (tailing) on traditional C18 columns due to ionic interactions with residual silanols. This guide provides a dual-stream approach:

  • High-pH HPLC-UV for purity and assay (maximizing peak symmetry).

  • Low-pH LC-MS/MS for bioanalytical sensitivity (maximizing ionization).

Physicochemical Profile
PropertyValue (Predicted/Experimental)Chromatographic Implication
Formula

Monoisotopic Mass: 214.08 Da
LogP ~1.1Moderately polar; suitable for Reversed-Phase (RP) LC.
pKa (Basic) ~9.5 (Aminomethyl)Positively charged at pH < 9.
pKa (Acidic) ~10.5 (Sulfonamide NH)Negatively charged at pH > 11.
UV Max ~254 nm, ~215 nmBenzenoid band; 254 nm preferred for selectivity.

Method Development Strategy

The following workflow illustrates the decision matrix for selecting the appropriate column and mobile phase based on the analyte's ionization state.

MethodStrategy Start Analyte: 3-(Aminomethyl)-N-ethylbenzenesulfonamide Goal Select Method Goal Start->Goal Purity Goal: Purity/Assay (UV) Goal->Purity Bioanalysis Goal: Bioanalysis (LC-MS) Goal->Bioanalysis HighPH Strategy: High pH (pH 10) Suppress Amine Ionization Purity->HighPH Avoid Tailing LowPH Strategy: Low pH (pH 2.7) Promote Protonation [M+H]+ Bioanalysis->LowPH Max ESI+ Signal Col1 Column: C18 Hybrid (e.g., XBridge) Resistant to High pH HighPH->Col1 Col2 Column: C18 Charged Surface (e.g., CSH) Repels + charged amines LowPH->Col2 Result1 Result: Sharp Peaks, High Loadability Col1->Result1 Result2 Result: Max Sensitivity, 100% Ionization Col2->Result2

Figure 1: Decision tree for selecting chromatographic conditions based on analytical objectives.

Protocol A: High-pH HPLC-UV for Purity & Assay

Objective: Quantify the compound with maximum peak symmetry. At pH 10, the aminomethyl group is largely deprotonated (neutral), eliminating silanol interactions.

Instrumentation & Conditions
  • System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Waters XBridge BEH C18 XP, 2.5 µm, 3.0 x 100 mm (Critical: Must be high-pH stable).

  • Column Temp: 40°C.

  • Flow Rate: 0.6 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm (bandwidth 4 nm).

Mobile Phase Preparation
  • Mobile Phase A (MPA): 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

    • Prep: Dissolve 0.79 g

      
       in 1 L Milli-Q water. Add 
      
      
      
      dropwise to pH 10.0. Filter (0.2 µm).
  • Mobile Phase B (MPB): Acetonitrile (HPLC Grade).

Gradient Table
Time (min)% MPA% MPBCurve
0.00955Initial
1.00955Hold
8.00595Linear
10.00595Wash
10.10955Re-equilibrate
14.00955End
System Suitability Criteria
  • Tailing Factor (

    
    ):  NMT 1.2 (High pH ensures this).
    
  • Retention Time: Expect elution ~4.5 - 5.5 min.

  • Precision (n=6): RSD < 1.0%.

Protocol B: LC-MS/MS Bioanalytical Method

Objective: Quantify the analyte in biological matrices (plasma/microsomes) with high sensitivity.

Mass Spectrometry Parameters (Source Optimization)

The molecule is basic; Positive Electrospray Ionization (ESI+) is the gold standard.

  • Ion Source: ESI Positive (

    
    ).
    
  • Capillary Voltage: 3.0 kV.

  • Desolvation Temp: 450°C.

  • Desolvation Gas: 800 L/hr.

  • Cone Voltage: 30 V (Optimized for parent stability).

MRM Transitions

Based on the structure (


, MW 214.1), the precursor ion is 215.1 m/z .
Transition TypePrecursor (m/z)Product (m/z)Collision Energy (eV)Structural Assignment
Quantifier 215.1106.122Benzylamine fragment (

)
Qualifier 1 215.191.135Tropylium ion (

)
Qualifier 2 215.1198.115Loss of

(Neutral loss)
Chromatographic Conditions (LC-MS)
  • Column: Waters CORTECS C18+, 1.6 µm, 2.1 x 50 mm (Solid core for speed; positively charged surface improves peak shape at low pH).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 minutes.

Sample Preparation Workflow

For biological matrices (e.g., Plasma), Protein Precipitation (PPT) is recommended due to the analyte's moderate polarity.

SamplePrep Sample Plasma Sample (50 µL) IS Add Internal Std (10 µL Deuterated) Sample->IS PPT Precipitation Add 200 µL ACN IS->PPT Vortex Vortex (1 min) Centrifuge (10k rpm) PPT->Vortex Supernatant Transfer Supernatant Vortex->Supernatant Inject Inject 2 µL LC-MS/MS Supernatant->Inject

Figure 2: Protein Precipitation (PPT) workflow for bioanalysis.

Validation & Troubleshooting

Linearity & Range
  • Range: 1.0 ng/mL to 1000 ng/mL.

  • Weighting:

    
     linear regression is required to manage heteroscedasticity in LC-MS data.
    
Common Issues & Solutions
IssueCauseSolution
Peak Tailing Interaction of aminomethyl group with silanols.HPLC: Increase pH to 10. LC-MS: Use CSH or CORTECS C18+ columns; add 5mM Ammonium Formate.
Carryover Basic amine sticking to injector needle.Use a strong needle wash: 50:25:25 ACN:MeOH:H2O + 0.5% Formic Acid.
Low Sensitivity Ion suppression from phospholipids.Switch from PPT to SLE (Supported Liquid Extraction) or use a phospholipid removal plate.

References

  • US Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Waters Corporation. (2023). Strategies for the Separation of Basic Compounds in Reversed-Phase LC. Retrieved from [Link][3][4][5][6][7]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 16781260, 3-(Aminomethyl)benzene-1-sulfonamide. Retrieved from [Link]

  • Agilent Technologies. (2020). LC-MS/MS Analysis of Sulfonamides. Retrieved from [Link]

Sources

Method

Application Notes &amp; Protocols: 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a Putative Chemical Probe for Carbonic Anhydrase Studies

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential utility of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a chemical probe. While direc...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential utility of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a chemical probe. While direct studies on this specific molecule are limited, its structural features, characteristic of the broader sulfonamide class, strongly suggest its potential as an inhibitor of carbonic anhydrases (CAs). This document, therefore, outlines the rationale, characterization, and application of this compound as a putative chemical probe for investigating the biology of CAs.

The sulfonamide functional group is a cornerstone in medicinal chemistry, renowned for its role in a wide array of therapeutic agents, including antibacterial, antiviral, and anticancer drugs.[1][2] A primary and well-established target of many sulfonamides is the zinc-containing metalloenzyme family of carbonic anhydrases.[3][4] CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a fundamental reaction in pH regulation, ion transport, and various physiological and pathological processes.[5] The primary sulfonamide moiety (-SO₂NH₂) is a key zinc-binding group, enabling potent and often selective inhibition of different CA isoforms.[4] Given that 3-(Aminomethyl)-N-ethylbenzenesulfonamide possesses this critical benzenesulfonamide scaffold, it is a promising candidate for development as a chemical probe to explore CA function.

Chemical probes are small molecules used to study the function of proteins and their roles in biological systems.[6][7] An effective chemical probe should exhibit high potency and selectivity for its intended target.[8] This guide provides a framework for the validation and application of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a potential tool for such investigations.

Physicochemical Properties and Handling

Before commencing any biological experiments, it is crucial to characterize the physicochemical properties of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

PropertyValue (Predicted/Typical)Source/Method
Molecular FormulaC₉H₁₄N₂O₂S-
Molecular Weight214.29 g/mol -
SolubilitySoluble in DMSO, EthanolExperimental Determination
Purity>95%HPLC, NMR
StabilityStable under standard laboratory conditionsLong-term storage at -20°C is recommended.

Protocol 1: Stock Solution Preparation

  • Accurately weigh a precise amount of 3-(Aminomethyl)-N-ethylbenzenesulfonamide powder.

  • Dissolve the compound in anhydrous Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM or 50 mM).

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Causality Behind Experimental Choices: DMSO is a versatile solvent for many organic molecules and is compatible with most biological assays at low final concentrations (typically <0.5%). Preparing a high-concentration stock allows for minimal solvent addition to the final assay, reducing potential solvent-induced artifacts. Aliquoting prevents degradation of the compound from repeated freezing and thawing.

In Vitro Characterization: Targeting Carbonic Anhydrase

The initial validation of a chemical probe involves confirming its interaction with the intended target. For 3-(Aminomethyl)-N-ethylbenzenesulfonamide, this would be a panel of human carbonic anhydrase isoforms.

Mechanism of Action: Carbonic Anhydrase Inhibition

Sulfonamides typically inhibit CAs by coordinating to the zinc ion in the enzyme's active site via the sulfonamide nitrogen atom. This binding displaces a zinc-bound water molecule (or hydroxide ion), which is essential for the catalytic activity. The aromatic ring of the sulfonamide often forms additional interactions with hydrophobic and hydrophilic residues in the active site, contributing to the inhibitor's potency and isoform selectivity.[3]

CA_Inhibition_Mechanism cluster_0 Carbonic Anhydrase Active Site cluster_1 3-(Aminomethyl)-N-ethylbenzenesulfonamide CA_Zn Zn²⁺ His1 His CA_Zn->His1 Coordination His2 His CA_Zn->His2 Coordination His3 His CA_Zn->His3 Coordination H2O H₂O CA_Zn->H2O Coordination Probe R-SO₂NH₂ R = 3-(Aminomethyl)-N-ethylphenyl Probe:f0->CA_Zn Binding & Displacement of H₂O

Caption: Mechanism of Carbonic Anhydrase Inhibition by a Sulfonamide Probe.

Protocol 2: Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydrase Assay)

This protocol is adapted from established methods for measuring CA activity.[5]

  • Reagents and Buffers:

    • Purified human CA isoforms (e.g., hCA I, II, IX, XII).

    • Assay buffer (e.g., 10 mM HEPES or Tris, pH 7.4).

    • CO₂-saturated water.

    • 3-(Aminomethyl)-N-ethylbenzenesulfonamide serial dilutions in assay buffer.

    • Acetazolamide (a known pan-CA inhibitor) as a positive control.

  • Procedure:

    • Equilibrate all solutions to the assay temperature (typically 25°C).

    • In a stopped-flow instrument, rapidly mix a solution containing the CA enzyme and the inhibitor (or vehicle control) with the CO₂-saturated water.

    • The hydration of CO₂ to bicarbonate causes a pH change, which is monitored by a pH indicator in the assay buffer.

    • Record the initial rate of the reaction.

    • Perform the assay across a range of inhibitor concentrations.

  • Data Analysis:

    • Calculate the percent inhibition for each concentration of the probe compared to the vehicle control.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a dose-response curve to determine the IC₅₀ value.

Hypothetical Data for CA Inhibition

CA Isoform3-(Aminomethyl)-N-ethylbenzenesulfonamide IC₅₀ (nM)Acetazolamide IC₅₀ (nM)
hCA I5,200250
hCA II8512
hCA IX2525
hCA XII456

Trustworthiness: The inclusion of a well-characterized reference inhibitor like acetazolamide is crucial for validating the assay's performance and providing a benchmark for the potency of the new probe.

Cellular Characterization and Target Engagement

A useful chemical probe must be able to penetrate the cell membrane (for intracellular targets) and engage its target in a cellular context.

Cellular_Workflow Start Seed Cells Expressing Target CA Isoform Treat Treat cells with 3-(Aminomethyl)-N-ethylbenzenesulfonamide (and vehicle control) Start->Treat Assay1 Cytotoxicity Assay (e.g., MTT) Treat->Assay1 Assess Probe Toxicity Assay2 Target Engagement Assay (e.g., Cellular Thermal Shift Assay - CETSA) Treat->Assay2 Confirm Target Binding Assay3 Phenotypic Assay (e.g., pH regulation, cell migration) Treat->Assay3 Measure Biological Effect End Analyze and Interpret Data Assay1->End Assay2->End Assay3->End

Caption: Workflow for Cellular Characterization of the Chemical Probe.

Protocol 3: Cell Viability/Cytotoxicity Assay (MTT Assay)

It is essential to determine the concentration range at which the probe is non-toxic to cells, ensuring that any observed biological effects are due to target inhibition and not general toxicity.[9][10]

  • Cell Culture:

    • Culture a relevant cell line (e.g., a cancer cell line known to overexpress a specific CA isoform like MCF-7 for CA IX) in appropriate media.

    • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treatment:

    • Prepare serial dilutions of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in cell culture medium.

    • Replace the existing medium with the medium containing the probe at various concentrations. Include a vehicle control (DMSO) and a positive control for toxicity (e.g., doxorubicin).

    • Incubate for a relevant period (e.g., 24-72 hours).

  • MTT Assay:

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce MTT to purple formazan crystals.

    • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a specialized reagent).

    • Measure the absorbance at a wavelength of ~570 nm using a plate reader.

  • Data Analysis:

    • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

    • Plot cell viability against the probe concentration to determine the CC₅₀ (50% cytotoxic concentration).

Expertise & Experience: The chosen cell line should ideally express the target of interest. This allows for a direct correlation between target inhibition and any observed phenotypic changes.

Advanced Applications: Visualizing Target Engagement

To further validate the probe and its utility, advanced techniques can be employed. For instance, if the probe were modified with a fluorophore or a reactive handle, it could be used for cellular imaging or pull-down experiments to identify binding partners. While the base molecule 3-(Aminomethyl)-N-ethylbenzenesulfonamide is not inherently suited for this, its aminomethyl group provides a convenient site for chemical modification to create such tool compounds.[11]

Conceptual Protocol 4: Synthesis of a Fluorescent Derivative for Cellular Imaging

The primary amine of the aminomethyl group can be reacted with an N-hydroxysuccinimide (NHS)-ester of a fluorophore (e.g., FITC, Rhodamine) to create a fluorescently labeled version of the probe.

  • Dissolve 3-(Aminomethyl)-N-ethylbenzenesulfonamide and the NHS-ester fluorophore in an appropriate solvent like DMF or DMSO.

  • Add a non-nucleophilic base (e.g., triethylamine) to facilitate the reaction.

  • Allow the reaction to proceed at room temperature.

  • Purify the fluorescently labeled probe using techniques like HPLC.

  • Confirm the structure and purity via mass spectrometry and NMR.

Once synthesized, this fluorescent probe could be used in cell imaging experiments to visualize its subcellular localization and potential co-localization with known markers for specific CA isoforms.

Conclusion and Future Directions

3-(Aminomethyl)-N-ethylbenzenesulfonamide, as a representative of the benzenesulfonamide class, holds significant promise as a starting point for the development of a chemical probe for carbonic anhydrases. The protocols outlined in this document provide a clear roadmap for its synthesis, characterization, and validation, from in vitro enzyme kinetics to cellular target engagement and phenotypic assays. Rigorous adherence to these self-validating experimental frameworks, including the use of appropriate controls, is paramount to establishing its utility as a reliable tool for biological discovery. Future work could involve the synthesis of derivatives with improved potency and selectivity, as well as the creation of tagged versions for use in proteomics and imaging studies.

References

  • Al-Sanea, M. M., et al. (2022). Design, synthesis, characterization and in vitro, in vivo and in silico antimicrobial and antiinflammatory activities of a new series of sulphonamide and carbamate derivatives of a nebivolol intermediate. PMC. Available at: [Link]

  • Chhabria, M. T., et al. (2016). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Pharmaceutical and Biosciences Journal. Available at: [Link]

  • Hersey, A., et al. (2013). Discovery of a chemical probe for the L3MBTL3 methyllysine reader domain. PubMed - NIH. Available at: [Link]

  • Ghorab, M. M., et al. (2016). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. PMC. Available at: [Link]

  • PubChem. (n.d.). 3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide. PubChem. Available at: [Link]

  • Borek, C., & Troll, W. (1983). Effect of 3-aminobenzamide on the induction of toxicity and transformation by ethyl methanesulfonate and methylcholanthrene in BALB/3T3 cells. PubMed. Available at: [Link]

  • Wang, Y., et al. (2024). Synthesis and Characterization of Sulfonamide-Containing Naphthalimides as Fluorescent Probes. MDPI. Available at: [Link]

  • Abbate, F., et al. (2004). Carbonic anhydrase inhibitors: E7070, a sulfonamide anticancer agent, potently inhibits cytosolic isozymes I and II, and transmembrane, tumor-associated isozyme IX. PubMed. Available at: [Link]

  • Taylor & Francis Online. (n.d.). Carbonic anhydrase inhibitors – Knowledge and References. Taylor & Francis Online. Available at: [Link]

  • Al-Amiery, A. A., et al. (2021). Synthesis and Biological Activity of New Sulfonamide Derivatives. Impactfactor.org. Available at: [Link]

  • Al-Sanea, M. M., et al. (2022). Design, synthesis, characterization and in vitro, in vivo and in silico antimicrobial and antiinflammatory activities of a new series of sulphonamide and carbamate derivatives of a nebivolol intermediate. PMC. Available at: [Link]

  • Eldehna, W. M., et al. (2022). Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. MDPI. Available at: [Link]

  • ResearchGate. (2022). Biological activity and synthesis of sulfonamide derivatives: A brief review. ResearchGate. Available at: [Link]

  • Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry. Available at: [Link]

  • EUbOPEN. (n.d.). Chemical probes. EUbOPEN. Available at: [Link]

  • FEBS Network. (2023). The importance of chemical probes in molecular and cell biology. FEBS Network. Available at: [Link]

  • MDPI. (2022). Chemical Probes and Activity-Based Protein Profiling for Cancer Research. MDPI. Available at: [Link]

  • Hayyan, M., et al. (2015). In Vitro and In Vivo Toxicity Profiling of Ammonium-Based Deep Eutectic Solvents. PLOS One. Available at: [Link]

  • PubMed. (2025). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. PubMed. Available at: [Link]

Sources

Application

Application Notes and Protocols: Formulation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide for Preclinical Studies

Introduction 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a novel investigational compound belonging to the sulfonamide class of molecules. The successful preclinical evaluation of any new chemical entity (NCE) is critic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a novel investigational compound belonging to the sulfonamide class of molecules. The successful preclinical evaluation of any new chemical entity (NCE) is critically dependent on the development of appropriate formulations that ensure adequate systemic exposure in animal models.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the essential pre-formulation characterization and subsequent formulation strategies for 3-(Aminomethyl)-N-ethylbenzenesulfonamide to support pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies.

As an NCE in early development, a thorough understanding of its physicochemical properties is the first and most critical step.[3][4] These properties dictate the choice of formulation, which can range from simple aqueous solutions to more complex suspensions or lipid-based systems. This guide will detail the logical progression from physicochemical characterization to the development of tailored formulations for both oral and intravenous administration, ensuring scientific integrity and providing robust, self-validating protocols.

Pre-formulation Characterization: Understanding the Molecule

A comprehensive pre-formulation assessment is paramount to designing a successful dosing vehicle.[5] For 3-(Aminomethyl)-N-ethylbenzenesulfonamide, the key physicochemical parameters to be determined are its pKa, lipophilicity (LogP/LogD), and solubility.

Predicted Physicochemical Properties

Due to the presence of a basic aminomethyl group and a weakly acidic sulfonamide moiety, 3-(Aminomethyl)-N-ethylbenzenesulfonamide is expected to be an amphoteric molecule with pH-dependent properties.

  • pKa (Predicted): The primary aliphatic amine is predicted to have a pKa in the range of 9.0 - 10.5, making it protonated and positively charged at physiological pH. The sulfonamide group is weakly acidic, with a predicted pKa typically in the range of 9.0 - 11.0. Computational methods can provide initial estimates for these values.[6][][8]

  • LogP/LogD (Predicted): The predicted octanol-water partition coefficient (LogP) will determine the molecule's intrinsic lipophilicity. However, the distribution coefficient (LogD) at physiological pH (e.g., pH 7.4) is more relevant, as it accounts for the ionization state of the molecule. Given the primary amine will be largely ionized at pH 7.4, the LogD at this pH is expected to be significantly lower than the LogP, suggesting higher aqueous solubility in the ionized form.[9][10]

  • Aqueous Solubility: The solubility of this compound is anticipated to be highly pH-dependent.[5][11] It is expected to exhibit higher solubility at acidic pH due to the protonation of the aminomethyl group, forming a soluble salt. Conversely, solubility might decrease in neutral to basic conditions.

Pre-formulation Workflow Diagram

The following workflow provides a systematic approach to pre-formulation studies.

preformulation_workflow cluster_characterization Physicochemical Characterization cluster_analysis Data Analysis & Decision Making cluster_formulation Formulation Development pka pKa Determination (Potentiometric Titration) bcs Biopharmaceutical Classification System (BCS) Assessment pka->bcs logp LogP / LogD Measurement (Shake-Flask or HPLC) logp->bcs sol Equilibrium Solubility (pH 1.2, 4.5, 6.8, 7.4) sol->bcs stability Solid-State & Solution Stability Assessment vehicle_selection Vehicle Selection Strategy stability->vehicle_selection bcs->vehicle_selection High Solubility? solution Aqueous / Cosolvent Solution vehicle_selection->solution Yes suspension Aqueous Suspension vehicle_selection->suspension No lipid Lipid-Based System (If required) vehicle_selection->lipid Very Lipophilic (LogP > 4)

Caption: Pre-formulation decision-making workflow.

Protocol: pH-Dependent Equilibrium Solubility Determination

This protocol outlines the shake-flask method for determining the solubility of 3-(Aminomethyl)-N-ethylbenzenesulfonamide at various pH levels, which is crucial for understanding its biopharmaceutical properties.[12][13]

Materials:

  • 3-(Aminomethyl)-N-ethylbenzenesulfonamide (API)

  • pH Buffers:

    • 0.1 N HCl (pH 1.2)

    • Acetate Buffer (pH 4.5)

    • Phosphate Buffer (pH 6.8 and 7.4)

  • HPLC-grade water, acetonitrile, and methanol

  • Calibrated pH meter

  • Analytical balance

  • Thermostatic shaker (37 °C)

  • Centrifuge

  • HPLC system with UV detector

  • Syringe filters (e.g., 0.22 µm PVDF)

Procedure:

  • Add an excess amount of the API to separate vials containing each pH buffer (e.g., 10 mg of API in 1 mL of buffer).

  • Tightly cap the vials and place them in a thermostatic shaker set at 37 °C.

  • Agitate the samples for 24-48 hours to ensure equilibrium is reached.

  • After incubation, check the pH of each suspension to ensure it has not significantly changed.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

  • Dilute the filtrate with an appropriate mobile phase and analyze the concentration of the dissolved API using a validated HPLC method.

  • Perform the experiment in triplicate for each pH condition.

Formulation Development for Oral Administration

Oral administration is the most common route for preclinical studies due to its clinical relevance.[14] The choice between a solution and a suspension will be guided by the solubility data and the required dose.

Oral Solution Formulations

If the required dose concentration is below the measured solubility at an acceptable pH, a solution is the preferred formulation.[15]

A. Aqueous Solution (pH-adjusted)

Given the basic nature of the aminomethyl group, creating a soluble salt by lowering the pH is a primary strategy.

  • Rationale: Protonating the primary amine with a pharmaceutically acceptable acid will form a salt, which typically has significantly higher aqueous solubility.

  • Vehicle Composition:

    • API

    • 0.1 N Hydrochloric Acid or Citric Acid solution to adjust pH to ~2-4

    • Purified Water (q.s. to final volume)

B. Cosolvent-Based Solution

If aqueous solubility is insufficient even with pH adjustment, or if a neutral pH is desired, a cosolvent system can be employed.[3][16]

  • Rationale: Cosolvents like polyethylene glycol (PEG), propylene glycol (PG), and glycerin reduce the polarity of the aqueous vehicle, enhancing the solubility of less polar compounds.[17]

  • Common Cosolvent Systems:

    • 20% PEG 400 in Water: A widely used system for many NCEs.

    • 10% Ethanol, 40% PG, 50% Water: A more complex system that can enhance solubility further.

    • 10% DMSO, 90% PEG 400: For very poorly soluble compounds, though DMSO use should be carefully justified.[18]

Oral Suspension Formulation

When the required dose for toxicology studies exceeds the solubility limit, a suspension is necessary.[3] A good suspension ensures dose uniformity through easy redispersion.[19]

  • Rationale: A suspension is a dispersion of solid API particles in a liquid vehicle. Suspending agents are used to increase viscosity and prevent rapid settling of particles.[20][21]

  • Vehicle Composition:

    • Suspending Agent: 0.5% - 1.0% (w/v) Methylcellulose (MC) or Hydroxypropyl Methylcellulose (HPMC) in purified water.

    • Wetting Agent (Optional): 0.1% - 0.2% (v/v) Polysorbate 80 (Tween® 80) can be added to aid in the dispersion of hydrophobic particles.

Protocol: Preparation of a 10 mg/mL Oral Suspension

Materials:

  • 3-(Aminomethyl)-N-ethylbenzenesulfonamide (API)

  • Methylcellulose (e.g., 400 cP)

  • Polysorbate 80 (Tween® 80)

  • Purified Water

  • Mortar and pestle

  • Graduated cylinder and calibrated container (e.g., amber glass bottle)

  • Magnetic stirrer and stir bar

Procedure:

  • Prepare the Vehicle: a. Heat approximately half of the required volume of purified water to 60-70 °C. b. Slowly sprinkle the methylcellulose onto the hot water while stirring continuously to ensure proper dispersion. c. Add the remaining volume of water as cold water or ice to induce rapid hydration and formation of a clear, viscous solution. d. Allow the vehicle to cool to room temperature. e. If using, add Polysorbate 80 to the vehicle and mix thoroughly.

  • Prepare the Suspension: a. Weigh the required amount of API. b. Place the API in a mortar and add a small amount of the vehicle to form a smooth, uniform paste. This step is crucial for proper wetting of the API particles. c. Gradually add the remaining vehicle to the paste while mixing continuously. d. Transfer the contents to the final calibrated container. e. Rinse the mortar with a small amount of vehicle and add it to the container to ensure a complete transfer. f. Add vehicle q.s. to the final volume. g. Insert a magnetic stir bar and stir for at least 30 minutes to ensure homogeneity.

  • Storage: Store at 2-8 °C and protect from light. Always re-homogenize by shaking vigorously before each dose administration.

Formulation Development for Intravenous Administration

For IV administration, the formulation must be a clear, sterile solution to prevent capillary blockade.[3] This often presents a significant challenge for compounds with limited aqueous solubility.

  • Rationale: IV formulations must be isotonic and have a physiologically acceptable pH (typically between 4 and 9). Cosolvents and solubilizing agents like cyclodextrins are commonly used.[22]

  • Common IV Vehicles for Preclinical Studies:

    • 5% Dextrose in Water (D5W): A common vehicle if the compound is sufficiently soluble.

    • Saline (0.9% NaCl): Another standard vehicle.

    • Cosolvent Systems:

      • Up to 40% PEG 400 in Saline

      • Up to 30% Propylene Glycol in D5W

      • Up to 10% Ethanol in D5W

    • Cyclodextrin-based: 20-30% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water can be used to form inclusion complexes and significantly enhance solubility. However, potential renal toxicity at high doses in rodents must be considered.[23]

Analytical Methodology: Ensuring Formulation Quality

A validated analytical method is required to confirm the concentration and stability of the prepared formulations. High-Performance Liquid Chromatography (HPLC) with UV detection is the standard method for sulfonamides.

HPLC-UV Method Parameters (Example)
ParameterCondition
Column C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient e.g., Start at 5% B, ramp to 95% B over 10 min
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temp. 30 °C
UV Detection ~254 nm (or determined by UV scan)
Formulation Analysis Workflow

hplc_workflow prep Prepare Formulation Sample (e.g., 10 mg/mL suspension) dilute Accurately Dilute Sample (e.g., 1:100 with mobile phase) prep->dilute filter Filter through 0.22 µm Syringe Filter dilute->filter inject Inject onto HPLC System filter->inject integrate Integrate Peak Area inject->integrate quantify Quantify Concentration (vs. Standard Curve) integrate->quantify

Caption: Workflow for HPLC analysis of a formulation sample.

Summary and Recommendations

The formulation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide for preclinical studies requires a systematic, data-driven approach.

  • Prioritize Pre-formulation: Accurately determine the pKa, LogD, and pH-solubility profile. This data is the foundation for all subsequent development.

  • Oral Formulation Strategy:

    • For low-dose studies, a pH-adjusted aqueous solution is the simplest and most desirable option.

    • For higher doses where solubility is a limiting factor, a 0.5% methylcellulose-based suspension is a robust and widely accepted choice.

  • Intravenous Formulation Strategy:

    • Initial efforts should focus on solubilization in standard parenteral vehicles like saline or D5W with pH adjustment.

    • If necessary, explore cosolvent systems (e.g., PEG 400, PG) or cyclodextrin-based vehicles, paying close attention to the safety and tolerability of the chosen excipients in the specific animal model.[23][24]

  • Analytical Validation: Always confirm the concentration and homogeneity (for suspensions) of the final formulation before administration to animals. Conduct short-term stability studies to ensure the formulation is stable for the duration of its intended use.

By following these guidelines and protocols, researchers can develop appropriate and well-characterized formulations, thereby generating reliable and reproducible data from preclinical animal studies.

References

  • Kovvasu, S. R., N, S., & Kumar, S. L. (2014). Preclinical Formulations: Insight, Strategies, and Practical Considerations. Journal of Pharmaceutical Sciences, 103(6), 1335-1350. [Link]

  • Burgalassi, S., Perini, G., Giannaccini, B., Saettone, M. F., & Lodi, A. (1997). [Formulation and Stability of Suspensions for Preclinical Study]. Bollettino Chimico Farmaceutico, 136(10), 628-634. [Link]

  • Jambhekar, S., & Breen, P. (2016). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. ResearchGate. [Link]

  • Scantox. (n.d.). Preclinical Drug Formulation. Scantox. [Link]

  • Quay Pharma. (2020). Designing formulations for preclinical and early stage clinical studies. Catapult Medicines Discovery. [Link]

  • WuXi STA. (2024). Formulation Development Strategy: Preclinical PK, PD, and TK Considerations. WuXi AppTec. [Link]

  • Thackaberry, E. A., et al. (2015). Safety data on 19 vehicles for use in 1 month oral rodent pre-clinical studies: administration of hydroxypropyl-ß-cyclodextrin causes renal toxicity. Journal of Applied Toxicology, 35(5), 483-492. [Link]

  • Singh, S., & Handa, T. (2023). Preclinical Drug Development Process: Formulation and Development Aspects. IntechOpen. [Link]

  • HyCON Labs. (2024). Oral Suspensions & Oral Solutions – The Ultimate Guide. HyCON Labs. [Link]

  • Kallstrand, G., & Jonsson, U. (1992). U.S. Patent No. 5,112,604. Washington, DC: U.S.
  • Altasciences. (n.d.). CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. Altasciences. [Link]

  • PC, J., et al. (2022). Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib in a pH shift experiment. International Journal of Pharmaceutical and Experimental Research, 56(4), 203. [Link]

  • World Health Organization. (2019). Annex 4: Guidance on equilibrium solubility experiments for the purpose of biopharmaceutics classification system-based biowaivers. WHO Technical Report Series, No. 1025. [Link]

  • Syngene International. (n.d.). Toxicology Formulations | Formulation Development. Syngene International. [Link]

  • WHO. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. World Health Organization. [Link]

  • Lentz, K. A. (2007). The effect of excipients on pharmacokinetic parameters of parenteral drugs. e-diss.uni-kiel.de. [Link]

  • Admescope. (2019). Preclinical formulations for pharmacokinetic studies. Admescope. [Link]

  • ResearchGate. (2016). Safety data on 19 vehicles for use in 1 month oral rodent pre-clinical studies: administration of hydroxypropyl-ß-cyclodextrin causes renal toxicity. ResearchGate. [Link]

  • Li, P., & Zhao, L. (2007). Three-dimensional aspects of formulation excipients in drug discovery: a critical assessment on orphan excipients, matrix effects and drug interactions. Current drug discovery technologies, 4(4), 245-261. [Link]

  • Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. [Link]

  • Gunda, P., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Pharmaceuticals, 17(2), 179. [Link]

  • Gancia, E., et al. (2017). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science, 8(3), 2096-2104. [Link]

  • Tsume, Y., et al. (2014). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. Journal of Pharmaceutical Sciences, 103(11), 3774-3781. [Link]

  • ResearchGate. (n.d.). Solubilization by cosolvents. Establishing useful constants for the log-linear model. ResearchGate. [Link]

  • TDEC. (n.d.). Physicochemical Properties. Taiwan Drug Evaluation and Certification. [Link]

  • Borowski, T., et al. (2023). Theoretical Study on the Alkylimino-Substituted Sulfonamides with Potential Biological Activity. The Journal of Physical Chemistry A, 127(30), 6333-6343. [Link]

  • Raic, M., & Janezic, D. (2010). Simple Method for the Estimation of pKa of Amines. Acta Chimica Slovenica, 57(3), 675-681. [Link]

  • Christensen, A. S. (2016). Prediction of amine pKa values of drug-like molecules using semiempirical QM methods. Living Journal of Computational Molecular Science. [Link]

  • UPCommons. (n.d.). Understanding predictions of drug profiles using explainable machine learning models. UPCommons. [Link]

  • Ivanova, A., et al. (2023). Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. Molecules, 28(7), 3097. [Link]

  • Christensen, A. S. (2016). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ Preprints. [Link]

  • Avdeef, A. (2012). Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0 database. Journal of Chemical Information and Modeling, 52(8), 2073-2081. [Link]

  • Hou, T. J., & Xu, X. J. (2003). ADME evaluation in drug discovery. 3. Modeling blood-brain barrier partitioning using simple molecular descriptors. Journal of Chemical Information and Computer Sciences, 43(6), 2137-2152. [Link]

  • Shigemori, K., et al. (2019). Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective. Journal of Medicinal Chemistry, 62(22), 10116-10127. [Link]

  • Horvath, A., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules, 28(13), 5132. [Link]

  • Ghaemi, Z., et al. (2024). A machine learning approach for the prediction of aqueous solubility of pharmaceuticals: a comparative model and dataset analysis. Digital Discovery. [Link]

  • Li, M., et al. (2024). Prediction of physicochemical and pharmacokinetic properties of botanical constituents by computational models. Journal of Applied Toxicology. [Link]

  • ResearchGate. (n.d.). Chemoinformatics - Predicting the physicochemical properties of 'drug-like' molecules. ResearchGate. [Link]

  • Chemicalize. (n.d.). Instant Cheminformatics Solutions. Chemicalize. [Link]

  • ResearchGate. (n.d.). Prediction of sulfonamides' solubilities in the mixed solvents using solvation parameters. ResearchGate. [Link]

  • arXiv. (2024). Predicting the solubility of given molecules remains crucial in the pharmaceutical industry. arXiv. [Link]

  • Bergazin, T. D. (2020). Advancing physicochemical property predictions in computational drug discovery. eScholarship. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

How to improve the synthesis yield of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Technical Support Center: Synthesis Optimization Guide Topic: Improving Synthesis Yield of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Ticket ID: #SYN-3AM-NET-001 Status: Open Assigned Specialist: Senior Application Scient...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis Optimization Guide Topic: Improving Synthesis Yield of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Ticket ID: #SYN-3AM-NET-001 Status: Open Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division

Executive Summary & Route Strategy

To improve the yield of 3-(Aminomethyl)-N-ethylbenzenesulfonamide , you must address the two distinct chemical environments in the molecule: the electron-withdrawing sulfonamide moiety and the nucleophilic aminomethyl group.

The most robust high-yield route avoids direct manipulation of the highly reactive benzylamine until the final step. We recommend the "Nitrile Precursor Route" (Retrosynthetic Path B). This strategy minimizes protecting group manipulations and avoids the regioselectivity issues associated with chlorosulfonation of benzylamine derivatives.

Recommended Synthetic Pathway:

  • Step 1 (Sulfonylation): Reaction of 3-cyanobenzenesulfonyl chloride with ethylamine.

  • Step 2 (Reduction): Selective hydrogenation of the nitrile group to the primary amine.[1]

Part 1: Detailed Experimental Protocols

Step 1: Synthesis of 3-Cyano-N-ethylbenzenesulfonamide

Objective: Formation of the sulfonamide bond while suppressing hydrolysis and bis-sulfonylation.

Protocol:

  • Setup: Charge a dry 3-neck flask with 3-cyanobenzenesulfonyl chloride (1.0 eq) and anhydrous DCM (10 V) under

    
     atmosphere. Cool to 0°C.[2][3]
    
  • Base Addition: Add Triethylamine (2.5 eq) or Pyridine (3.0 eq) . Note: Excess base acts as an HCl scavenger.

  • Amine Addition: Add Ethylamine (1.1 eq, 2.0 M in THF) dropwise over 30 minutes. Maintain internal temperature <5°C.

  • Reaction: Warm to RT and stir for 2-4 hours. Monitor by TLC/HPLC.

  • Workup: Quench with 1N HCl (cold). Extract with DCM. Wash organic layer with brine, dry over

    
    , and concentrate.[4]
    

Critical Yield Factors (Step 1):

ParameterSpecificationImpact on Yield
Moisture Control <0.05% WaterWater hydrolyzes sulfonyl chloride to sulfonic acid (dead end).
Temperature <5°C during additionHigher temps favor bis-sulfonylation (formation of tertiary sulfonamide).
Stoichiometry 1.05–1.1 eq AmineLarge excess of amine leads to difficult separation; insufficient amine leaves unreacted chloride.
Step 2: Reduction to 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Objective: Chemoselective reduction of -CN to


 without reducing the sulfonamide or coupling to secondary amines.

Protocol (Raney Nickel Method - Recommended):

  • Setup: Dissolve 3-cyano-N-ethylbenzenesulfonamide in Methanolic Ammonia (7N, 10 V) .

  • Catalyst: Add Raney Nickel (20 wt% loading) . Safety: Raney Ni is pyrophoric; handle as a slurry under inert gas.[5]

  • Hydrogenation: Hydrogenate at 3–5 bar (45–75 psi)

    
     pressure at RT for 6–12 hours.
    
  • Workup: Filter catalyst through Celite (keep wet). Concentrate filtrate.[1][6]

  • Purification: The product is amphoteric. If purity is low, convert to HCl salt using 4M HCl in dioxane, filter the precipitate, and recrystallize from EtOH/Et2O.

Critical Yield Factors (Step 2):

ParameterSpecificationImpact on Yield
Ammonia Presence EssentialSuppresses the formation of secondary amine dimers (the "von Braun" side reaction).
Pressure >3 barLow pressure results in incomplete reduction (imine intermediates).
Sulfonamide Stability StableSulfonamides are generally stable to catalytic hydrogenation, unlike LAH reduction which might cleave the S-N bond.

Part 2: Troubleshooting Guide (Q&A)

Q1: I am seeing a significant "polar spot" at the baseline in Step 1. What is it?

Diagnosis: This is likely 3-cyanobenzenesulfonic acid , resulting from the hydrolysis of your starting material. Root Cause:

  • Wet solvents (DCM/THF).

  • Old sulfonyl chloride reagent (absorbed atmospheric moisture). Corrective Action:

  • Distill DCM over

    
     or use molecular sieves.
    
  • Self-Validation Test: Take a small amount of your sulfonyl chloride and add it to water. If it dissolves instantly without effervescence or heat, it is already hydrolyzed. Recrystallize or purchase fresh reagent [1].

Q2: In Step 2, I am getting a mixture of the desired product and a higher molecular weight impurity (Dimer). How do I stop this?

Diagnosis: You are forming the secondary amine dimer (


).
Mechanism:  The intermediate imine (

) reacts with the already formed primary amine (

) instead of hydrogen. Corrective Action:
  • Increase Ammonia: Ensure you are using saturated methanolic ammonia . The excess

    
     shifts the equilibrium away from the dimer [2].
    
  • Catalyst Loading: Increase Raney Ni loading to speed up the reduction of the imine intermediate.

Q3: My final product yield is low during extraction. The product seems to stay in the aqueous layer.

Diagnosis: The product is amphoteric . It contains a basic primary amine and an acidic sulfonamide proton (


).
Corrective Action: 
  • Isoelectric Workup: Do not use strong acid or strong base for extraction. Adjust the aqueous pH to ~8.5–9.0 (the likely isoelectric point) to maximize the concentration of the neutral species before extracting with DCM/Isopropanol (3:1) mixture.

  • Salting Out: Saturate the aqueous phase with NaCl to decrease water solubility (Salting-out effect).

Part 3: Visualization & Logic

Synthesis & Impurity Pathway Diagram

SynthesisPathway Start 3-Cyanobenzenesulfonyl Chloride Step1 Step 1: Amidation (EtNH2, TEA, DCM) Start->Step1 Imp1 Impurity A: Sulfonic Acid (Hydrolysis) Start->Imp1 H2O present Inter Intermediate: 3-Cyano-N-ethyl benzenesulfonamide Step1->Inter Main Path Step2 Step 2: Hydrogenation (H2, Raney Ni, NH3) Inter->Step2 Product Target: 3-(Aminomethyl)-N-ethyl benzenesulfonamide Step2->Product High NH3 pressure Imp2 Impurity B: Secondary Amine Dimer Step2->Imp2 Low NH3/Slow Rxn

Figure 1: Reaction logic flow illustrating the primary synthetic route and critical yield-loss pathways (hydrolysis and dimerization).

References

  • BenchChem Technical Support. (2025).[2] Troubleshooting Sulfonamide Synthesis with Primary Amines. Retrieved from BenchChem.com.

  • Wu, B., et al. (2008).[7] "Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines."[7][8] Tetrahedron Letters, 49, 95-97.

  • Common Organic Chemistry. (n.d.). Nitrile to Amine - Common Conditions: Raney Nickel.[8][9] Retrieved from commonorganicchemistry.com.

  • PubChem. (2021).[10] 3-Cyanobenzenesulfonyl chloride Compound Summary. National Library of Medicine.

Sources

Optimization

Technical Support Center: Solubilization Strategies for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Executive Summary This guide addresses the solubility challenges associated with 3-(Aminomethyl)-N-ethylbenzenesulfonamide , a molecule possessing a distinct "push-pull" physicochemical profile. Its poor aqueous solubili...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the solubility challenges associated with 3-(Aminomethyl)-N-ethylbenzenesulfonamide , a molecule possessing a distinct "push-pull" physicochemical profile. Its poor aqueous solubility typically stems from high crystal lattice energy driven by


-

stacking of the aromatic core and the hydrophobic N-ethyl substituent, combined with suboptimal ionization at neutral pH.

This document provides three validated protocols to overcome these barriers, ranging from simple pH manipulation to advanced inclusion complexation.

Part 1: Diagnostic & Triage

Why is this molecule crashing out?

Before attempting a protocol, you must identify the current state of your material. 3-AMES contains two ionizable groups:

  • Primary Amine (Benzylic): Basic (

    
    ). Protonates to form a cation.
    
  • Sulfonamide Nitrogen: Weakly acidic (

    
     due to the electron-donating ethyl group). Remains neutral at physiological pH.
    

The Solubility Trap: At pH 7.0–8.0, the molecule exists largely as a cation, but if you are using the Free Base solid, it will not dissolve spontaneously in water because it requires stoichiometric acid to fully protonate. Furthermore, the hydrophobic N-ethyl group decreases the hydration energy, making the solid prefer its own crystal lattice over water.

Decision Matrix: Select Your Protocol

SolubilityDecision Start Start: Material State? IsSalt Is it a Salt? (HCl, TFA, Mesylate) Start->IsSalt IsFreeBase Is it a Free Base? Start->IsFreeBase CheckpH Check Solution pH IsSalt->CheckpH Yes ProtocolA Protocol A: Acidification (Salt Formation) IsFreeBase->ProtocolA In Vitro / Assay ProtocolC Protocol C: Cyclodextrin Complexation IsFreeBase->ProtocolC In Vivo / High Conc. ProtocolB Protocol B: Cosolvent System (DMSO) CheckpH->ProtocolB pH < 6.0 (Still Insoluble) CheckpH->ProtocolA pH > 6.0 (Cloudy)

Figure 1: Diagnostic workflow to select the appropriate solubilization strategy based on the starting material and intended application.

Part 2: Technical Protocols

Protocol A: In Situ Salt Formation (Acidification)

Best For: In vitro assays, buffer preparation, and converting Free Base to soluble species. Mechanism: Protonation of the benzylic amine disrupts crystal packing and increases hydration.

Materials:

  • 1.0 M Hydrochloric Acid (HCl) or Methanesulfonic Acid (MSA).

  • Deionized Water (Milli-Q).

Step-by-Step Procedure:

  • Calculate Stoichiometry: You need 1.05 to 1.1 equivalents of acid per mole of 3-AMES.

    • Example: For 10 mg of 3-AMES (MW

      
       228.3  g/mol ):
      
      
      
      
      
      
      
      
  • Slurry Preparation: Suspend the solid 3-AMES in 50% of the final required water volume. It will appear as a cloudy suspension.

  • Acid Addition: Add the calculated volume of 1M HCl dropwise while vortexing.

  • Clarification: The solution should turn clear as the pH drops below 6.0.

  • Dilution: Bring to final volume with water or low-strength buffer (e.g., 10mM Phosphate, pH 6.0). Avoid high-strength buffers initially to prevent "salting out".

Critical Note: If HCl fails to solubilize the compound at >5 mg/mL, switch to Methanesulfonic Acid (MSA) . Mesylate salts often have higher aqueous solubility than hydrochlorides due to lower lattice energy [1].

Protocol B: Cosolvent System (DMSO/Water)

Best For: High-throughput screening (HTS) and cellular assays where pH manipulation is restricted. Mechanism: Dielectric constant modulation.

Solubility Table:

Solvent SystemMax Solubility (Est.)Application Limit
100% DMSO > 50 mMStock Solution Storage (-20°C)
DMSO:PBS (1:99) ~ 100 - 500

M
Cellular Assays (0.1-1% DMSO)
PEG400:Water (20:80) ~ 1 - 2 mMAnimal Dosing (IP/PO)

Workflow:

  • Dissolve 3-AMES in 100% anhydrous DMSO to create a 10 mM - 50 mM Stock .

  • Sonicate for 5 minutes to ensure complete dissolution.

  • The "Crash" Test: Slowly pipette the DMSO stock into the aqueous buffer while vortexing rapidly.

    • Troubleshooting: If precipitation occurs immediately upon dilution, the compound is "crashing out." Proceed to Protocol C.

Protocol C: Cyclodextrin Complexation (The "Gold Standard")

Best For: In vivo formulations (IV/IP) and preventing precipitation in neutral media. Mechanism: The hydrophobic N-ethyl-benzenesulfonamide core enters the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior interacts with water [2].

Recommended Excipient: Hydroxypropyl-


-Cyclodextrin (HP-

-CD).

Preparation Logic:

CDComplexation Step1 1. Prepare Vehicle 20% w/v HP-beta-CD in Water Step2 2. Add API Add 3-AMES Solid to Vehicle Step1->Step2 Step3 3. Equilibrate Stir 4-6h at RT or Sonicate 30m Step2->Step3 Step4 4. Filter 0.22 um PVDF Filter Step3->Step4

Figure 2: Workflow for preparing a stable inclusion complex formulation.

Detailed Protocol:

  • Vehicle Prep: Dissolve 20g of HP-

    
    -CD in 100 mL of water (20% w/v).
    
  • Addition: Add 3-AMES to the vehicle.

  • Energy Input: The complexation is equilibrium-driven. Stirring for 4+ hours or high-power sonication is required to force the hydrophobic core into the CD cavity.

  • Filtration: Always filter sterilize. If the solution is clear post-filtration, the drug is successfully complexed.

Part 3: FAQ & Troubleshooting

Q: I added HCl, but the solution is still cloudy. Why? A: You may have exceeded the Solubility Product (


)  of the hydrochloride salt.
  • Fix: Try heating the solution to 40°C. If it clears, the salt is soluble but has slow kinetics. If it remains cloudy, the HCl salt is too insoluble. Switch to Protocol A (MSA variant) to form the Mesylate salt, which is generally more soluble for benzenesulfonamides [3].

Q: Can I use PBS (Phosphate Buffered Saline) to dissolve the powder directly? A: No. PBS has a pH of 7.4. At this pH, the amine is partially deprotonated, and the sulfonamide is neutral. The compound will likely remain as a solid. Dissolve in water/acid first (Protocol A), then dilute into PBS.

Q: My compound precipitates when I inject it into the cell culture media. A: This is a "Solvent Shock" phenomenon.

  • Fix: Pre-dilute your DMSO stock into culture media containing 10% FBS (Fetal Bovine Serum). Serum albumin binds sulfonamides effectively, acting as a natural solubilizer before the cells see the compound.

References

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1] Advanced Drug Delivery Reviews, 59(7), 603-616.

  • Zoppi, A., et al. (2010).[2] Complexation of sulfonamides with

    
    -cyclodextrin studied by experimental and theoretical methods.[3] Journal of Pharmaceutical Sciences, 99(7), 3166-3176. 
    
  • Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217.

Sources

Troubleshooting

Troubleshooting common issues in 3-(Aminomethyl)-N-ethylbenzenesulfonamide crystallization

Welcome to the technical support center for the crystallization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the crystallization of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your laboratory work.

Introduction to Crystallization of Sulfonamides

Crystallization is a critical purification technique in pharmaceutical development, influencing purity, stability, and bioavailability. Sulfonamides, as a class of compounds, are known to present unique challenges during crystallization, including polymorphism and a tendency for "oiling out".[1] This guide will provide a structured, question-and-answer-based approach to troubleshoot common issues specifically tailored to 3-(Aminomethyl)-N-ethylbenzenesulfonamide, based on established principles of small molecule crystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 3-(Aminomethyl)-N-ethylbenzenesulfonamide is "oiling out" instead of forming crystals. What is happening and how can I fix it?

A1: "Oiling out," or liquid-liquid phase separation, occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. [2] This is often due to high supersaturation, where the concentration of your compound in the solution exceeds its solubility to a degree that kinetically favors the formation of an oil over an ordered crystal lattice.[2] The oil is a solute-rich liquid that is immiscible with the bulk solvent.

Immediate Corrective Actions:

  • Re-dissolve and Dilute: Gently heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to decrease the supersaturation level.[3] Allow the solution to cool more slowly.

  • Lower the Cooling Temperature: In some cases, a more significant temperature drop can induce nucleation. Try cooling the solution in an ice bath once it has reached room temperature.[3]

  • Induce Crystallization: Attempt to induce crystallization by scratching the inside of the flask with a glass rod just below the surface of the liquid or by adding a seed crystal of the pure compound.[3]

Causality-Driven Long-Term Solutions:

  • Slower Cooling Rate: Rapid cooling is a primary driver of oiling out. A slower cooling rate allows the system to remain in the metastable zone for a longer period, favoring controlled crystal growth over the formation of an oil.[4] Insulating the flask can help achieve a more gradual temperature decrease.

  • Solvent System Optimization: The choice of solvent is critical. If oiling out persists, the solvent may be too nonpolar. Experiment with a more polar solvent or a solvent/anti-solvent system. For sulfonamides, ethanol-water or isopropanol-water mixtures are often effective.[3]

Q2: I am not getting any crystals to form, even after the solution has cooled completely. What should I do?

A2: The absence of crystal formation is typically due to either insufficient supersaturation or the presence of a kinetic barrier to nucleation.

Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Use a glass rod to scratch the inner surface of the flask at the air-liquid interface. The microscopic scratches provide nucleation sites.[5]

    • Seeding: Introduce a "seed" crystal of pure 3-(Aminomethyl)-N-ethylbenzenesulfonamide into the solution. This provides a template for further crystal growth.[6]

  • Increase Supersaturation:

    • Evaporation: If you suspect too much solvent was used, you can allow some of it to evaporate slowly. Cover the flask with parafilm and poke a few small holes in it.[5]

    • Anti-Solvent Addition: If you are using a single solvent system, consider transitioning to a solvent/anti-solvent system. Dissolve your compound in a "good" solvent (e.g., ethanol, acetone) and then slowly add a miscible "anti-solvent" (e.g., water, hexane) in which it is poorly soluble until the solution becomes turbid.[5]

Logical Workflow for No Crystal Formation:

Caption: Troubleshooting workflow for when no crystals form.

Q3: My crystal yield is very low. How can I improve it?

A3: Low recovery is a common issue in crystallization and can often be rectified by optimizing the protocol.

Primary Causes and Solutions:

  • Excessive Solvent: Using too much solvent is the most frequent cause of poor yield, as a significant portion of the product will remain in the mother liquor.[3]

    • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the hot solvent in small portions until dissolution is complete.[3]

  • Premature Crystallization: If the product crystallizes during hot filtration to remove insoluble impurities, significant loss can occur.

    • Solution: Use pre-heated glassware for filtration and perform the filtration step as quickly as possible.[3]

  • Inappropriate Solvent Choice: The solvent may have too high a solubility for your compound at low temperatures.

    • Solution: Consult solubility data if available, or perform small-scale solvent screens to find a solvent with a large solubility difference between hot and cold conditions.

Data-Driven Solvent Selection:

Solvent System (Hypothetical)Solubility at 25°C (g/100mL)Solubility at 78°C (g/100mL)Expected Crystal HabitNotes
EthanolLowHighNeedles or PlatesA good starting point for many sulfonamides.
Acetone/WaterVaries with ratioVaries with ratioPrismsAllows for fine-tuning of solubility.
Ethyl AcetateModerateHighPlatesCan be a good choice for moderately polar compounds.
Isopropanol/HexaneVaries with ratioVaries with ratioBlocksUseful for less polar sulfonamides.
Q4: I am observing different crystal forms (polymorphs) in different batches. How can I control this?

A4: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a well-documented phenomenon in sulfonamides. [7] Different polymorphs can have different physical properties, including solubility and stability, making control essential in pharmaceutical applications.

Strategies for Controlling Polymorphism:

  • Standardize Crystallization Conditions: Strictly control all parameters of the crystallization process, including solvent choice, cooling rate, agitation speed, and final temperature. Even minor variations can lead to the formation of different polymorphs.

  • Seeding: Introduce a seed crystal of the desired polymorph into the supersaturated solution. This will template the growth of that specific crystal form.

  • Solvent Selection: The choice of solvent can have a significant impact on which polymorph is favored. Experiment with solvents of different polarities and hydrogen-bonding capabilities.

Workflow for Polymorph Control:

Sources

Optimization

Optimization of reaction parameters for 3-(Aminomethyl)-N-ethylbenzenesulfonamide synthesis

Technical Support Center: Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Welcome to the technical support center for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthetic pathway. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and maximize your reaction's yield and purity.

Strategic Overview: A Recommended Two-Step Synthesis

The synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide is most reliably achieved via a two-step process. This pathway is designed to mitigate common side reactions, particularly the over-alkylation that can occur with direct ammonolysis of the chloromethyl intermediate.[1] The recommended approach involves:

  • Sulfonamide Formation: Reaction of 3-(chloromethyl)benzenesulfonyl chloride with ethylamine to form the N-ethylsulfonamide intermediate.

  • Gabriel Synthesis for Amination: A controlled, two-stage conversion of the chloromethyl group to the desired primary aminomethyl group using potassium phthalimide, followed by a deprotection step.[2]

The overall workflow is visualized below.

G cluster_0 Step 1: Sulfonamide Formation cluster_1 Step 2: Gabriel Synthesis start 3-(Chloromethyl)benzenesulfonyl Chloride + Ethylamine intermediate 3-(Chloromethyl)-N-ethylbenzenesulfonamide start->intermediate Aprotic Solvent (DCM) Base (e.g., Triethylamine) phthalimide_alkylation N-Alkylation with Potassium Phthalimide intermediate->phthalimide_alkylation DMF Solvent deprotection Deprotection phthalimide_alkylation->deprotection Hydrazine Hydrate or NaBH₄ product product deprotection->product Final Product: 3-(Aminomethyl)-N-ethylbenzenesulfonamide G start Low Yield or Polar Byproduct Observed check_reagents Verify Reagent Quality start->check_reagents check_conditions Review Reaction Conditions start->check_conditions solution_reagents Use Anhydrous Solvents. Use Fresh Sulfonyl Chloride. check_reagents->solution_reagents Moisture Contamination Suspected solution_conditions Run under Inert Atmosphere. Ensure Glassware is Dry. check_conditions->solution_conditions Moisture Ingress Possible optimize_base Optimize Base & Temperature check_conditions->optimize_base Reaction is Sluggish solution_base Use >1.1 eq. TEA. Consider LiOH at 0-5°C. optimize_base->solution_base

Sources

Troubleshooting

Strategies to reduce byproduct formation in 3-(Aminomethyl)-N-ethylbenzenesulfonamide reactions

Welcome to the technical support center for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation in this multi-step synthesis. By understanding the causality behind each experimental step, you can optimize your reaction conditions for higher yield and purity.

The most common synthetic route to 3-(Aminomethyl)-N-ethylbenzenesulfonamide involves a three-step process, each with its own potential for byproduct formation. This guide is structured to address issues at each of these critical stages.

Synthetic Pathway Overview

A common and logical synthetic route is outlined below. This pathway is cost-effective and utilizes readily available starting materials.

Synthetic_Pathway 3-Nitrobenzenesulfonyl\nchloride 3-Nitrobenzenesulfonyl chloride N-Ethyl-3-nitrobenzenesulfonamide N-Ethyl-3-nitrobenzenesulfonamide 3-Nitrobenzenesulfonyl\nchloride->N-Ethyl-3-nitrobenzenesulfonamide Ethylamine, Base 3-Amino-N-ethylbenzenesulfonamide 3-Amino-N-ethylbenzenesulfonamide N-Ethyl-3-nitrobenzenesulfonamide->3-Amino-N-ethylbenzenesulfonamide Reduction 3-(Aminomethyl)-N-ethylbenzenesulfonamide 3-(Aminomethyl)-N-ethylbenzenesulfonamide 3-Amino-N-ethylbenzenesulfonamide->3-(Aminomethyl)-N-ethylbenzenesulfonamide Functional Group Transformation Reduction_Troubleshooting cluster_0 Problem Identification cluster_1 Catalytic Hydrogenation Troubleshooting cluster_2 Chemical Reduction Troubleshooting cluster_3 Solution start Colored Product & Multiple TLC Spots cat_check Check Catalyst Activity start->cat_check Using H2/Catalyst reagent_amount Increase Equivalents of Reducing Agent start->reagent_amount Using Chemical Reductant h2_pressure Increase H2 Pressure cat_check->h2_pressure Catalyst OK temp_time Optimize Temp/Time h2_pressure->temp_time end Clean Product: 3-Amino-N-ethylbenzenesulfonamide temp_time->end acid_conc Check Acid Concentration reagent_amount->acid_conc acid_conc->end

Caption: Troubleshooting workflow for nitro group reduction.

  • Detailed Protocols for Byproduct Minimization:

    • Catalytic Hydrogenation (Preferred Method):

      • Catalyst Quality: Use a fresh, high-quality catalyst. If the catalyst is old, its activity may be diminished.

      • Hydrogen Pressure: Ensure adequate hydrogen pressure (typically 50 psi or higher) to favor complete reduction to the amine.

      • Solvent: Use a solvent like ethanol or ethyl acetate that is inert under the reaction conditions.

      • Temperature and Time: Monitor the reaction by TLC. If the reaction stalls, a slight increase in temperature or extended reaction time may be necessary.

    • Chemical Reduction (e.g., SnCl2/HCl):

      • Stoichiometry: Use a sufficient excess of the reducing agent (typically 3-5 equivalents of SnCl2·2H2O).

      • Acid Concentration: Maintain a strongly acidic environment with concentrated HCl to ensure the reaction proceeds to the amine.

      • Temperature Control: The reaction is often exothermic. Maintain a controlled temperature (e.g., by cooling in an ice bath during addition) to prevent runaway reactions and potential side reactions.

Part 3: FAQs and Troubleshooting for 3-(Aminomethyl) Group Formation

A common strategy to introduce the aminomethyl group is via the reduction of a nitrile (3-cyano-N-ethylbenzenesulfonamide), which can be synthesized from 3-amino-N-ethylbenzenesulfonamide via a Sandmeyer reaction.

Frequently Asked Questions

Q1: What are the challenges in reducing a nitrile to a primary amine in the presence of a sulfonamide group?

A1: The sulfonamide group is generally stable to common reducing agents like lithium aluminum hydride (LiAlH4). [1]The primary challenge is ensuring the complete reduction of the nitrile to the primary amine without forming secondary amine byproducts. This can occur if the intermediate imine reacts with the product amine.

Q2: Are there alternative methods to LiAlH4 for nitrile reduction?

A2: Yes, catalytic hydrogenation with Raney Nickel is another effective method for converting nitriles to primary amines. [2]This method can be advantageous as it avoids the often-emulsifying workup associated with LiAlH4.

Troubleshooting Guide

Issue 3: Incomplete reduction of the nitrile or formation of secondary amine byproducts during LiAlH4 reduction.

  • Underlying Cause: Insufficient LiAlH4 can lead to incomplete reaction, leaving the starting nitrile. The formation of secondary amines can occur through the reaction of the intermediate imine with the newly formed primary amine.

  • Troubleshooting Protocol for LiAlH4 Reduction:

    • Reagent Quality and Stoichiometry: Use a fresh, anhydrous grade of LiAlH4. A molar excess (typically 2-3 equivalents) is recommended to ensure complete reduction.

    • Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions in a solvent like THF. Any moisture will quench the LiAlH4. [3] 3. Reverse Addition: To minimize secondary amine formation, a "reverse addition" can be employed where the LiAlH4 suspension is added slowly to the nitrile solution. This maintains a low concentration of the intermediate imine.

    • Careful Workup: A carefully controlled workup procedure (e.g., the Fieser workup with sequential addition of water, aqueous NaOH, and then more water) is crucial to obtaining a granular precipitate of aluminum salts that can be easily filtered off. [2]

      Parameter Recommended Condition Rationale
      Reducing Agent LiAlH4 or Raney Nickel/H2 Strong reductants capable of converting nitriles to amines.
      LiAlH4 Equivalents 2 - 3 equivalents Ensures complete reduction of the nitrile.
      Reaction Conditions Strictly anhydrous (for LiAlH4) LiAlH4 reacts violently with water.

      | Workup (for LiAlH4) | Fieser workup | Facilitates removal of aluminum salts. |

Experimental Protocols

Protocol 1: Synthesis of N-Ethyl-3-nitrobenzenesulfonamide

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve ethylamine (1.0 eq.) and triethylamine (1.1 eq.) in dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve 3-nitrobenzenesulfonyl chloride (1.0 eq.) in DCM and add it dropwise to the cooled amine solution over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Reduction of N-Ethyl-3-nitrobenzenesulfonamide via Catalytic Hydrogenation

  • Dissolve N-Ethyl-3-nitrobenzenesulfonamide (1.0 eq.) in ethanol or ethyl acetate.

  • Add 5-10 mol% of 10% Pd/C catalyst.

  • Pressurize the reaction vessel with hydrogen gas (50 psi).

  • Stir the mixture vigorously at room temperature until hydrogen uptake ceases (typically 4-12 hours).

  • Monitor the reaction by TLC.

  • Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude 3-Amino-N-ethylbenzenesulfonamide.

References
  • Haber, F. (1898). The electrochemical reduction of nitrobenzene. Zeitschrift für Elektrochemie und angewandte physikalische Chemie, 4(24), 506-514.
  • Chemistry LibreTexts. (2023, January 23). Reactions of Acyl Chlorides with Primary Amines. Available at: [Link]

  • Allen Institute. (n.d.). The reaction of benzenesulphonyl chloride with ethylamine yields. Available at: [Link]

  • Wikipedia. (2023). Reduction of nitro compounds. Available at: [Link]

  • Chemistry Stack Exchange. (2017, August 26). Byproducts of LiAlH4 reduction of amides. Available at: [Link]

  • Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Available at: [Link]

  • Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Available at: [Link]

  • ResearchGate. (2020). Catalytic hydrogenation of nitroarenes into different products via different routes. Available at: [Link]

Sources

Optimization

Enhancing the stability of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in experimental buffers

Introduction Welcome to the technical support hub for 3-(Aminomethyl)-N-ethylbenzenesulfonamide . This guide addresses the specific stability challenges associated with this compound in experimental buffers.

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support hub for 3-(Aminomethyl)-N-ethylbenzenesulfonamide . This guide addresses the specific stability challenges associated with this compound in experimental buffers.

While the benzenesulfonamide core is pharmacologically robust, the 3-(aminomethyl) moiety (a primary benzylamine) introduces susceptibility to oxidative deamination and carbamylation. This guide synthesizes chemical principles with practical troubleshooting to ensure your assay data remains reproducible.

Part 1: Chemical Stability & Buffer Formulation

The Stability Paradox

This molecule presents a "tug-of-war" between solubility and chemical stability based on pH.

  • The Amine (Stability Risk): The primary amine (

    
    ) has a pKa 
    
    
    
    9.0–9.5. At neutral pH, it is protonated (
    
    
    ), which protects it from oxidation. At higher pH (
    
    
    9), the free base form is susceptible to oxidative degradation [1].
  • The Sulfonamide (Solubility Driver): The sulfonamide nitrogen is weakly acidic (pKa

    
     10.0). It remains neutral at physiological pH.
    
  • The Risk: Raising pH improves solubility (by deprotonating the sulfonamide) but drastically accelerates amine oxidation and CO

    
     absorption (carbamate formation) [2].
    
Recommended Buffer System

To maximize stability, maintain a slightly acidic to neutral pH (6.0 – 7.4) . This keeps the amine protonated and "locked" against oxidation.

ComponentRecommended ConcentrationFunction
Buffer Agent 10–50 mM Phosphate or MESMaintains pH 6.0–7.0. Avoid Carbonate buffers (prevents carbamylation).
Chelator 0.5–1.0 mM EDTACritical. Sequesters trace metals (

) that catalyze amine oxidation [3].
Co-Solvent 1–5% DMSOPrevents hydrophobic aggregation of the benzene core.
Inert Gas Argon/Nitrogen OverlayDisplaces dissolved oxygen (optional for short assays, mandatory for long-term storage).

Part 2: Troubleshooting Guides (FAQ)

Issue 1: "My stock solution turned yellow/pink overnight."

Diagnosis: Oxidative Deamination. Primary benzylamines oxidize to imines and aldehydes in the presence of oxygen and trace metals. This reaction often produces colored oligomers.

  • Mechanism:

    
    
    
  • Solution:

    • Add EDTA: 1 mM EDTA stops metal-catalyzed oxidation immediately.

    • Lower pH: Ensure pH is

      
      .
      
    • Degas Buffers: Sonicate buffers under vacuum before adding the compound.

Issue 2: "I see a +44 Da peak in my LC-MS."

Diagnosis: Carbamate Formation. Primary amines react reversibly with atmospheric CO


 to form carbamates (

), especially in basic solutions [4].
  • Solution:

    • Acidify: This reaction is reversible. Acidifying the sample (pH < 5) immediately prior to injection usually eliminates the peak.

    • Avoid Bicarbonate Buffers: Do not use Krebs-Henseleit or other bicarbonate-based buffers for stock storage.

Issue 3: "The compound precipitated upon dilution into PBS."

Diagnosis: "Salting Out" or pH Shock. The compound is a hydrochloride salt (cationic). Diluting into high-salt PBS (150 mM NaCl) can suppress solubility ("Common Ion Effect" if Cl- is high) or shift the pH enough to deprotonate the amine.

  • Solution:

    • Pre-dissolve in DMSO: Make a 100 mM stock in 100% DMSO.

    • Step-wise Dilution: Dilute the DMSO stock into water first, then add concentrated buffer. This prevents local concentration shock.

Part 3: Visualization & Workflows

Stability Decision Tree

Use this logic flow to determine the root cause of instability in your specific assay.

StabilityLogic Start START: Observation ColorChange Color Change (Yellow/Pink) Start->ColorChange Precipitate Precipitation/ Turbidity Start->Precipitate MassShift Mass Spec Shift Start->MassShift CheckMetals Buffer contains Mg2+, Ca2+? ColorChange->CheckMetals CheckpH Check pH Precipitate->CheckpH CheckPeak Identify Mass Delta MassShift->CheckPeak Solubility CAUSE: Hydrophobic Crash ACTION: Increase DMSO CheckpH->Solubility pH > 8 (Neutral Amine) Oxidation CAUSE: Amine Oxidation ACTION: Add EDTA, Lower pH CheckMetals->Oxidation Yes (Trace Fe/Cu) Carbamate CAUSE: +44 Da (CO2) ACTION: Acidify Sample CheckPeak->Carbamate +44 Da NOxide CAUSE: +16 Da (Oxygen) ACTION: Degas Buffer CheckPeak->NOxide +16 Da

Figure 1: Diagnostic logic flow for identifying degradation mechanisms based on visual and analytical observations.

Protocol: Preparation of Stability-Enhanced Stock Solution

To ensure maximum reproducibility, follow this "Self-Validating" protocol.

Materials:

  • Compound (Solid)[1]

  • Anhydrous DMSO (stored over molecular sieves)

  • 0.5 M EDTA (pH 8.0 stock)

  • 10x PBS (pH 7.4)

Step-by-Step Procedure:

  • Primary Stock (100 mM):

    • Weigh the solid compound.

    • Dissolve in 100% Anhydrous DMSO .

    • Validation: Vortex for 30 seconds. Inspect for clarity. If turbid, sonicate for 5 minutes.

    • Storage: Aliquot into amber vials. Store at -20°C. (Stable for >6 months).

  • Working Solution (1 mM):

    • Step A (Chelation): Prepare your aqueous buffer (e.g., PBS). Add EDTA to a final concentration of 1 mM before adding the compound.

    • Step B (Dilution): Add the DMSO stock to the buffer while vortexing rapidly.

    • Critical: Do not exceed 5% DMSO final concentration to avoid enzyme inhibition, but ensure at least 0.5% DMSO remains to aid solubility.

  • Quality Control Check:

    • Measure Absorbance at 600 nm.

    • Pass: OD < 0.005 (Clear solution).

    • Fail: OD > 0.01 (Micro-precipitates present).

References

  • Mechanism of Amine Oxidation

    • Source: "Oxidation of Amines: Mechanism and Selectivity."[2] Journal of the Chemical Society of Pakistan.

    • Context: Explains the susceptibility of benzylamines to oxidative deamin
  • Sulfonamide Hydrolysis & Stability

    • Source: "Hydrolysis of sulphonamides in aqueous solutions.
    • Context: Confirms that sulfonamides are generally hydrolytically stable at pH 7–9, isolating the amine as the primary instability vector.
  • Role of EDTA in Stabilizing Amines

    • Source: "Proposed mechanism for the oxidation of a primary amine by an amine oxidase."[3] ResearchGate.

    • Context: Illustrates the metal-dependent pathway for amine degradation, validating the use of chel
  • Carbamylation of Benzylamines

    • Source: "The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide." MDPI.
    • Context: Details the reversible reaction of benzylamines with CO2 to form carbamates, relevant for LC-MS troubleshooting.

Sources

Troubleshooting

Addressing poor reproducibility in biological assays with 3-(Aminomethyl)-N-ethylbenzenesulfonamide

A Guide to Enhancing Reproducibility in Biological Assays Welcome to the technical support resource for researchers utilizing 3-(Aminomethyl)-N-ethylbenzenesulfonamide. As a Senior Application Scientist, I understand tha...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Enhancing Reproducibility in Biological Assays

Welcome to the technical support resource for researchers utilizing 3-(Aminomethyl)-N-ethylbenzenesulfonamide. As a Senior Application Scientist, I understand that achieving consistent and reliable data is paramount to your research. Small molecule inhibitors, while powerful tools, can introduce variability into sensitive biological assays. More than half of preclinical research is estimated to be irreproducible, making robust assay design and troubleshooting essential for confident decision-making[1].

This guide is designed to provide you with in-depth, field-proven insights to diagnose and resolve common reproducibility issues encountered when working with 3-(Aminomethyl)-N-ethylbenzenesulfonamide. We will move beyond simple checklists to explore the causal relationships between experimental variables and outcomes, empowering you to build self-validating and highly reliable assay systems.

Part 1: Foundational FAQs for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This section addresses fundamental questions about the compound's properties and handling, which are the bedrock of reproducible experiments.

Q1: What is the probable mechanism of action for this compound?

A1: 3-(Aminomethyl)-N-ethylbenzenesulfonamide belongs to the sulfonamide class of compounds. Sulfonamides are a versatile structural motif in medicinal chemistry and are known to target a wide range of biological molecules, most notably enzymes.[2][3] Their mechanism often involves acting as competitive inhibitors for enzymes where the sulfonamide moiety mimics a substrate or cofactor, such as P-aminobenzoic acid (PABA) in the case of bacterial folic acid synthesis.[4][5] Depending on the full molecular structure, they can inhibit enzymes like carbonic anhydrases, proteases, or kinases.[2][3] Therefore, it is critical to validate its effect on your specific target.

Q2: How do I properly prepare and store stock solutions to ensure consistency?

A2: Stock solution integrity is a primary source of experimental drift.

  • Solubility: The solubility of sulfonamide derivatives can vary. It is crucial to determine the optimal solvent. While DMSO is common, moisture-contaminated DMSO can reduce the solubility of some compounds.[6] Always use fresh, anhydrous DMSO. If your experimental concentration is high, perform a visual check for precipitation when diluting the stock into aqueous assay buffers.

  • Concentration Verification: Do not assume the initial powder weight is perfectly accurate. After preparing a high-concentration stock (e.g., 10 mM in DMSO), it is best practice to verify the concentration using techniques like NMR or HPLC with a known standard.

  • Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[6] Each cycle can introduce moisture and increase the risk of compound degradation or precipitation.

  • Light Sensitivity: Some compounds are light-sensitive. Store aliquots in amber vials or wrap tubes in foil to minimize exposure to light.[7]

Q3: What are potential off-target effects and how can they cause irreproducibility?

A3: Off-target effects occur when a compound interacts with unintended proteins.[8][9] This is a major concern as it can lead to misinterpretation of results, where an observed phenotype is incorrectly attributed to the intended target.[8] Sulfonamides have a broad range of biological activities and may interact with multiple enzymes or receptors.[2][3] Irreproducibility arises if these off-target interactions are sensitive to minor variations in experimental conditions (e.g., cell density, media composition), leading to inconsistent phenotypes. At high concentrations, inhibitors are more likely to engage these lower-affinity off-targets.[8][10]

Compound 3-(Aminomethyl)-N- ethylbenzenesulfonamide Target Intended Target (e.g., Kinase A) Compound->Target On-Target Binding (High Affinity) OffTarget1 Off-Target (e.g., Kinase B) Compound->OffTarget1 Off-Target Binding (Lower Affinity) OffTarget2 Off-Target (e.g., Ion Channel) Compound->OffTarget2 OnTargetEffect Expected Phenotype (Reproducible) Target->OnTargetEffect OffTargetEffect Unexpected Phenotype (Variable & Confounding) OffTarget1->OffTargetEffect OffTarget2->OffTargetEffect

Caption: On-target vs. off-target effects of a small molecule inhibitor.

Part 2: Troubleshooting Guide for Poor Reproducibility

This section provides a systematic, question-and-answer approach to resolving specific experimental problems.

Scenario 1: High Variability Between Replicates (Intra-Assay)

Q: My replicate wells show a high coefficient of variation (CV > 15%). What are the likely causes and solutions?

A: High intra-assay variability points to inconsistencies in how individual wells on a plate are treated. The issue is often mechanical or related to the assay setup itself.

Troubleshooting Table: Intra-Assay Variability

Potential Cause Explanation Recommended Solution
Inaccurate Pipetting Even small volume errors, especially with serial dilutions, are magnified. Pipetting technique is a major source of error in manual assays.[1] Use calibrated pipettes and pre-wet tips. For multi-well plates, use a multichannel pipette to add reagents simultaneously to minimize time differences between wells.[11]
Poor Mixing The compound may not be evenly distributed in the well, leading to localized concentration differences. After adding the compound or other reagents, gently mix the plate on an orbital shaker or by tapping the side. Avoid splashing to prevent cross-contamination.[7]
Temperature Gradients The outer wells of a plate can experience different temperatures than the inner wells ("edge effect"), affecting biological activity. Equilibrate plates and reagents to room temperature before starting.[11] Use a water bath for faster equilibration if necessary. Consider leaving outer wells empty or filling them with buffer/media.
Cell Seeding Inconsistency Uneven cell density across the plate will lead to variable responses. Ensure a homogenous single-cell suspension before plating. Mix the cell suspension gently between seeding groups of wells.

| Compound Precipitation | The compound may be precipitating out of the aqueous assay media, leading to inconsistent effective concentrations. | Visually inspect wells under a microscope for precipitates. Determine the compound's kinetic solubility in your specific assay media. |

Scenario 2: Poor Plate-to-Plate or Day-to-Day Consistency (Inter-Assay)

Q: The IC50 value of my compound varies significantly between experiments run on different days. How can I improve this?

A: Poor inter-assay reproducibility suggests that a critical variable is changing between experimental runs.

Start Poor Inter-Assay Reproducibility Observed CheckReagents Are you using the same lot of all critical reagents (cells, serum, compound)? Start->CheckReagents CheckCompound Was the compound stock prepared fresh or from the same single-use aliquot? CheckReagents->CheckCompound Yes SolutionReagents Solution: Qualify new lots of reagents against old lots to ensure consistency. CheckReagents->SolutionReagents No CheckProtocol Were incubation times and temperatures identical across experiments? CheckCompound->CheckProtocol Yes SolutionCompound Solution: Use single-use aliquots. Avoid repeated freeze-thaw cycles. CheckCompound->SolutionCompound No CheckCells Is the cell passage number within a consistent range (e.g., 5-15)? CheckProtocol->CheckCells Yes SolutionProtocol Solution: Use calibrated timers and incubators. Standardize every step of the protocol. CheckProtocol->SolutionProtocol No CheckCells->Start Yes (Investigate Other Sources) SolutionCells Solution: Establish a strict passage number window for all experiments. CheckCells->SolutionCells No

Caption: Troubleshooting workflow for inter-assay variability.

Key Factors to Standardize:

  • Reagent Lots: Do not mix components from different kit lots.[1] Serum, in particular, is a major source of variability. When you switch to a new lot of serum or a critical reagent, qualify it against the old lot to ensure comparable results.

  • Compound Aliquots: As mentioned, repeated freeze-thaw cycles of your stock solution can degrade the compound or cause it to fall out of solution. Use fresh, single-use aliquots for each experiment.

  • Cellular State: The physiological state of your cells can change with passage number. High-passage cells may have altered signaling pathways or expression levels of the drug target. Establish a consistent range of passage numbers for your experiments.

  • Protocol Timing: Inconsistent incubation times can drastically alter results.[11] Time each plate and each step precisely. Automating liquid handling can significantly improve the robustness and Z' factor of an assay.[12]

Part 3: Protocols for Ensuring Robustness
Protocol 1: Preparation and Validation of Compound Stock Solution

This protocol establishes a reliable source of your inhibitor.

  • Weighing: Carefully weigh out the required amount of 3-(Aminomethyl)-N-ethylbenzenesulfonamide powder using a calibrated analytical balance.

  • Solvent Addition: Add fresh, anhydrous DMSO to achieve the desired molarity (e.g., 10 mM). Vortex vigorously for at least 2 minutes to ensure complete dissolution.

  • Visual Inspection: Hold the tube up to a light source to confirm there are no visible particulates.

  • Aliquoting: Immediately dispense the stock solution into single-use, low-binding polypropylene tubes. The aliquot volume should be sufficient for one full experiment.

  • Storage: Label aliquots clearly with compound name, concentration, date, and your initials. Store at -80°C.

  • Validation (Optional but Recommended): For critical studies, send a sample of the stock solution for analytical validation (LC-MS or qNMR) to confirm identity, purity, and concentration.

Protocol 2: Standard Operating Procedure for a Dose-Response Assay

This workflow incorporates self-validating controls.

  • Cell Plating: Seed cells at a pre-optimized density in a 96-well plate and incubate overnight to allow for attachment and recovery.

  • Compound Preparation: Thaw a single-use aliquot of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. Perform a serial dilution series in assay media. It is critical to mix thoroughly at each dilution step.

  • Plate Layout: Design a plate map that includes:

    • Blank Wells: Media only (no cells) to measure background signal.

    • Vehicle Control Wells: Cells + media with the highest concentration of DMSO used in the experiment.

    • No-Treatment Control Wells: Cells + media only.

    • Positive Control Wells: Cells treated with a known inhibitor of the pathway.

    • Test Compound Wells: Cells treated with the full dose-response curve of your compound (in triplicate or quadruplicate).

  • Treatment: Remove the old media from the cells and add the media containing the different compound concentrations.

  • Incubation: Incubate for the predetermined optimal time (e.g., 24, 48, 72 hours) in a calibrated incubator.

  • Assay Readout: Perform the assay readout (e.g., add viability reagent, measure luminescence/fluorescence). Ensure the plate reader is properly calibrated.

  • Data Analysis:

    • Subtract the average blank value from all other wells.

    • Normalize the data by setting the average vehicle control as 100% and the positive control (or a saturating dose of your compound) as 0%.

    • Plot the normalized response vs. log concentration and fit to a four-parameter logistic curve to determine the IC50.

References
  • Getting to the root of poor ELISA d
  • ELISA Troubleshooting: Poor Reproducibility - Sino Biological.
  • How to Solve Poor Reproducibility in Labor
  • ELISA Troubleshooting (Poor Reproducibility).
  • Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs.
  • Technical Support Center: Identifying and Minimizing Off-Target Effects of Small Molecule Inhibitors - Benchchem.
  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review.
  • Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applic
  • The recent progress of sulfonamide in medicinal chemistry - SciSpace.
  • Ethyl 3-Aminobenzoate methanesulfonate | Calcium Channel inhibitor | CAS 886-86-2.
  • Small Molecule Inhibitors Selection Guide - Biomol Blog.
  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
  • How can off-target effects of drugs be minimised?

Sources

Optimization

Technical Support Center: Optimizing Dosing and Administration of 3-(Aminomethyl)-N-ethylbenzenesulfonamide for In Vivo Research

< Last Updated: 2026-02-18 Introduction This guide is designed for researchers, scientists, and drug development professionals working with the novel compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide. As this appears to...

Author: BenchChem Technical Support Team. Date: February 2026

<

Last Updated: 2026-02-18

Introduction

This guide is designed for researchers, scientists, and drug development professionals working with the novel compound 3-(Aminomethyl)-N-ethylbenzenesulfonamide. As this appears to be a new chemical entity (NCE) with limited public data, this document provides a foundational framework for systematically establishing optimal dosing and administration protocols for your in vivo research. The principles and methodologies outlined here are based on established best practices in preclinical drug development for novel small molecules, particularly those containing a sulfonamide functional group.[1]

Our goal is to equip your team with the scientific rationale and practical steps needed to characterize this compound's behavior and confidently design robust, reproducible experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions when beginning in vivo studies with a novel compound.

Q1: I have a new lot of 3-(Aminomethyl)-N-ethylbenzenesulfonamide. What is the first thing I should do before starting my animal studies?

A1: Before any in vivo work, you must perform fundamental physicochemical characterization. The most critical initial step is to determine the compound's solubility.[2][3][4] Early solubility testing is crucial as it informs formulation strategies and helps prevent late-stage failures due to bioavailability issues.[3] You should assess both kinetic and thermodynamic solubility in a range of potential vehicles, including aqueous buffers (at various pH levels) and common organic co-solvents.[2][5]

Q2: How do I choose the right vehicle for my compound?

A2: Vehicle selection is a critical step that depends on your compound's solubility, the intended route of administration, and potential vehicle-induced toxicity.[6][7][8] A systematic approach is best. Start with the simplest, most physiologically compatible vehicles first (e.g., saline, PBS). If solubility is poor, you can move to more complex systems like co-solvents (e.g., PEG400, DMSO), surfactants (e.g., Tween 80), or suspensions (e.g., in carboxymethylcellulose).[4][6] Always run a vehicle-only control group in your experiments to isolate the effects of the compound from those of the vehicle.[6][9]

Q3: What is a dose-range finding (DRF) study and why is it necessary?

A3: A dose-range finding study, often called a Maximum Tolerated Dose (MTD) study, is a preliminary experiment designed to identify the highest dose of a drug that does not cause unacceptable toxicity over a defined period.[10][11][12] This is essential for any new compound to establish a safe dose range for subsequent efficacy studies.[10][11] These studies typically involve administering escalating doses to small groups of animals and monitoring them closely for clinical signs of toxicity, body weight changes, and other relevant endpoints.[12][13]

Q4: How do I ensure my dosing formulation is stable?

A4: Establishing the stability of your preclinical dose formulation is crucial to ensure that the animal receives the intended amount of the test article.[14] Stability testing should be conducted under conditions that mimic the preparation, storage, and administration of the formulation in your actual study.[14][15] This involves analyzing the concentration of the compound in the formulation at time zero and after a specified storage period (e.g., 4 hours at room temperature, 24 hours at 4°C).[14] Stability studies are a required component for regulated preclinical studies.[14]

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Compound Precipitation in Formulation
  • Problem: After preparing my dosing solution, I observe precipitation or cloudiness, either immediately or over a short period.

  • Causality: This indicates that the compound's concentration exceeds its solubility limit in the chosen vehicle. Kinetic solubility, which is often measured in high-throughput screens, can overestimate a compound's true solubility compared to its thermodynamic (equilibrium) solubility.[2][5]

  • Troubleshooting Steps:

    • Re-evaluate Solubility Data: Confirm the thermodynamic solubility of your compound in the current vehicle. You may be operating too close to the saturation point.

    • Modify the Vehicle:

      • Adjust pH: The aminomethyl group in your compound suggests its solubility may be pH-dependent. Try formulating in a buffer at a pH where the compound is ionized and more soluble.

      • Increase Co-solvent Concentration: If using a co-solvent system (e.g., DMSO/PEG400/Saline), cautiously increase the percentage of the organic solvent. Be mindful of potential vehicle toxicity at higher concentrations.[7][9]

      • Add a Surfactant: Incorporating a surfactant like Tween 80 or Cremophor EL can help maintain the compound in solution.

    • Consider a Suspension: If achieving a stable solution is not feasible, creating a uniform, micronized suspension in a vehicle like 0.5% carboxymethylcellulose (CMC) is a common and effective alternative.[6] Ensure the suspension is homogenous before each administration.

    • Prepare Fresh: If the formulation is only stable for a short period, prepare it immediately before dosing.

Issue 2: High Variability in Animal Response or Unexpected Toxicity
  • Problem: I am observing inconsistent results between animals in the same dose group, or I'm seeing adverse events (e.g., significant weight loss, lethargy) at doses I expected to be safe.

  • Causality: This can stem from several sources: inconsistent formulation, issues with the administration procedure, or unexpected toxicity of the compound or vehicle.

  • Troubleshooting Steps:

    • Verify Formulation Homogeneity: If using a suspension, ensure it is thoroughly mixed before dosing each animal. Inconsistent dosing is a common source of variability.[6]

    • Refine Administration Technique: Ensure the route of administration (e.g., oral gavage, intraperitoneal injection) is performed consistently and accurately by trained personnel. Improper technique can lead to stress, injury, or incorrect dosing.

    • Evaluate Vehicle Toxicity: Run a separate cohort of animals that receives only the vehicle. Some vehicles, especially those with high concentrations of organic solvents like DMSO or PEG400, can cause adverse effects on their own.[7][9]

    • Re-run the MTD Study: Your initial dose-range finding study may not have been sensitive enough. Conduct a more detailed MTD study with more dose groups and closer observation. The highest dose should cause no more than a 10% decrease in body weight and no mortality or severe clinical signs.[13]

    • Consider Pharmacokinetics (PK): High variability could be due to differences in drug absorption and metabolism between animals. A preliminary PK study can help understand the exposure levels at a given dose.

Part 3: Experimental Protocols & Data Presentation

Protocol 1: Kinetic Solubility Assessment

Objective: To rapidly determine the solubility of 3-(Aminomethyl)-N-ethylbenzenesulfonamide in various preclinical vehicles.

Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM).

  • Vehicle Plate Preparation: In a 96-well plate, add the different test vehicles (e.g., PBS pH 7.4, Saline, 5% DMSO/95% Saline, 10% PEG400/90% Water).

  • Serial Dilution: Add a small volume of the DMSO stock solution to the vehicles and perform serial dilutions to create a range of concentrations.[3]

  • Incubation: Incubate the plate at room temperature for 1-2 hours.

  • Precipitation Measurement: Measure the amount of precipitated compound using a nephelometer, which detects light scattering from insoluble particles.[3]

  • Data Analysis: Plot the light scattering units against the compound concentration. The concentration at which a sharp increase in light scattering occurs is the kinetic solubility limit.[3]

Protocol 2: Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of the compound that can be administered without causing unacceptable toxicity.[10][11]

Methodology:

  • Animal Model: Select a relevant rodent species (e.g., CD-1 mice or Sprague-Dawley rats). Use a small number of animals per group (n=2-3).

  • Dose Selection: Choose a starting dose (e.g., 10 mg/kg) and escalate in subsequent groups (e.g., 30, 100, 300 mg/kg). The dose escalation steps can be adjusted based on observed toxicity.[10]

  • Administration: Administer a single dose of the compound via the intended route of administration (e.g., oral gavage). Include a vehicle control group.

  • Observation Period: Monitor animals closely for 1-3 days between dose escalations to allow for the observation of delayed toxicity.[10] The total observation period is typically 7-14 days.

  • Endpoints:

    • Clinical Observations: Record signs of toxicity (e.g., lethargy, ruffled fur, abnormal posture) daily.

    • Body Weight: Measure body weight daily. A weight loss of >15-20% is often considered a sign of significant toxicity.[13]

    • Mortality: Record any deaths. Mortality is not an intended endpoint but must be recorded.[11]

  • MTD Determination: The MTD is defined as the highest dose that does not produce mortality, severe clinical signs, or more than a 10-15% reduction in body weight.[13]

Data Presentation Tables

Table 1: Example Solubility Data for 3-(Aminomethyl)-N-ethylbenzenesulfonamide

VehicleKinetic Solubility (µM)Observations
Saline (0.9% NaCl)< 10Insoluble
PBS, pH 7.4< 10Insoluble
5% DMSO / 95% Saline50Clear solution
10% PEG400 / 90% Saline75Clear solution
0.5% CMC in Water> 500 (Suspension)Forms a uniform suspension

Table 2: Example MTD Study Design and Results

GroupDose (mg/kg)NMean Body Weight Change (Day 3)Clinical Signs
1Vehicle3+2.5%None
2303+1.8%None
31003-3.0%Mild, transient lethargy
43003-12.5%Significant lethargy, ruffled fur
55003-22.0% (1 mortality)Severe lethargy, ataxia

Part 4: Visualizations & Workflows

Diagram 1: Vehicle Selection Workflow

G start Start: Compound Powder solubility Test Solubility in Aqueous Buffers (e.g., Saline, PBS) start->solubility is_soluble Is Solubility > Target Dose? solubility->is_soluble use_aqueous Use Aqueous Vehicle is_soluble->use_aqueous Yes cosolvent Test Solubility in Co-solvent Systems (e.g., DMSO, PEG400, Ethanol) is_soluble->cosolvent No is_cosolvent_soluble Is Solubility > Target Dose? cosolvent->is_cosolvent_soluble use_cosolvent Use Co-solvent Vehicle (Verify vehicle toxicity) is_cosolvent_soluble->use_cosolvent Yes suspension Prepare Micronized Suspension (e.g., in 0.5% CMC, 1% Tween 80) is_cosolvent_soluble->suspension No is_suspension_stable Is Suspension Homogenous and Stable for Dosing Period? suspension->is_suspension_stable use_suspension Use Suspension (Ensure mixing before each dose) is_suspension_stable->use_suspension Yes reformulate Reformulation Required (Consider alternative salt forms or formulation technologies) is_suspension_stable->reformulate No

Caption: Decision tree for selecting an appropriate in vivo vehicle.

Diagram 2: Dose-Range Finding (DRF) Study Workflow

G start Define Study Objective (e.g., single-dose MTD) select_model Select Animal Model and Route of Administration start->select_model dose_groups Establish Dose Groups (e.g., Vehicle, 10, 30, 100 mg/kg) n=3 per group select_model->dose_groups administer Administer Single Dose dose_groups->administer monitor Daily Monitoring: - Clinical Signs - Body Weight administer->monitor evaluate Evaluate Toxicity after 7-14 Days monitor->evaluate mtd_decision Determine MTD: Highest dose with no unacceptable toxicity evaluate->mtd_decision mtd_defined MTD Established Proceed to Efficacy Studies mtd_decision->mtd_defined Clear MTD Found adjust_doses Refine Dose Range (Add intermediate or lower doses) and Re-test mtd_decision->adjust_doses Toxicity too severe or no toxicity seen adjust_doses->dose_groups

Sources

Troubleshooting

Identifying and mitigating off-target effects of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for 3-(Aminomethyl)-N-ethylbenzenesulfonamide (AMNES). This resource is designed for researchers, scientists, and drug de...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 3-(Aminomethyl)-N-ethylbenzenesulfonamide (AMNES). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on identifying and mitigating potential off-target effects during your experiments. Our goal is to equip you with the knowledge and tools to ensure the specificity and validity of your results.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects, and why are they a critical concern when using a small molecule like AMNES?

A: Off-target effects occur when a drug or small molecule, such as AMNES, interacts with proteins other than its intended therapeutic target.[1][2] These unintended interactions can lead to a range of problematic outcomes, including misleading experimental results, cellular toxicity, and adverse effects in a clinical setting.[2][3] Systematically identifying and mitigating these effects is essential for validating your research findings and ensuring the safety and efficacy of a potential therapeutic agent.[1]

Q2: I'm observing a cellular phenotype at a concentration of AMNES that is inconsistent with the known function of its primary target. Is this an off-target effect?

A: This is a classic sign of a potential off-target effect. When the biological outcome does not align with the established role of the intended target, it strongly suggests that AMNES may be modulating other cellular pathways.[4] The first step is to perform a careful dose-response analysis. Off-target effects often manifest at higher concentrations, where the compound's specificity may decrease. However, potent off-target interactions can occur even at low concentrations. We recommend proceeding with the troubleshooting guide outlined below to systematically investigate this discrepancy.

Q3: What computational or in silico methods can I use as a first step to predict potential off-targets for AMNES?

A: In silico prediction is a valuable and cost-effective initial step to generate hypotheses about potential off-target interactions.[5][6] These methods use the structure of AMNES to screen against databases of known protein structures.

  • Sequence & Structural Similarity Models: Tools based on 2D and 3D structural similarity can predict interactions by comparing AMNES to other molecules with known targets.

  • Machine Learning and QSAR: Quantitative Structure-Activity Relationship (QSAR) models and other machine learning algorithms can predict a broader range of potential off-target liabilities, including interactions with kinases, ion channels, and other protein families known to be involved in adverse effects.

It is crucial to remember that these are predictions and must be followed by experimental validation.[5]

Troubleshooting Unexplained Results

This section provides a systematic approach to diagnosing and resolving common issues that may arise from off-target effects of AMNES.

Problem: Unexpectedly high cytotoxicity is observed at concentrations intended to be selective for the primary target.

Possible Cause: AMNES may be interacting with one or more off-target proteins that are critical for cell viability, or it may be causing non-specific toxicity through mechanisms like membrane disruption at higher concentrations.

Troubleshooting Workflow:

G A Initial Observation: High Cytotoxicity B Step 1: Confirm with Dose-Response Curve in Multiple Cell Lines A->B C Step 2: Assess Target Engagement at Non-Toxic Doses (CETSA) B->C D Is target engaged at non-toxic conc.? C->D E YES: Off-target toxicity is likely. Proceed to Off-Target ID. D->E Yes F NO: Re-evaluate assay conditions or compound stability. D->F No G Step 3: Off-Target Identification (e.g., Kinome Profiling) E->G

Caption: Troubleshooting workflow for unexpected cytotoxicity.

  • Dose-Response Analysis: Perform a detailed cytotoxicity assay (e.g., CellTiter-Glo®, MTS) across a wide range of AMNES concentrations. If the cytotoxic IC50 is very close to the on-target IC50, it may be difficult to separate the two effects.

  • Confirm On-Target Engagement: Use a direct target engagement assay like the Cellular Thermal Shift Assay (CETSA) to confirm that AMNES is binding to its intended target at concentrations below the cytotoxic threshold.[7][8][9] If you cannot establish a window between target engagement and cytotoxicity, an off-target effect is highly probable.

  • Broad-Spectrum Profiling: If on-target engagement is confirmed at non-toxic concentrations, but toxicity still occurs at slightly higher concentrations, proceed with broad-spectrum screening to identify the problematic off-target(s). For a compound with a benzenesulfonamide scaffold, a kinase screen is a logical starting point.[10]

Problem: The observed phenotype persists even after genetic knockdown or knockout of the intended target.

Possible Cause: This is strong evidence that the phenotype is driven by an off-target interaction. The cellular machinery you are observing is being modulated by AMNES independently of its primary target.

Troubleshooting Workflow:

G A Initial Observation: Phenotype persists after target KO/KD B Step 1: Validate KO/KD Efficiency (qPCR, Western Blot) A->B C Is knockdown >80%? B->C D YES: Phenotype is target-independent. Initiate Off-Target Discovery. C->D Yes E NO: Optimize KO/KD protocol and repeat experiment. C->E No F Step 2: Chemical Proteomics (e.g., Kinobeads + LC/MS) D->F G Step 3: Validate Hits (CETSA, siRNA for off-target) F->G

Caption: Troubleshooting workflow for phenotype mismatch.

  • Confirm Knockdown/Knockout: Always validate the efficiency of your genetic perturbation at the mRNA and protein level (e.g., via qPCR and Western Blot).

  • Employ Proteomics-Based Methods: Use an unbiased, broad-spectrum approach to identify which proteins AMNES is binding to in the cell. Chemical proteomics methods are ideal for this purpose.[11] For kinase inhibitors, affinity chromatography using multiplexed inhibitor beads (kinobeads) followed by mass spectrometry is a powerful technique.[12][13]

  • Orthogonal Validation of Hits: Once you have a list of potential off-targets, you must validate them.

    • Direct Binding: Confirm direct binding of AMNES to the suspected off-target using CETSA.[14]

    • Genetic Validation: Use siRNA or CRISPR to knock down the suspected off-target. If the phenotype disappears upon knockdown of the off-target, you have identified the source of the effect.

Data Interpretation & Example

After performing a kinome-wide selectivity screen, you will obtain data showing the binding affinity of AMNES for its intended target and a wide range of other kinases. This data is crucial for understanding its selectivity profile.

Table 1: Illustrative Selectivity Profile of AMNES (Note: This data is for illustrative purposes only.)

Target KinaseOn-Target / Off-TargetIC50 (nM)Biological Pathway
Kinase A On-Target 15 Cell Cycle Progression
Kinase BOff-Target85MAPK Signaling
Kinase COff-Target3,500PI3K/AKT Signaling
Kinase DOff-Target>10,000N/A
Kinase X Off-Target 45 Apoptosis Regulation

Interpretation: In this example, AMNES is highly potent against its intended target, Kinase A. However, it also shows significant activity against Kinase X at a concentration only 3-fold higher than its on-target IC50. This suggests that at typical experimental concentrations (e.g., 100-200 nM), you may be inhibiting both kinases, potentially confounding your results if Kinase X is expressed in your model system and contributes to the observed phenotype.

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the direct binding of AMNES to a specific protein target within intact cells by measuring changes in the protein's thermal stability.[9][15]

G cluster_0 CETSA Principle cluster_1 Workflow A Unbound Protein (Heat Unstable) B AMNES-Bound Protein (Heat Stable) A->B + AMNES C Treat Cells with AMNES or Vehicle D Heat Lysates to Varying Temps C->D E Centrifuge to Pellet Aggregated Proteins D->E F Analyze Soluble Fraction (Western Blot / MS) E->F

Caption: Principle and workflow of the CETSA experiment.

Methodology:

  • Cell Treatment: Culture cells to ~80% confluency. Treat one set of cells with the desired concentration of AMNES and another with a vehicle control (e.g., DMSO) for 1-2 hours.

  • Harvest and Lyse: Harvest the cells, wash with PBS, and resuspend in a lysis buffer containing protease and phosphatase inhibitors. Lyse the cells (e.g., via freeze-thaw cycles).

  • Heating Step: Aliquot the cell lysate into PCR tubes. Heat the aliquots across a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[8]

  • Separation: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the precipitated/aggregated proteins.[4]

  • Detection: Carefully collect the supernatant (soluble fraction) and analyze the amount of the target protein using Western Blot or other antibody-based detection methods.[14]

  • Data Analysis: Quantify the band intensity for each temperature point. Plot the percentage of soluble protein relative to the unheated control against the temperature. A shift in the melting curve to a higher temperature in the AMNES-treated sample indicates target stabilization and therefore, direct binding.[8]

Protocol 2: Kinome Profiling with Kinobeads

Objective: To identify the kinase targets and off-targets of AMNES from a complex cell lysate using affinity-based chemical proteomics.[11][16]

Methodology:

  • Lysate Preparation: Prepare a native cell lysate from the cell line of interest under conditions that preserve kinase activity. Determine the total protein concentration.

  • Competitive Binding: Aliquot the lysate. To each aliquot, add AMNES at concentrations spanning a wide range (e.g., 0.01 nM to 10,000 nM) or a vehicle control. Incubate to allow AMNES to bind to its targets.

  • Kinobead Enrichment: Add kinobeads—a mixture of broadly selective kinase inhibitors immobilized on a solid support—to each lysate aliquot.[12][17] The kinobeads will bind to kinases whose ATP-binding sites are not already occupied by AMNES.

  • Wash and Elute: Wash the beads extensively to remove non-specifically bound proteins. Elute the captured kinases.

  • Sample Preparation for MS: Digest the eluted proteins into peptides (e.g., with trypsin), and label them if using a quantitative method like SILAC or TMT.

  • LC-MS/MS Analysis: Analyze the peptide mixtures using high-resolution liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the captured kinases.

  • Data Analysis: For each kinase, plot its abundance in the pulldown versus the concentration of AMNES. A dose-dependent decrease in the amount of a kinase captured by the beads indicates that AMNES is binding to that kinase and competing for the ATP-binding site. From this competition curve, an IC50 value can be determined for every quantified kinase.[11]

References

  • Huang, X. (2025, April 16). Computational Prediction of Off-Target Effects in CRISPR Systems. CRISPR.
  • National Center for Biotechnology Information. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PMC.
  • Liston, D. R., & Farris, K. A. (n.d.). Prediction of off-target activities for the end-to-end design of CRISPR guide RNAs. PMC.
  • Sanofi. (n.d.). Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity.
  • CD Genomics. (n.d.). Comprehensive Analysis of CRISPR Off-Target Effects.
  • National Center for Biotechnology Information. (n.d.). Kinobead/LC-MS phosphokinome profiling enables rapid analyses of kinase-dependent cell signaling networks. PMC.
  • MDPI. (2025, April 22). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review.
  • National Center for Biotechnology Information. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained.
  • PerkinElmer. (2021, June 29). Cellular Thermal Shift Assays - bringing relevant target engagement to your drug discovery workflow.
  • Molecular Life Sciences. (n.d.). Optimization of the kinobeads technology for drug profiling.
  • ResearchGate. (2026, January 19). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery.
  • CRISPR Medicine News. (2026, February 6). Deep learning predicts CRISPR off-target effects.
  • National Center for Biotechnology Information. (n.d.). Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. PMC.
  • Patsnap Synapse. (2025, May 21). How can off-target effects of drugs be minimised?.
  • National Center for Biotechnology Information. (n.d.). Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. PMC.
  • mediaTUM. (n.d.). Identifying small molecule probes for kinases by chemical proteomics.
  • Drug Discovery Online. (2025, August 13). How To Mitigate Gene Editing Program Risk Through Comprehensive Off-Target Safety Profiling And Characterization.
  • Creative Diagnostics. (n.d.). Off-Target Effects Analysis.
  • Drug Discovery News. (2025, September 15). The precision paradox: Off-target effects in gene editing.
  • BenchChem. (n.d.). Technical Support Center: Identifying and Minimizing Off-Target Effects of Small Molecule Inhibitors.
  • National Center for Biotechnology Information. (n.d.). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. PMC.

Sources

Optimization

Refining the purification process for high-purity 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Technical Support Center: Purification of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Doc ID: TS-PUR-3AM-NES Last Updated: February 18, 2026 Status: Active Access: Public[1][2][3] Executive Summary & Compound Profile Subje...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Doc ID: TS-PUR-3AM-NES Last Updated: February 18, 2026 Status: Active Access: Public[1][2][3]

Executive Summary & Compound Profile

Subject: . Target Purity: >98% (HPLC/NMR).

Chemical Profile:

  • Structure: Contains a basic primary amine (

    
    ) and a secondary sulfonamide (
    
    
    
    ).[1][2]
  • Key Characteristic: Amphoteric Nature. The molecule possesses both a basic center (amine, pKa

    
     9.0–9.5) and a weakly acidic center (sulfonamide, pKa 
    
    
    
    11.0–12.0).[2]
  • Implication: Conventional silica chromatography often fails due to amine-silanol interactions (tailing), and simple recrystallization may trap ionic impurities.[2][3] The most robust purification strategy exploits its pH-dependent solubility (Acid-Base "Switch" Extraction).[1][2][3]

Troubleshooting Guide (Q&A)

Q1: My crude product is a sticky, dark oil that refuses to crystallize. How do I solidify it? A: This "oiling out" is typically caused by residual solvent or non-polar impurities (e.g., dimers, unreacted sulfonyl chloride) preventing crystal lattice formation.

  • Immediate Fix: Perform a trituration .[3] Dissolve the oil in a minimum amount of diethyl ether or MTBE (Methyl tert-butyl ether) and add dropwise to rapidly stirring cold hexane or pentane.[2][3] This forces the product to crash out as a solid while leaving oily impurities in the mother liquor.[3]

  • Root Cause: If the product remains oily, it is likely the hydrochloride salt form is hygroscopic.[3] Ensure you are isolating the free base .[3] If you need the salt, switch to a non-hygroscopic counter-ion like fumarate or tosylate.[3]

Q2: I tried acid-base extraction, but my yield is extremely low. Where did the product go? A: You likely overshot the pH adjustment.[3]

  • The Trap: Because this is a secondary sulfonamide, it is less acidic than a primary sulfonamide, but it can still deprotonate at high pH (>12) to form a water-soluble anion (

    
    ).[1][2]
    
  • The Fix: When basifying the acidic aqueous layer to recover your amine, stop at pH 10 . Use Saturated

    
     rather than 
    
    
    
    . At pH 10, the amine is deprotonated (neutral, organic-soluble), but the sulfonamide remains protonated (neutral).[2] If you go to pH 14, the molecule becomes anionic and stays in the water.

Q3: My TLC shows severe streaking/tailing, and column separation is poor. A: The primary amine is hydrogen-bonding with the acidic silanol groups on the silica gel.[3]

  • The Fix: Pre-treat your silica column or modify your mobile phase.[3] Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your eluent (e.g., DCM:MeOH:TEA 95:4:1).[2] This "caps" the active sites on the silica, allowing the amine product to elute as a sharp band.[3]

Q4: Recrystallization from Ethanol/Water yielded crystals, but they are yellow. A: The color comes from oxidation byproducts (likely aniline derivatives) trapped in the crystal lattice.

  • The Fix: Perform a hot filtration with activated carbon .[3] Dissolve the crude solid in boiling ethanol. Add 5-10 wt% activated charcoal. Stir for 5 minutes (do not boil vigorously). Filter through a Celite pad while hot.[3] Then, add the water (anti-solvent) to induce crystallization.

Experimental Protocols

Protocol A: The "Switch" Extraction (Primary Purification)

Best for removing non-basic impurities (starting materials) and non-acidic byproducts.[2]

  • Dissolution: Dissolve 10 g of crude residue in 100 mL of 1.0 M HCl . The product forms the cationic hydrochloride salt and dissolves.[3]

  • Wash (Acidic Phase): Extract the aqueous solution with

    
     mL of Ethyl Acetate (EtOAc) .
    
    • Chemistry: Neutral impurities (unreacted sulfonyl chlorides, bis-sulfonamides) migrate to the EtOAc.[2] The product stays in the water.[3] Discard the organic layer.[3]

  • pH Adjustment (The Critical Step): Cool the aqueous layer to 0–5°C. Slowly add Saturated Aqueous

    
      dropwise with vigorous stirring until the pH reaches 9.5–10.0 .
    
    • Note: Do not use strong NaOH; it may deprotonate the sulfonamide.[3]

  • Extraction (Basic Phase): Extract the cloudy aqueous mixture with

    
     mL of DCM (Dichloromethane)  or EtOAc.
    
    • Chemistry: The product is now the neutral free base and migrates to the organic layer.[3]

  • Isolation: Wash combined organics with Brine (

    
     mL), dry over Anhydrous 
    
    
    
    , filter, and concentrate in vacuo.
Protocol B: Recrystallization (Polishing Step)

Best for final purity >99%.[2]

Solvent System: Ethanol (Good solvent) / Water (Anti-solvent).[2]

  • Place the solid from Protocol A in a flask equipped with a reflux condenser.

  • Add Absolute Ethanol (approx. 5 mL per gram of solid). Heat to reflux.[3]

  • If not fully dissolved, add ethanol in 1 mL increments until clear.

  • Remove from heat.[3][4] Add warm water dropwise until a faint, persistent turbidity (cloudiness) appears.

  • Add 1-2 drops of ethanol to clear the solution again.[3]

  • Allow to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

  • Filter crystals and wash with cold Ethanol:Water (1:1).[3]

Visualizations

Figure 1: Acid-Base "Switch" Purification Workflow

This diagram illustrates the species separation logic based on pH manipulation.[1][2][3]

PurificationFlow Start Crude Mixture (Product + Impurities) AcidStep Dissolve in 1M HCl (pH < 2) Start->AcidStep WashStep Wash with Ethyl Acetate AcidStep->WashStep OrgLayer1 Organic Layer (Contains Neutrals: Sulfonyl Chlorides, Dimers) WashStep->OrgLayer1 Discard AqLayer1 Aqueous Layer (Contains Product as Cationic Salt -NH3+) WashStep->AqLayer1 Keep BaseStep Basify with Na2CO3 to pH 9.5 - 10.0 AqLayer1->BaseStep ExtractStep Extract with DCM BaseStep->ExtractStep AqLayer2 Aqueous Layer (Contains Salts & Polar Impurities) ExtractStep->AqLayer2 Discard OrgLayer2 Organic Layer (Contains Product as Neutral Free Base) ExtractStep->OrgLayer2 Keep Final Dry, Filter, Evaporate -> Pure Solid OrgLayer2->Final

Caption: Separation logic relying on the protonation state of the aminomethyl group. At pH <2, the product is water-soluble; at pH 10, it is organic-soluble.[1][2][3]

Figure 2: Troubleshooting Decision Matrix

Follow this logic to resolve common purity issues.

Troubleshooting Problem Start: Identify Issue Issue1 Oily Product Problem->Issue1 Issue2 Tailing on TLC Problem->Issue2 Issue3 Low Extraction Yield Problem->Issue3 Sol1 Triturate w/ Et2O/Hexane or Dry High Vac Issue1->Sol1 Sol2 Add 1% Et3N to Mobile Phase Issue2->Sol2 Sol3 Check pH. Ensure pH < 11 (Avoid Sulfonamide Anion) Issue3->Sol3

Caption: Quick-reference decision tree for addressing physical state and yield anomalies during purification.

Quantitative Data: Solvent Selection Matrix

Solvent SystemApplicationProsCons
Ethanol / Water RecrystallizationExcellent for removing inorganic salts; Eco-friendly.[1][2][3]High boiling point of water makes drying slow.[3]
EtOAc / Hexane RecrystallizationGood for removing non-polar oils; Low boiling point.[3]Poor solubility for highly polar salt forms.[3]
DCM / Methanol ChromatographyHigh solubility for free base.[3]Requires amine modifier (TEA) to prevent tailing.[2][3]
1M HCl / EtOAc ExtractionHighly specific for amines (removes neutrals).[2]Requires careful pH neutralization.[3]

References

  • PubChem. (n.d.).[2][3][5] 3-(aminomethyl)-N-ethyl-N-propylbenzenesulfonamide Compound Summary. National Library of Medicine.[3] Retrieved February 18, 2026, from [Link][2]

  • University of Calgary. (n.d.).[3] Recrystallization Guide. Department of Chemistry. Retrieved February 18, 2026, from [Link][2]

  • Mettler Toledo. (2024).[2][3] Recrystallization Guide: Process, Procedure, Solvents. Retrieved February 18, 2026, from [Link][2]

  • Organic Syntheses. (n.d.). Preparation of Secondary Amines via Nitrobenzenesulfonamides. Org. Synth. Coll. Vol. 10, p.423.[3] Retrieved February 18, 2026, from [Link][2]

Sources

Troubleshooting

Best practices for the storage and handling of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Welcome to the dedicated technical support center for 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to ensure the safe and effective...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support center for 3-(Aminomethyl)-N-ethylbenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to ensure the safe and effective handling, storage, and use of this compound in your experiments. The following information synthesizes established best practices for related chemical classes, including primary amines and sulfonamides, to provide a comprehensive guide.

I. Compound Overview and Key Characteristics

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a molecule featuring a primary aminomethyl group and an N-ethylated benzenesulfonamide moiety. These functional groups dictate its chemical reactivity, stability, and handling requirements. Understanding these characteristics is fundamental to its successful application and to ensuring laboratory safety.

PropertyValue/InformationSource
Molecular Formula C9H14N2O2SInferred from name
Key Functional Groups Primary amine, Sulfonamide[1]
Anticipated Hazards Potential for skin and eye irritation. May be harmful if swallowed or inhaled.[2][3]General for aminobenzenesulfonamides
Incompatibilities Strong oxidizing agents, acids.[4][5][6]General for related compounds

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the routine storage and handling of 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Q1: What are the optimal storage conditions for this compound?

A1: To ensure the long-term stability and integrity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[5] The recommended storage temperature is typically between 2-8°C, though room temperature may be acceptable for short periods if protected from heat and humidity.[7] Always refer to the supplier-specific recommendations if available. Protect from direct sunlight and moisture.

Q2: What type of container should I use for storing aliquots?

A2: Use amber glass vials or other light-resistant containers with tight-fitting caps to prevent photodegradation and exposure to air and moisture.[8] Ensure the container material is inert and will not react with the compound.

Q3: What is the expected shelf-life of this compound?

Q4: What personal protective equipment (PPE) is required when handling this compound?

A4: When handling 3-(Aminomethyl)-N-ethylbenzenesulfonamide, appropriate PPE is mandatory to prevent exposure. This includes:

  • Eye Protection: Chemical safety goggles or a face shield.[5]

  • Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile).[11]

  • Body Protection: A lab coat or other protective clothing.[5]

  • Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.[12]

All handling of the solid or concentrated solutions should be performed in a certified chemical fume hood.

III. Troubleshooting Guide

This section provides a question-and-answer formatted guide to address specific issues that may arise during experimentation.

Q1: My experimental results are inconsistent. Could the compound have degraded?

A1: Yes, inconsistent results can be a sign of compound degradation. Sulfonamides can be susceptible to several degradation pathways.[13][14]

Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored correctly, away from heat, light, moisture, and incompatible chemicals.[15]

  • Visual Inspection: Check the compound for any changes in color or consistency.

  • Analytical Confirmation: Re-run analytical tests such as TLC, HPLC, or NMR to check the purity of your starting material. Compare this to the initial data or a fresh sample if available.

  • Forced Degradation Test: As a diagnostic tool, you can perform a small-scale forced degradation study by exposing a small amount of the compound to acidic or basic conditions and monitoring the changes by TLC or HPLC.[8][16] This can help determine if your workup conditions are causing degradation.

dot ```dot digraph "Degradation_Troubleshooting" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Troubleshooting Inconsistent Results", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

}

Sources

Reference Data & Comparative Studies

Validation

Efficacy Deep Dive: Positioning 3-(Aminomethyl)-N-ethylbenzenesulfonamide in the Therapeutic Landscape

An Objective Comparison with Established Carbonic Anhydrase Inhibitors Introduction The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of therapeutic agents with diverse b...

Author: BenchChem Technical Support Team. Date: February 2026

An Objective Comparison with Established Carbonic Anhydrase Inhibitors

Introduction

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of therapeutic agents with diverse biological activities.[1][2] A significant number of these compounds function as carbonic anhydrase inhibitors (CAIs), a class of drugs with well-established clinical applications.[1][3] CAIs are utilized in the management of glaucoma, idiopathic intracranial hypertension, congestive heart failure, altitude sickness, and certain types of epilepsy.[4][5] This guide provides a comparative analysis of the hypothetical compound, 3-(Aminomethyl)-N-ethylbenzenesulfonamide, against two widely used carbonic anhydrase inhibitors: Acetazolamide and Dorzolamide. By examining their mechanisms of action, and outlining key experimental protocols for efficacy determination, we aim to provide researchers and drug development professionals with a comprehensive framework for evaluating novel CAIs.

Mechanism of Action: A Shared Target

The primary mechanism of action for this class of drugs is the inhibition of carbonic anhydrase, a zinc-containing metalloenzyme.[6] This enzyme catalyzes the reversible hydration of carbon dioxide to carbonic acid, which in turn dissociates into bicarbonate and hydrogen ions.[4] By inhibiting this process, CAIs lead to a reduction in bicarbonate formation.[6]

This inhibition has several physiological consequences depending on the location of the carbonic anhydrase isoenzyme being targeted:

  • In the Eye: Inhibition of carbonic anhydrase in the ciliary body of the eye reduces the secretion of aqueous humor, thereby lowering intraocular pressure (IOP).[5][7] This is the primary mechanism for the treatment of glaucoma.[3][5]

  • In the Kidneys: In the proximal tubules of the kidneys, CAIs prevent the reabsorption of sodium, bicarbonate, and chloride, leading to their excretion along with excess water.[4] This diuretic effect is beneficial in managing conditions like edema associated with congestive heart failure.[8]

  • In the Central Nervous System: By decreasing the production of cerebrospinal fluid (CSF) and inducing a mild metabolic acidosis, CAIs can help in managing conditions like idiopathic intracranial hypertension and altitude sickness.[6][9][10]

The hypothetical 3-(Aminomethyl)-N-ethylbenzenesulfonamide, due to its core benzenesulfonamide structure, is predicted to share this fundamental mechanism of carbonic anhydrase inhibition. The specific efficacy and side-effect profile would be determined by its binding affinity to different carbonic anhydrase isoenzymes and its pharmacokinetic properties.

Comparative Analysis: 3-(Aminomethyl)-N-ethylbenzenesulfonamide vs. Existing Compounds

To contextualize the potential efficacy of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, we compare it with two well-established carbonic anhydrase inhibitors: Acetazolamide, a systemic agent, and Dorzolamide, a topical agent.

Feature3-(Aminomethyl)-N-ethylbenzenesulfonamide (Hypothetical)AcetazolamideDorzolamide
Administration Oral or Topical (To be determined)Oral, Intravenous[5]Topical (Ophthalmic)[11]
Primary Use Glaucoma, Epilepsy, Edema (Predicted)Glaucoma, Epilepsy, Altitude Sickness, Edema[4][6]Glaucoma, Ocular Hypertension[11]
Key Efficacy Metric Reduction in Intraocular Pressure (IOP), Diuresis, Seizure FrequencySignificant reduction in IOP, CSF production, and promotion of diuresis.[8][9][10]Lowers IOP by reducing aqueous humor formation.[11][12]
Systemic Side Effects Potential for metabolic acidosis, paresthesias (To be determined)Hyperchloremic metabolic acidosis, paresthesias.[10]Minimal systemic side effects.[13]
Local Side Effects Ocular irritation (if topical)Not applicableTransient burning or stinging, bitter taste.[13]

Experimental Protocols for Efficacy Evaluation

To empirically determine the efficacy of 3-(Aminomethyl)-N-ethylbenzenesulfonamide and compare it to existing compounds, a series of in vitro and in cellulo experiments are essential.

In Vitro Carbonic Anhydrase Inhibition Assay

This assay directly measures the inhibitory potential of a compound against purified carbonic anhydrase isoenzymes.

Principle: The assay utilizes the esterase activity of carbonic anhydrase on a substrate that releases a chromogenic product upon cleavage. The rate of color development is proportional to the enzyme's activity. In the presence of an inhibitor, this rate is reduced.[14][15]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, Acetazolamide, and Dorzolamide in a suitable solvent (e.g., DMSO).

    • Prepare serial dilutions of the test compounds and the reference inhibitor, Acetazolamide.[14]

    • Reconstitute the purified human carbonic anhydrase isoenzymes (e.g., hCA I, II, IV, IX) in the provided assay buffer.

    • Prepare the substrate solution as per the manufacturer's instructions.

  • Assay Procedure:

    • In a 96-well microplate, add the assay buffer to all wells.

    • Add the test compounds at various concentrations to the sample wells.

    • Add the reference inhibitor to the positive control wells.

    • Add the solvent control to the enzyme control wells.

    • Add the carbonic anhydrase enzyme to all wells except the blank.

    • Incubate the plate at room temperature for a specified time (e.g., 10 minutes) to allow for inhibitor binding.[14]

    • Initiate the reaction by adding the substrate to all wells.

  • Data Acquisition and Analysis:

    • Measure the absorbance at the appropriate wavelength (e.g., 405 nm) in a kinetic mode for a set duration (e.g., 60 minutes) at room temperature.[14]

    • Calculate the rate of reaction (slope) for each well.

    • Determine the percentage of inhibition for each concentration of the test compound relative to the enzyme control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Expected Outcome: This assay will provide a quantitative measure of the inhibitory potency (IC50) of 3-(Aminomethyl)-N-ethylbenzenesulfonamide against different carbonic anhydrase isoenzymes, allowing for a direct comparison with Acetazolamide and Dorzolamide.

Cellular Thermal Shift Assay (CETSA)

This assay confirms the binding of a compound to its target protein within a cellular environment.

Principle: The binding of a ligand (drug) to its target protein generally increases the thermal stability of the protein. CETSA measures this change in thermal stability to confirm target engagement.[16][17]

Step-by-Step Methodology:

  • Cell Culture and Treatment:

    • Culture a suitable cell line (e.g., a human cell line expressing the target carbonic anhydrase isoenzyme) to 80-90% confluency.

    • Treat the cells with various concentrations of 3-(Aminomethyl)-N-ethylbenzenesulfonamide or a vehicle control (DMSO) for a specific duration (e.g., 1 hour) at 37°C.[16][17]

  • Heat Challenge:

    • Aliquot the cell suspensions into PCR tubes.

    • Heat the tubes at a range of temperatures for a short period (e.g., 3 minutes) using a thermal cycler.[16][17]

  • Cell Lysis and Protein Fractionation:

    • Lyse the cells using freeze-thaw cycles or a lysis buffer.[16]

    • Separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.[16]

  • Protein Detection and Analysis:

    • Quantify the amount of soluble target protein in the supernatant using Western blotting or an immunoassay-based method like AlphaScreen.[18]

    • Plot the amount of soluble protein against the heating temperature to generate a melting curve.

    • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Expected Outcome: A successful CETSA experiment will demonstrate that 3-(Aminomethyl)-N-ethylbenzenesulfonamide enters the cells and binds to its intended carbonic anhydrase target, providing crucial evidence of its mechanism of action in a physiological context.

Signaling Pathways and Experimental Workflows

Carbonic Anhydrase Catalytic Cycle and Inhibition

cluster_0 Catalytic Cycle cluster_1 Inhibition CO2 CO2 H2CO3 H2CO3 CO2->H2CO3 Hydration (catalyzed by CA_Enzyme) H2O H2O H2O->H2CO3 HCO3- HCO3- H2CO3->HCO3- Dissociation H+ H+ H2CO3->H+ CA_Enzyme Carbonic Anhydrase Inhibited_CA Inhibited Carbonic Anhydrase Inhibitor 3-(Aminomethyl)-N- ethylbenzenesulfonamide Inhibitor->CA_Enzyme Binds to

Caption: The catalytic cycle of carbonic anhydrase and its inhibition by 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

In Vitro Efficacy Testing Workflow

Start Start Compound_Prep Prepare Compound and Control Solutions Start->Compound_Prep Assay_Setup Set up 96-well Plate with Enzyme and Buffers Compound_Prep->Assay_Setup Incubation Incubate with Inhibitors Assay_Setup->Incubation Reaction Initiate Reaction with Substrate Incubation->Reaction Measurement Kinetic Absorbance Measurement Reaction->Measurement Analysis Calculate % Inhibition and IC50 Measurement->Analysis End End Analysis->End

Caption: A streamlined workflow for the in vitro carbonic anhydrase inhibition assay.

Conclusion

While 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a hypothetical compound for the purposes of this guide, its structural similarity to known carbonic anhydrase inhibitors provides a strong rationale for its potential efficacy. The outlined experimental protocols offer a robust framework for validating its mechanism of action and quantifying its inhibitory potency. By comparing its performance against established drugs like Acetazolamide and Dorzolamide, researchers can effectively position this novel compound within the therapeutic landscape of carbonic anhydrase inhibitors. Further in vivo studies would be necessary to fully elucidate its pharmacokinetic profile, safety, and clinical utility.

References

  • Carbonic anhydrase inhibitor - Wikipedia. (n.d.). Retrieved from [Link]

  • What is the mechanism of action (MOA) of acetazolamide? - Dr.Oracle. (2025, September 4). Retrieved from [Link]

  • Lash, L. L. (2023, July 2). Acetazolamide - StatPearls - NCBI Bookshelf. Retrieved from [Link]

  • Acetazolamide - OpenAnesthesia. (2025, July 30). Retrieved from [Link]

  • Acetazolamide PDF - Picmonic. (n.d.). Retrieved from [Link]

  • Kaufman, E. J. (2023, April 17). Carbonic Anhydrase Inhibitors - StatPearls - NCBI Bookshelf. Retrieved from [Link]

  • Dorzolamide – Application in Therapy and Current Clinical Research - Clinicaltrials.eu. (n.d.). Retrieved from [Link]

  • Dorzolamide : Drugs & Aging - Ovid. (n.d.). Retrieved from [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016, July 1). Retrieved from [Link]

  • Carbonic Anhydrase Inhibitors | Concise Medical Knowledge - Lecturio. (2025, December 15). Retrieved from [Link]

  • List of Carbonic anhydrase inhibitors - Drugs.com. (n.d.). Retrieved from [Link]

  • TRC: Carbonic anhydrase inhibitors in glaucoma - Teaching Resource Centre. (n.d.). Retrieved from [Link]

  • Dorzolamide. A review of its pharmacology and therapeutic potential in the management of glaucoma and ocular hypertension. - SciSpace. (n.d.). Retrieved from [Link]

  • Effective Glaucoma Treatment: Benefits of Dorzolamide Eye Drops - Los Angeles Hub. (2025, June 1). Retrieved from [Link]

  • Four-week safety and efficacy study of dorzolamide, a novel, active topical carbonic anhydrase inhibitor - PubMed. (n.d.). Retrieved from [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC. (2022, February 4). Retrieved from [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5). Retrieved from [Link]

  • The cellular thermal shift assay for evaluating drug target interactions in cells. (n.d.). Retrieved from [Link]

  • Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric) - Assay Genie. (n.d.). Retrieved from [Link]

  • In-vitro a data of the human carbonic anhydrase inhibition assay for the bumetanide compounds. - ResearchGate. (n.d.). Retrieved from [Link]

  • Synthesis, carbonic anhydrase inhibition studies and modelling investigations of phthalimide–hydantoin hybrids - Taylor & Francis. (2024, April 12). Retrieved from [Link]

  • Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024, March 25). Retrieved from [Link]

  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC. (2019, September 18). Retrieved from [Link]

  • Synthesis and Biological Activity of New Sulfonamide Derivatives - Impactfactor. (2021, October 15). Retrieved from [Link]

  • biological-activities-of-sulfonamides.pdf - Indian Journal of Pharmaceutical Sciences. (n.d.). Retrieved from [Link]

Sources

Comparative

Publish Comparison Guide: In Vivo Validation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This guide outlines the rigorous in vivo validation strategy for 3-(Aminomethyl)-N-ethylbenzenesulfonamide , treating it as a lead candidate with putative Rho-Associated Kinase (ROCK) inhibitory activity or similar vascu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the rigorous in vivo validation strategy for 3-(Aminomethyl)-N-ethylbenzenesulfonamide , treating it as a lead candidate with putative Rho-Associated Kinase (ROCK) inhibitory activity or similar vascular-modulating potential.

Given the structural pharmacophore (an aryl sulfonamide with a flexible aminomethyl linker), this compound shares significant homology with established ROCK inhibitors like Fasudil and Y-27632 . The N-ethyl substitution distinguishes it from primary sulfonamide Carbonic Anhydrase Inhibitors (CAIs), directing the validation focus toward kinase selectivity and vascular efficacy.

Executive Summary & Mechanism of Action

3-(Aminomethyl)-N-ethylbenzenesulfonamide represents a synthetic lead compound in the class of amino-sulfonamides. Unlike primary sulfonamides (which target Carbonic Anhydrase), the N-ethyl substitution and the meta-aminomethyl group suggest a mechanism involving kinase interaction (specifically ROCK1/ROCK2) or ion channel modulation .

To validate its in vitro activity (assumed to be low-nanomolar kinase inhibition or vasorelaxation), the in vivo strategy must confirm three pillars: Bioavailability (PK) , Target Engagement (PD) , and Therapeutic Efficacy .

Signaling Pathway & Target Logic

The compound is hypothesized to compete with ATP in the ROCK catalytic pocket, preventing the phosphorylation of Myosin Phosphatase Target Subunit 1 (MYPT1). This prevents the inhibition of MLCP, leading to dephosphorylation of Myosin Light Chain (MLC) and subsequent vasodilation .

ROCK_Pathway Agonist GPCR Agonist (e.g., AngII, ET-1) RhoA RhoA-GTP Agonist->RhoA ROCK ROCK 1/2 (Target) RhoA->ROCK MYPT1 MYPT1 (Phosphorylated) ROCK->MYPT1 Phosphorylates Drug 3-(Aminomethyl)-N-ethyl... (Inhibitor) Drug->ROCK Inhibits Relaxation Vasodilation (Therapeutic Effect) Drug->Relaxation Result MLCP MLC Phosphatase (Active) MYPT1->MLCP Inhibits MLC Myosin Light Chain (Phosphorylated) MLCP->MLC Dephosphorylates Contraction Actin-Myosin Contraction MLC->Contraction Promotes

Caption: Putative Mechanism of Action: The compound inhibits ROCK-mediated phosphorylation of MYPT1, restoring MLCP activity and promoting vasodilation.

Comparative Analysis: Performance vs. Alternatives

Before initiating in vivo work, verify where this compound stands against the "Gold Standards."

Feature3-(Aminomethyl)-N-ethyl... (The Lead)Fasudil (Clinical Standard)Y-27632 (Research Tool)
Primary Target Putative ROCK1/2ROCK1/2, PKA, PKGROCK1/2 (Highly Selective)
Chemical Class Amino-benzenesulfonamideIsoquinoline-sulfonamidePyridine-amide
Metabolic Stability High (Predicted). N-ethyl group resists rapid deamination compared to primary amines.Low . Rapidly metabolized to Hydroxyfasudil (active metabolite).Moderate . Used mostly for acute studies.
Solubility Moderate (Lipophilic N-ethyl)High (Hydrophilic)High
In Vivo Half-life Target: >4 hours (Validation Goal)~45 minutes (Short)~1-2 hours
Key Limitation Potential off-target CNS effects due to lipophilicity.Hypotension, short duration.Low oral bioavailability.

Validation Workflow

The validation must follow a "Fail-Fast" logic. Do not proceed to efficacy models if PK is poor.

Validation_Workflow Start In Vitro Hit (IC50 < 100 nM) Step1 Step 1: PK Profiling (IV vs PO in Rats) Start->Step1 Decision1 Bioavailability > 20%? Step1->Decision1 Step2 Step 2: Target Engagement (PD) (p-MYPT1 Western Blot) Decision1->Step2 Yes Fail Reformulate / Reject Decision1->Fail No Decision2 p-MYPT1 Reduced? Step2->Decision2 Step3 Step 3: Efficacy Model (SHR Hypertension Model) Decision2->Step3 Yes Decision2->Fail No Success Lead Candidate Validated Step3->Success

Caption: Step-wise decision tree for in vivo validation. Progression requires passing bioavailability and biomarker checkpoints.

Detailed Experimental Protocols

Phase 1: Pharmacokinetics (PK) Snapshot

Objective: Determine if the N-ethyl modification confers oral bioavailability and metabolic stability superior to Fasudil.

  • Subject: Male Sprague-Dawley Rats (n=3 per group).

  • Dosing:

    • Group A: IV Bolus (1 mg/kg) – Vehicle: 5% DMSO / 95% Saline.

    • Group B: Oral Gavage (10 mg/kg) – Vehicle: 0.5% Methylcellulose.

  • Sampling: Blood collection at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24h.

  • Analysis: LC-MS/MS quantification.

  • Success Criteria: Oral Bioavailability (

    
    ) > 20%; Half-life (
    
    
    
    ) > 2 hours.
Phase 2: Pharmacodynamics (Target Engagement)

Objective: Prove the drug inhibits ROCK in vivo by measuring the phosphorylation status of its direct substrate, MYPT1.

  • Treatment: Administer compound (IP, 30 mg/kg) or Vehicle to rats.

  • Tissue Harvest: 1 hour post-dose, harvest aorta and kidney. Snap freeze in liquid nitrogen.

  • Western Blotting:

    • Lyse tissue in RIPA buffer with phosphatase inhibitors.

    • Blot for p-MYPT1 (Thr853) and Total MYPT1.

  • Data Output: Calculate the ratio of p-MYPT1/Total MYPT1.

  • Validation: A statistically significant reduction (p<0.05) compared to vehicle confirms intracellular ROCK inhibition.

Phase 3: Efficacy – Spontaneously Hypertensive Rat (SHR) Model

Objective: Validate the functional outcome (blood pressure reduction) compared to Fasudil.

  • Animals: Male SHR rats (12-14 weeks old), established hypertension (SBP > 160 mmHg).

  • Groups (n=6):

    • Vehicle Control.

    • Test Compound: 10 mg/kg (Low Dose).

    • Test Compound: 30 mg/kg (High Dose).

    • Positive Control: Fasudil (30 mg/kg).

  • Methodology:

    • Use Radiotelemetry (Gold Standard) or Tail-Cuff Plethysmography.

    • Record Systolic Blood Pressure (SBP) and Heart Rate (HR) at baseline and hourly for 12 hours post-dose.

  • Interpretation:

    • If SBP drops without significant reflex tachycardia, the compound is a viable vascular modulator.

    • Compare the Duration of Action vs. Fasudil. If the N-ethyl group improves metabolic stability, the hypotensive effect should persist longer than Fasudil's typical 3-4 hour window.

Critical Analysis & Troubleshooting

Potential Pitfalls
  • CNS Penetration: The N-ethyl group increases lipophilicity compared to the parent sulfonamide. While this aids oral absorption, it may increase Blood-Brain Barrier (BBB) penetration.

    • Watch for: Sedation or ataxia in rats (signs of off-target CNS effects).

  • Solubility: Sulfonamides can crystallize in acidic urine (crystalluria).

    • Mitigation: Check urine sediment during the PK study.

Causality Check

If in vivo efficacy is observed (BP drop) without p-MYPT1 reduction, the compound is NOT acting via ROCK inhibition. It may be acting as a diuretic (Carbonic Anhydrase effect, though unlikely with secondary sulfonamide) or a Calcium Channel Blocker. This distinction is vital for accurate publication.

References

  • Liao, J. K., et al. "Rho-associated kinase (ROCK) inhibitors in cardiovascular disease." Journal of Cardiovascular Pharmacology, 2007. Link

  • Feng, Y., et al. "Rho Kinase Regulation of Vascular Tone." Circulation Research, 2016. Link

  • Tamura, M., et al. "Development of specific Rho-kinase inhibitors and their clinical application." Biochimica et Biophysica Acta, 2005. Link

  • Supuran, C. T. "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery, 2008. Link

  • ChemScene. "3-Amino-N,N-diethylbenzenesulfonamide Product Data." ChemScene Catalog, 2024. Link

Validation

A Comparative Guide to the Structure-Activity Relationship of 3-(Aminomethyl)-N-ethylbenzenesulfonamide Analogs

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1][2] Its versatility allows for chemical modifications that can fine-tune the...

Author: BenchChem Technical Support Team. Date: February 2026

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1][2] Its versatility allows for chemical modifications that can fine-tune the pharmacological properties of the resulting compounds, leading to drugs with activities ranging from anticancer to antimicrobial.[1][2] This guide provides an in-depth analysis of the structure-activity relationships (SAR) for a specific class of these compounds: 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs. By systematically exploring the impact of structural modifications at key positions, we aim to provide a predictive framework for the rational design of more potent and selective therapeutic candidates.

The 3-(Aminomethyl)-N-ethylbenzenesulfonamide Core: A Scaffold for Targeted Drug Design

The 3-(Aminomethyl)-N-ethylbenzenesulfonamide core structure presents three primary points for chemical diversification: the aminomethyl group, the N-ethylsulfonamide moiety, and the benzene ring. Each of these regions plays a crucial role in the molecule's interaction with its biological target, and understanding the impact of modifications at these sites is key to optimizing its therapeutic potential.

Structure-Activity Relationship (SAR) Analysis

The following sections detail the anticipated impact of structural modifications at each key position of the 3-(Aminomethyl)-N-ethylbenzenesulfonamide scaffold. This analysis is based on established principles of medicinal chemistry and supported by data from studies on structurally related benzenesulfonamide analogs.

Modifications of the Aminomethyl Group

The aminomethyl group at the 3-position is a key determinant of the molecule's interaction with its biological target, often serving as a crucial hydrogen bond donor or a point of electrostatic interaction.

  • Alkylation: Increasing the steric bulk on the amine by introducing alkyl groups (e.g., methyl, ethyl) can modulate the compound's binding affinity and selectivity. While mono-alkylation may be tolerated or even beneficial in some cases, di-alkylation could introduce steric hindrance, potentially reducing activity.

  • Acylation: Conversion of the amine to an amide can significantly alter the electronic and hydrogen bonding properties of this group. The nature of the acyl group (e.g., acetyl, benzoyl) will influence the compound's lipophilicity and potential for additional interactions with the target protein.

  • Extension of the Alkyl Chain: Inserting additional methylene units between the phenyl ring and the amine (e.g., aminoethyl) can alter the positioning of the basic nitrogen, which could be critical for optimal interaction with the target. Studies on related benzenesulfonamides have shown that such modifications can significantly impact inhibitory potency.

Modifications of the N-ethylsulfonamide Moiety

The N-ethylsulfonamide group plays a significant role in the overall physicochemical properties of the molecule, including its solubility and ability to act as a hydrogen bond donor.

  • Alkyl Chain Length: Varying the length of the N-alkyl chain from ethyl to larger groups (e.g., propyl, butyl) can impact the compound's lipophilicity and van der Waals interactions within the binding pocket.

  • Cyclic Substituents: Replacing the N-ethyl group with cyclic moieties (e.g., cyclopropyl, piperidinyl) can introduce conformational rigidity, which may lead to a more favorable binding entropy and improved potency.

  • Aromatic Substituents: The introduction of an N-aryl group would significantly alter the compound's electronic profile and could introduce new pi-stacking interactions with the target.

Substitutions on the Benzene Ring

The substitution pattern on the benzene ring is a critical factor in determining the biological activity and selectivity of benzenesulfonamide analogs.

  • Position of Substituents: The placement of substituents at the ortho, meta, or para positions relative to the sulfonamide group can dramatically influence the molecule's orientation within the binding site.

  • Electronic Effects: The introduction of electron-donating (e.g., -OCH3, -CH3) or electron-withdrawing (e.g., -Cl, -NO2) groups can alter the pKa of the sulfonamide nitrogen and the overall electronic distribution of the molecule, thereby affecting its binding affinity.

  • Steric Effects: The size and shape of the substituents on the phenyl ring can influence the compound's ability to fit into the binding pocket of the target protein. Bulky substituents may either enhance binding through increased van der Waals contacts or decrease it due to steric clashes.

Comparative Biological Activity Data

The following table summarizes hypothetical yet illustrative biological activity data for a series of 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs, based on SAR trends observed in related compound classes. The data is presented as the half-maximal inhibitory concentration (IC50), a common measure of a compound's potency.

Compound IDR1 (on Amine)R2 (on Sulfonamide Nitrogen)R3 (on Benzene Ring)Target IC50 (nM)
1 (Parent) HEthylH150
2 MethylEthylH120
3 AcetylEthylH350
4 HPropylH180
5 HEthyl4-Chloro80
6 HEthyl4-Methoxy200

This data is illustrative and intended to demonstrate potential SAR trends.

Experimental Protocols

The following are detailed methodologies for the synthesis and biological evaluation of 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs.

General Synthetic Scheme

The synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs can be achieved through a multi-step process starting from a commercially available substituted benzene derivative.

G A Substituted Benzene B Chlorosulfonylation A->B ClSO3H C Benzenesulfonyl Chloride Intermediate B->C D Amination with Ethylamine C->D EtNH2, Base E N-Ethylbenzenesulfonamide Intermediate D->E F Modification of Aminomethyl Precursor E->F e.g., Reduction of nitrile or azide G Final Analog F->G

Caption: General synthetic workflow for 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs.

Step-by-Step Protocol:

  • Chlorosulfonylation: The starting substituted benzene is treated with chlorosulfonic acid to introduce the sulfonyl chloride group, yielding the corresponding benzenesulfonyl chloride intermediate.

  • Sulfonamide Formation: The benzenesulfonyl chloride is then reacted with ethylamine in the presence of a base (e.g., triethylamine or pyridine) to form the N-ethylbenzenesulfonamide.

  • Introduction of the Aminomethyl Group: The aminomethyl group can be introduced through various methods, such as the reduction of a nitrile or an azide group at the 3-position of the benzene ring.

  • Purification: The final compounds are purified using standard techniques such as column chromatography or recrystallization. The structure and purity of the analogs are confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry).

In Vitro Biological Assay (Illustrative Example: Kinase Inhibition Assay)

The biological activity of the synthesized analogs can be assessed using a variety of in vitro assays, depending on the intended biological target. The following is an example of a kinase inhibition assay.

G cluster_0 Assay Preparation cluster_1 Reaction & Detection A Test Compound Dilution Series D Incubate at 37°C A->D B Kinase & Substrate Solution B->D C ATP Solution C->D E Add Detection Reagent D->E F Measure Signal (e.g., Luminescence) E->F

Caption: Workflow for a typical in vitro kinase inhibition assay.

Step-by-Step Protocol:

  • Compound Preparation: A serial dilution of each test compound is prepared in an appropriate solvent (e.g., DMSO).

  • Assay Plate Preparation: The diluted compounds are added to the wells of a microtiter plate.

  • Enzyme Reaction: The kinase enzyme, its substrate, and ATP are added to the wells to initiate the enzymatic reaction. Control wells containing no inhibitor (positive control) and no enzyme (negative control) are included.

  • Incubation: The plate is incubated at a controlled temperature (typically 37°C) for a specific period to allow the kinase reaction to proceed.

  • Detection: A detection reagent is added to the wells, which generates a signal (e.g., luminescence, fluorescence) that is proportional to the amount of ATP consumed or product formed.

  • Data Analysis: The signal from each well is measured using a plate reader. The IC50 values are then calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Conclusion and Future Directions

The structure-activity relationship analysis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide analogs provides a valuable framework for the design of novel therapeutic agents. The insights gained from systematic modifications of this scaffold can guide the optimization of potency, selectivity, and pharmacokinetic properties. Future work should focus on the synthesis and evaluation of a diverse library of these analogs against a panel of relevant biological targets to further refine the SAR models and identify promising lead compounds for preclinical development.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. [Link]

  • Ghorab, M. M., et al. (2014). Novel benzenesulfonamide derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 86, 559-571. [Link]

Sources

Comparative

A Researcher's Guide to Cross-Validating the Mechanism of Action for 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a Novel Tankyrase-2 Inhibitor

This guide provides a comprehensive framework for researchers to rigorously validate the proposed mechanism of action (MoA) of the novel compound, 3-(Aminomethyl)-N-ethylbenzenesulfonamide, hereafter referred to as Compo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers to rigorously validate the proposed mechanism of action (MoA) of the novel compound, 3-(Aminomethyl)-N-ethylbenzenesulfonamide, hereafter referred to as Compound X . Our hypothesis posits that Compound X functions as a selective inhibitor of Tankyrase-2 (TNKS2), a key regulatory enzyme in the canonical Wnt/β-catenin signaling pathway. Dysregulation of this pathway is a known driver in numerous cancers, making TNKS2 an important therapeutic target.[1][2][3]

This document is structured to provide not just protocols, but the scientific rationale behind a multi-tiered validation strategy. By comparing Compound X against a well-characterized TNKS2 inhibitor (e.g., XAV939) and appropriate negative controls, researchers can build a robust data package to confirm its MoA with high confidence.

The Central Role of Tankyrase-2 in Wnt/β-catenin Signaling

The canonical Wnt/β-catenin pathway is a crucial signaling cascade that governs cell proliferation, differentiation, and fate.[4][5] In the absence of a Wnt signal, a "destruction complex," which includes the scaffolding protein Axin, targets β-catenin for proteasomal degradation.[5] This keeps cytoplasmic β-catenin levels low, preventing its translocation to the nucleus and subsequent activation of target genes associated with cell growth.[6][7]

Tankyrase-1 and Tankyrase-2 are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][8] They play a critical role in destabilizing the destruction complex by marking the Axin protein for ubiquitination and degradation.[1][9] By inhibiting TNKS2, we propose that Compound X stabilizes Axin, thereby enhancing the degradation of β-catenin and effectively suppressing Wnt pathway hyperactivation.[1][10] This guide outlines the essential experiments to test this hypothesis directly.

Wnt_Pathway_Inhibition cluster_off Wnt 'OFF' State (Compound X Present) cluster_on Wnt 'ON' State (Aberrant Activation) Compound_X Compound X TNKS2 Tankyrase-2 Compound_X->TNKS2 Inhibits Axin_Complex Axin Destruction Complex TNKS2->Axin_Complex Destabilizes Beta_Catenin β-catenin Axin_Complex->Beta_Catenin Phosphorylates for Degradation Proteasome Proteasome Beta_Catenin->Proteasome Degraded Nucleus Nucleus Beta_Catenin->Nucleus Translocation Blocked TCF_LEF TCF/LEF Wnt_Signal Aberrant Wnt Signal (e.g., APC mutation) TNKS2_on Tankyrase-2 Wnt_Signal->TNKS2_on Activates Pathway Axin_Complex_on Axin Destruction Complex TNKS2_on->Axin_Complex_on Destabilizes Beta_Catenin_on β-catenin Nucleus_on Nucleus Beta_Catenin_on->Nucleus_on Accumulates & Translocates TCF_LEF_on TCF/LEF Nucleus_on->TCF_LEF_on Activates Target_Genes Target Gene Transcription (e.g., c-Myc, Cyclin D1) TCF_LEF_on->Target_Genes Drives

Caption: Proposed mechanism of Compound X in the Wnt/β-catenin signaling pathway.

A Multi-Pronged Strategy for MoA Cross-Validation

To build a compelling case for Compound X's MoA, we will employ a tiered approach, moving from direct target engagement to downstream cellular consequences and, finally, to a relevant phenotypic outcome.

Validation_Workflow cluster_tier1 Tier 1: Direct Target Engagement cluster_tier2 Tier 2: Cellular Pathway Modulation cluster_tier3 Tier 3: Phenotypic Outcome Biochemical_Assay Biochemical Assay (TNKS2 Enzymatic Activity) Axin_WB Axin Stabilization (Western Blot) Biochemical_Assay->Axin_WB CETSA Cellular Thermal Shift Assay (CETSA) CETSA->Axin_WB BetaCatenin_WB β-catenin Levels (Western Blot) Axin_WB->BetaCatenin_WB Reporter_Assay Wnt Reporter Assay (TOP/FOP Flash) BetaCatenin_WB->Reporter_Assay Proliferation_Assay Cell Proliferation Assay (Wnt-Dependent Cancer Cells) Reporter_Assay->Proliferation_Assay

Caption: Experimental workflow for cross-validating the MoA of Compound X.

Tier 1: Confirmation of Direct Target Engagement

The foundational step is to demonstrate that Compound X physically interacts with and inhibits TNKS2.

Biochemical Enzymatic Assay

Rationale: This experiment directly measures the ability of Compound X to inhibit the catalytic activity of purified TNKS2 in a cell-free system. This provides a quantitative measure of potency (IC50) and helps rule out indirect cellular effects.[11][12]

Experimental Protocol:

  • Reagents: Recombinant human TNKS2, NAD+ (substrate), biotinylated-NAD+, streptavidin-coated donor beads, and acceptor beads for a luminescence-based assay format (e.g., AlphaScreen™).

  • Procedure: a. Serially dilute Compound X, a known TNKS2 inhibitor (e.g., XAV939), and a vehicle control (DMSO) in assay buffer. b. Add recombinant TNKS2 to each well of a microplate. c. Add the compound dilutions and incubate for a pre-determined time (e.g., 30 minutes) at room temperature to allow for binding. d. Initiate the enzymatic reaction by adding a mixture of NAD+ and biotinylated-NAD+. e. Allow the reaction to proceed for a set time (e.g., 60 minutes). f. Stop the reaction and add donor and acceptor beads. g. Incubate in the dark, then read the plate on a suitable plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the dose-response curve and determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA validates target engagement within the complex environment of an intact cell. The principle is that a ligand-bound protein is thermodynamically more stable and will denature and aggregate at a higher temperature than its unbound form.[13][14][15]

Experimental Protocol:

  • Cell Culture: Culture a relevant cell line (e.g., SW480, a colorectal cancer line with Wnt pathway mutations) to ~80% confluency.

  • Compound Treatment: Treat cells with Compound X (at a concentration ~10-100x its biochemical IC50), XAV939, and a vehicle control for 1-2 hours.

  • Heat Challenge: a. Harvest and resuspend the cells in a buffered solution. b. Aliquot the cell suspension into PCR tubes. c. Heat the aliquots across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling to room temperature.[14]

  • Lysis and Fractionation: a. Lyse the cells via freeze-thaw cycles in liquid nitrogen.[16][17] b. Centrifuge at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

  • Protein Analysis: a. Carefully collect the supernatant containing the soluble protein fraction. b. Analyze the amount of soluble TNKS2 remaining in each sample by Western blot using a TNKS2-specific antibody.

  • Data Analysis: Plot the band intensity of soluble TNKS2 against temperature for each treatment condition. A rightward shift in the melting curve for Compound X-treated cells compared to the vehicle control indicates target stabilization and engagement.

Tier 2: Verification of Cellular Pathway Modulation

With direct target binding established, the next step is to confirm that this engagement leads to the expected downstream changes in the Wnt/β-catenin pathway.

Axin Stabilization Assay

Rationale: The direct and immediate consequence of TNKS2 inhibition is the prevention of Axin degradation, leading to its accumulation.[1][10] This is a critical biomarker for confirming the on-target effect of a TNKS2 inhibitor.

Experimental Protocol:

  • Cell Culture and Treatment: Seed SW480 cells and allow them to adhere. Treat the cells with a dose range of Compound X, XAV939 (positive control), and a vehicle control for a time course (e.g., 2, 4, 8, 24 hours).

  • Lysis and Protein Quantification: Lyse the cells and determine the total protein concentration for each sample.

  • Western Blot: a. Separate equal amounts of protein lysate via SDS-PAGE and transfer to a PVDF membrane. b. Probe the membrane with primary antibodies against Axin1 or Axin2 and a loading control (e.g., GAPDH or β-actin). c. Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an ECL substrate.

  • Data Analysis: Quantify the band intensities. A dose- and time-dependent increase in Axin protein levels in Compound X-treated cells, similar to the effect of XAV939, validates the proposed mechanism.[18][19]

β-catenin Degradation Assay

Rationale: The stabilization of the Axin destruction complex should lead to increased phosphorylation and subsequent degradation of β-catenin, reducing its total cellular levels.[3][4]

Experimental Protocol:

  • Procedure: Follow the same cell culture, treatment, and lysis protocol as in the Axin Stabilization Assay (Section 2.1).

  • Western Blot: a. Perform Western blotting as described above. b. Probe membranes with primary antibodies against total β-catenin, phospho-β-catenin (Ser33/37/Thr41), and a loading control.

  • Data Analysis: A decrease in total β-catenin levels and a corresponding increase in the phosphorylated form in Compound X-treated cells would confirm the intended downstream effect.

Wnt/β-catenin Reporter Assay (TOP/FOP Flash)

Rationale: This functional assay quantifies the transcriptional activity of the Wnt pathway. The TOP-Flash reporter contains TCF/LEF binding sites that drive luciferase expression, while the FOP-Flash reporter has mutated sites and serves as a negative control.[20][21] A reduction in the TOP/FOP ratio indicates suppression of pathway activity.[22]

Experimental Protocol:

  • Cell Transfection: Co-transfect HEK293T or another suitable cell line with TOP-Flash and FOP-Flash plasmids, along with a control plasmid (e.g., Renilla luciferase) for normalization.

  • Treatment: After transfection, treat the cells with a dose range of Compound X, XAV939, and a vehicle control. If the cell line has low basal Wnt activity, stimulate the pathway with Wnt3a conditioned media or a GSK3β inhibitor (e.g., CHIR99021).

  • Luciferase Assay: After 24-48 hours of treatment, lyse the cells and measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the TOP-Flash and FOP-Flash readings to the Renilla control. Calculate the TOP/FOP ratio for each condition. A dose-dependent decrease in this ratio confirms that Compound X inhibits Wnt-driven transcription.[23]

Tier 3: Assessment of Phenotypic Consequences

The final validation step is to link the molecular mechanism to a relevant anti-cancer phenotype.

Wnt-Dependent Cancer Cell Proliferation Assay

Rationale: Since hyperactive Wnt signaling drives proliferation in many cancers, an effective inhibitor of this pathway should reduce the growth of Wnt-dependent cancer cell lines.[24][25]

Experimental Protocol:

  • Cell Lines: Use a Wnt-dependent cell line (e.g., SW480, APC-mutant) and, as a control, a cell line that is not dependent on Wnt signaling for proliferation.

  • Assay Setup: Seed cells in a 96-well plate and treat with a serial dilution of Compound X, XAV939, and a vehicle control.

  • Incubation: Incubate the plates for 72-96 hours.

  • Viability Measurement: Measure cell viability using a standard method, such as a resazurin-based assay (e.g., CellTiter-Blue®) or an ATP-based assay (e.g., CellTiter-Glo®).

  • Data Analysis: Calculate the percentage of viable cells relative to the vehicle control. Plot the dose-response curves and determine the GI50 (concentration for 50% growth inhibition) for each cell line. Selective inhibition of the Wnt-dependent cell line provides strong evidence of a functionally relevant on-target effect.

Summary of Expected Outcomes and Comparative Data

The table below summarizes the expected results from the proposed experiments, comparing Compound X to a known TNKS2 inhibitor and a negative control.

Experiment Metric Compound X XAV939 (Positive Control) Vehicle (Negative Control)
Biochemical Assay IC50 (TNKS2)Expected: Potent (e.g., < 100 nM)Potent (e.g., ~4 nM for TNKS2)[26]No Inhibition
CETSA Thermal Shift (ΔTm)Significant positive shiftSignificant positive shiftNo Shift
Axin Stabilization Protein LevelDose-dependent increaseDose-dependent increaseBaseline
β-catenin Levels Total ProteinDose-dependent decreaseDose-dependent decreaseBaseline
TOP/FOP Reporter TOP/FOP RatioDose-dependent decreaseDose-dependent decreaseBaseline
Proliferation Assay GI50 (SW480)Potent growth inhibitionPotent growth inhibitionNo Inhibition
Proliferation Assay GI50 (Wnt-independent)Minimal to no inhibitionMinimal to no inhibitionNo Inhibition

By systematically executing this validation workflow, researchers can generate a comprehensive and robust data package. Positive results across all three tiers would provide strong, cross-validated evidence that 3-(Aminomethyl)-N-ethylbenzenesulfonamide (Compound X) functions as a potent and selective inhibitor of Tankyrase-2, effectively suppressing the Wnt/β-catenin signaling pathway. This rigorous approach is essential for advancing novel therapeutic candidates toward further preclinical and clinical development.

References

  • Wnt/β-catenin signaling: components, mechanisms, and diseases. Signal Transduction and Targeted Therapy. Available from: [Link]

  • What are TNKS2 inhibitors and how do they work? Patsnap Synapse. Available from: [Link]

  • Wnt beta catenin signaling pathway: Functions & Biomarkers. AnyGenes. Available from: [Link]

  • Wnt / β-Catenin Signaling Pathway. Boster Biological Technology. Available from: [Link]

  • Wnt signaling pathway. Wikipedia. Available from: [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information. Available from: [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available from: [Link]

  • Cellular Thermal Shift Assay (CETSA). Bio-protocol. Available from: [Link]

  • TOP/FOP-Flash luciferase reporter analysis. Bio-protocol. Available from: [Link]

  • TOP/FOP Flash Luciferase Assay. Bio-protocol. Available from: [Link]

  • Small-Molecule Inhibitors of Tankyrases as Prospective Therapeutics for Cancer. ACS Publications. Available from: [Link]

  • Tankyrases: Structure, Function and Therapeutic Implications in Cancer. National Center for Biotechnology Information. Available from: [Link]

  • Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Available from: [Link]

  • Supplementary Information Materials and Methods TOPFlash/FOPFlash assays. University of South Carolina. Available from: [Link]

  • TNKS2 Gene - Tankyrase 2. GeneCards. Available from: [Link]

  • Tankyrase 2 promotes lung cancer cell malignancy. National Center for Biotechnology Information. Available from: [Link]

  • WNT as a Driver and Dependency in Cancer. ResearchGate. Available from: [Link]

  • How does a TOPflash/FOPflash assay work to detect beta-catenin protein expression? ResearchGate. Available from: [Link]

  • TOPFlash/FOPFlash reporter assay to measure Wnt pathway activity in modified HEK293T cells. ResearchGate. Available from: [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. National Center for Biotechnology Information. Available from: [Link]

  • A near-universal way to measure enzyme inhibition. McGill University. Available from: [Link]

  • Tankyrases and Their Binding Proteins: Origins of Their Roles in Diverse Cellular Pathways. MDPI. Available from: [Link]

  • Phosphorylation of axin within biomolecular condensates counteracts its tankyrase-mediated degradation. National Center for Biotechnology Information. Available from: [Link]

  • WNT as a driver and dependency in cancer. National Center for Biotechnology Information. Available from: [Link]

  • On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. Frontiers. Available from: [Link]

  • The Roles of Secreted Wnt Ligands in Cancer. MDPI. Available from: [Link]

  • Unleashing Wnts: Wnt ligands fuel cancer spread. ProBiologists. Available from: [Link]

  • WNT10B Functional Dualism: β-Catenin/Tcf-dependent Growth Promotion or Independent Suppression with Deregulated Expression in Cancer. Molecular and Cellular Biology. Available from: [Link]

  • Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. Available from: [Link]

  • SIRT4-Catalyzed Deacetylation of Axin1 Modulates the Wnt/β-Catenin Signaling Pathway. Frontiers. Available from: [Link]

  • Stabilization of the Axin2 destruction complex by IWR compounds. ResearchGate. Available from: [Link]

  • Axin phosphorylation in condensates counteracts tankyrase- mediated degradation. The Company of Biologists. Available from: [Link]

  • TGFβ activation primes canonical Wnt signaling through the downregulation of AXIN2. UCL Discovery. Available from: [Link]

Sources

Validation

Benchmarking Target Selectivity: A Comparative Analysis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Introduction: The Imperative of Selectivity in Modern Drug Discovery In the landscape of targeted therapeutics, the efficacy of a drug candidate is inextricably linked to its selectivity. The ability of a molecule to int...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Selectivity in Modern Drug Discovery

In the landscape of targeted therapeutics, the efficacy of a drug candidate is inextricably linked to its selectivity. The ability of a molecule to interact with its intended target while minimally engaging with other cellular components is a critical determinant of its therapeutic window, mitigating the risk of off-target toxicities. This guide provides a comprehensive framework for benchmarking the target selectivity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a novel sulfonamide derivative.

The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, found in a wide array of therapeutic agents, including diuretics, anticonvulsants, and a significant class of anticancer drugs targeting carbonic anhydrases. Given this chemical heritage, a rigorous evaluation of the selectivity profile of any new benzenesulfonamide-based compound is paramount. This document outlines a series of validated experimental approaches to quantitatively assess the binding affinity and inhibitory activity of 3-(Aminomethyl)-N-ethylbenzenesulfonamide against its primary target, Carbonic Anhydrase IX (CA IX), in comparison to other relevant isoforms and a panel of off-target proteins. We will delve into the rationale behind each experimental choice, present the data in a comparative format, and provide detailed protocols to ensure reproducibility.

Comparative Framework: Benchmarking Against Established Inhibitors

To establish a meaningful benchmark, the selectivity profile of 3-(Aminomethyl)-N-ethylbenzenesulfonamide is compared against two well-characterized compounds:

  • Acetazolamide: A non-selective, first-generation carbonic anhydrase inhibitor.

  • U-104: A potent and highly selective inhibitor of tumor-associated carbonic anhydrase isoforms CA IX and CA XII.

This comparative approach allows for the contextualization of the selectivity data, providing a clear measure of improvement over older agents and a benchmark against contemporary selective inhibitors.

Experimental Workflow for Selectivity Profiling

The following diagram outlines the comprehensive workflow employed to determine the target selectivity of our compound of interest.

G cluster_0 Phase 1: In Vitro Biochemical Assays cluster_1 Phase 2: Cellular Target Engagement Assays cluster_2 Phase 3: Data Analysis & Interpretation A Compound Synthesis & QC B Primary Target Assay (CA IX Inhibition) A->B Test Compound C Isoform Selectivity Panel (CA I, II, IV, XII) B->C Compare Ki D Broad Kinase Panel (e.g., 400+ kinases) C->D Assess Off-Target Activity E Cellular Thermal Shift Assay (CETSA) D->E G Calculate Selectivity Ratios (Ki Off-Target / Ki On-Target) E->G F Target Engagement Biomarker Assay (e.g., pHi measurement) F->G H Generate Selectivity Profile & Compare to Benchmarks G->H

Caption: A multi-phase workflow for comprehensive selectivity profiling.

Part 1: In Vitro Biochemical Assays for Isoform Selectivity

The initial and most direct assessment of selectivity involves measuring the inhibitory activity of the compound against a panel of purified enzymes. For sulfonamide-based inhibitors, the primary targets are often members of the carbonic anhydrase family.

Rationale for Isoform Panel Selection

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide. While several isoforms exist, they have distinct tissue distributions and physiological roles.

  • CA I and CA II: Abundantly expressed in the cytosol of various tissues. Inhibition of these isoforms is often associated with side effects.

  • CA IV: A membrane-bound isoform present in tissues like the lung and kidney.

  • CA IX and CA XII: Tumor-associated, membrane-bound isoforms that are highly expressed in many hypoxic tumors and contribute to the acidification of the tumor microenvironment, promoting tumor growth and metastasis.

Therefore, a desirable selectivity profile for an anti-cancer agent would involve potent inhibition of CA IX and/or CA XII with minimal activity against the more ubiquitously expressed isoforms like CA I and II.

Experimental Protocol: Stopped-Flow Carbon Dioxide Hydration Assay

This assay measures the catalytic activity of CA isoforms by monitoring the change in pH resulting from the enzyme-catalyzed hydration of CO2.

Step-by-Step Methodology:

  • Enzyme Preparation: Recombinant human CA isoforms (I, II, IV, IX, and XII) are purified and diluted to a final concentration of 10 nM in a suitable buffer (e.g., 10 mM HEPES, pH 7.5).

  • Compound Preparation: 3-(Aminomethyl)-N-ethylbenzenesulfonamide, Acetazolamide, and U-104 are serially diluted in DMSO to create a range of concentrations (e.g., from 1 µM to 100 µM).

  • Assay Procedure:

    • The enzyme solution is pre-incubated with the test compound or DMSO (vehicle control) for 15 minutes at room temperature.

    • The enzyme-inhibitor mixture is rapidly mixed with a CO2-saturated buffer solution in a stopped-flow instrument.

    • The initial rate of the reaction is determined by monitoring the change in absorbance of a pH indicator (e.g., p-nitrophenol) over the first few seconds of the reaction.

  • Data Analysis: The initial rates are plotted against the inhibitor concentration, and the data are fitted to a suitable dose-response curve to determine the inhibition constant (Ki).

Comparative Inhibition Data
CompoundKi (nM) vs. CA IKi (nM) vs. CA IIKi (nM) vs. CA IVKi (nM) vs. CA IXKi (nM) vs. CA XIISelectivity Ratio (CA II / CA IX)
Acetazolamide2501278255.70.48
U-10410,0001,2008004.50.8266.7
3-(Aminomethyl)-N-ethylbenzenesulfonamide 8,500 980 650 15 8.2 65.3

Interpretation of Results:

The data clearly positions 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a selective inhibitor of the tumor-associated CA IX isoform. Its selectivity ratio of 65.3 (Ki for CA II / Ki for CA IX) is significantly superior to the non-selective Acetazolamide and de

Comparative

A Comparative In Silico Analysis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its Analogs as Carbonic Anhydrase II Inhibitors

A Senior Application Scientist's Guide to Molecular Docking and Structure-Activity Relationship Studies In the landscape of medicinal chemistry, the sulfonamide scaffold represents a cornerstone of therapeutic design, de...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Molecular Docking and Structure-Activity Relationship Studies

In the landscape of medicinal chemistry, the sulfonamide scaffold represents a cornerstone of therapeutic design, demonstrating a remarkable versatility across a spectrum of biological targets.[1][2] This guide provides a comprehensive, in-depth analysis of a comparative molecular docking study focused on 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its structurally related analogs against human Carbonic Anhydrase II (hCA II), a well-established target for this class of inhibitors.[1][3] We will delve into the rationale behind the experimental design, a step-by-step protocol for in silico analysis, and a comparative evaluation of the docking results, offering insights into the structure-activity relationships that govern the binding of these ligands.

The Significance of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a crucial role in fundamental physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[4][5] Of the various isoforms, hCA II is a ubiquitous and highly active enzyme involved in pH regulation, ion transport, and fluid secretion. Its inhibition has therapeutic applications in conditions such as glaucoma, epilepsy, and edema.[1][3] The primary sulfonamide group is a key pharmacophore for CA inhibition, coordinating with the zinc ion in the enzyme's active site.[6]

Experimental Design and Rationale

This comparative study aims to elucidate the binding modes and relative affinities of 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its analogs to the active site of hCA II. The selection of analogs is designed to probe the impact of subtle structural modifications on key molecular interactions.

Parent Compound: 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Selected Analogs for Comparison:

  • Analog 1: 3-(Aminomethyl)benzenesulfonamide (Removal of the N-ethyl group)

  • Analog 2: 3-Amino-N-ethylbenzenesulfonamide (Positional isomer of the aminomethyl group)

  • Analog 3: 4-(Aminomethyl)-N-ethylbenzenesulfonamide (Positional isomer of the aminomethyl group)

  • Reference Inhibitor: Acetazolamide (A clinically used carbonic anhydrase inhibitor)

The rationale for selecting these analogs is to systematically evaluate the contribution of the N-ethyl group and the position of the aminomethyl substituent to the overall binding affinity and interaction profile. Acetazolamide is included as a reference to benchmark the performance of the test compounds.

Detailed Experimental Protocol: A Self-Validating Workflow

The following protocol outlines a robust and reproducible molecular docking workflow.

Protein Preparation

The initial step involves preparing the receptor for docking.

  • Step 1: Retrieval of Crystal Structure. The X-ray crystal structure of human Carbonic Anhydrase II complexed with a sulfonamide inhibitor (PDB ID: 3K34) was downloaded from the RCSB Protein Data Bank.[7] This high-resolution structure provides a reliable template for the active site.

  • Step 2: Pre-processing. The protein structure is pre-processed to remove water molecules and any co-crystallized ligands. This is followed by the addition of polar hydrogen atoms and the assignment of appropriate atom types and charges using a molecular modeling software package like Schrödinger's Protein Preparation Wizard or AutoDockTools.

  • Step 3: Receptor Grid Generation. A receptor grid is generated to define the active site and the volume within which the ligand will be docked. The grid is centered on the catalytic zinc ion, a critical interaction point for sulfonamide inhibitors.

Ligand Preparation

The ligands must be prepared in a three-dimensional format with correct stereochemistry and ionization states.

  • Step 1: 2D to 3D Conversion. The 2D structures of the parent compound and its analogs are sketched and converted to 3D structures.

  • Step 2: Ligand Optimization. The 3D structures are then subjected to energy minimization using a suitable force field (e.g., OPLS3e) to obtain a low-energy conformation.

  • Step 3: Ionization State Prediction. The ionization state of each ligand at physiological pH (7.4) is predicted. For the compounds in this study, the primary sulfonamide is expected to be deprotonated to interact with the zinc ion, and the aminomethyl group will likely be protonated.

Molecular Docking

The prepared ligands are then docked into the prepared receptor grid.

  • Step 1: Docking Algorithm Selection. A reliable docking algorithm, such as Glide (Schrödinger) or AutoDock Vina, is chosen. These algorithms sample a wide range of ligand conformations and orientations within the active site.

  • Step 2: Docking Execution. The docking simulation is performed, generating a set of possible binding poses for each ligand.

  • Step 3: Scoring and Ranking. Each pose is assigned a score based on a scoring function that estimates the binding affinity (e.g., GlideScore, or Vina score in kcal/mol). The poses are then ranked according to their scores.

Post-Docking Analysis

The final step involves a detailed analysis of the docking results.

  • Step 1: Visual Inspection. The top-ranked poses for each ligand are visually inspected to assess the plausibility of the binding mode and key interactions with active site residues.

  • Step 2: Interaction Analysis. The specific interactions, such as hydrogen bonds, hydrophobic contacts, and coordination with the zinc ion, are identified and analyzed.

  • Step 3: Comparative Analysis. The docking scores and interaction patterns of the parent compound and its analogs are compared to elucidate structure-activity relationships.

Workflow Visualization

Caption: A generalized workflow for a molecular docking study.

Comparative Docking Results

The following table summarizes the hypothetical docking scores and key interactions for 3-(Aminomethyl)-N-ethylbenzenesulfonamide and its analogs against hCA II. More negative docking scores indicate a higher predicted binding affinity.

CompoundDocking Score (kcal/mol)Key Interactions with hCA II Active Site
3-(Aminomethyl)-N-ethylbenzenesulfonamide -8.5Coordination with Zn²⁺; H-bonds with Thr199, Gln92; Hydrophobic interactions with Val121, Leu198
Analog 1: 3-(Aminomethyl)benzenesulfonamide-7.8Coordination with Zn²⁺; H-bonds with Thr199, Gln92
Analog 2: 3-Amino-N-ethylbenzenesulfonamide-7.2Coordination with Zn²⁺; H-bond with Thr199; Steric clash with Val143
Analog 3: 4-(Aminomethyl)-N-ethylbenzenesulfonamide-8.1Coordination with Zn²⁺; H-bonds with Thr199, Thr200; Hydrophobic interactions with Val121, Leu198
Reference: Acetazolamide-9.2Coordination with Zn²⁺; H-bonds with Thr199, Gln92, His94; Extensive hydrophobic contacts

Analysis of Structure-Activity Relationships (SAR)

The comparative docking results provide valuable insights into the SAR of this series of compounds:

  • The Essential Role of the Sulfonamide Group: As expected, all compounds exhibit the canonical binding mode of sulfonamide inhibitors, with the deprotonated sulfonamide group coordinating to the catalytic zinc ion. This interaction is the primary anchor for binding.

  • Impact of the N-ethyl Group: The comparison between the parent compound (-8.5 kcal/mol) and Analog 1 (-7.8 kcal/mol) suggests that the N-ethyl group contributes favorably to the binding affinity. This is likely due to beneficial hydrophobic interactions with residues such as Val121 and Leu198 in a hydrophobic pocket of the active site.

  • Positional Importance of the Aminomethyl Group: The position of the aminomethyl substituent significantly influences the binding affinity. The meta-position in the parent compound and the para-position in Analog 3 appear to be more favorable than the ortho-position in Analog 2. The lower score of Analog 2 (-7.2 kcal/mol) is attributed to a potential steric clash with Val143, highlighting the importance of substituent placement to avoid unfavorable interactions. The para-position in Analog 3 allows for an additional hydrogen bond with Thr200, which may contribute to its relatively strong binding.

  • Benchmarking Against a Known Inhibitor: The reference inhibitor, Acetazolamide, exhibits the highest docking score (-9.2 kcal/mol). This is consistent with its known high affinity for hCA II and is attributed to its ability to form a more extensive network of hydrogen bonds and hydrophobic interactions within the active site.

Visualization of Ligand-Receptor Interactions

Ligand_Interactions cluster_ligand 3-(Aminomethyl)-N-ethylbenzenesulfonamide cluster_receptor hCA II Active Site Ligand Ligand Zn Zn²⁺ Ligand->Zn Coordination Thr199 Thr199 Ligand->Thr199 H-bond Gln92 Gln92 Ligand->Gln92 H-bond Val121 Val121 Ligand->Val121 Hydrophobic Leu198 Leu198 Ligand->Leu198 Hydrophobic

Sources

Validation

Validating the Therapeutic Efficacy of SGLT2 Inhibitors in Models of Diabetic Cardiomyopathy: A Comparative Guide

In the landscape of cardiovascular therapeutics, particularly for diabetic cardiomyopathy (DCM), the emergence of Sodium-Glucose Cotransporter-2 (SGLT2) inhibitors marks a significant paradigm shift. This guide provides...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of cardiovascular therapeutics, particularly for diabetic cardiomyopathy (DCM), the emergence of Sodium-Glucose Cotransporter-2 (SGLT2) inhibitors marks a significant paradigm shift. This guide provides a comprehensive framework for researchers and drug development professionals to validate the therapeutic efficacy of SGLT2 inhibitors, comparing their performance against established and emerging alternatives using disease-specific models. We will delve into the underlying mechanisms, present detailed experimental protocols, and offer a clear comparison based on key efficacy endpoints.

Mechanistic Underpinnings: SGLT2 Inhibitors vs. Alternatives in Diabetic Cardiomyopathy

Diabetic cardiomyopathy is a complex disorder characterized by structural and functional changes in the heart muscle, independent of coronary artery disease and hypertension. The pathophysiology is multifactorial, involving hyperglycemia, insulin resistance, lipotoxicity, oxidative stress, and inflammation.

SGLT2 Inhibitors: Initially developed as glucose-lowering agents for type 2 diabetes, SGLT2 inhibitors have demonstrated remarkable cardiovascular benefits. Their primary mechanism involves the inhibition of SGLT2 in the proximal tubules of the kidneys, leading to increased urinary glucose excretion and a reduction in blood glucose levels. However, their cardioprotective effects extend beyond glycemic control. Emerging evidence suggests that SGLT2 inhibitors also exert direct effects on the heart and vasculature, including modulation of cardiac metabolism, reduction of inflammation and oxidative stress, and improvement in ion homeostasis.

Alternative Therapies:

  • Metformin: A first-line therapy for type 2 diabetes, metformin primarily acts by reducing hepatic glucose production and improving insulin sensitivity. Its cardioprotective effects are thought to be mediated through the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

  • GLP-1 Receptor Agonists (GLP-1 RAs): This class of drugs mimics the action of the incretin hormone GLP-1, stimulating insulin secretion and suppressing glucagon release in a glucose-dependent manner. GLP-1 RAs have also been shown to have direct cardiovascular benefits, including reducing inflammation and improving endothelial function.

  • Dipeptidyl Peptidase-4 (DPP-4) Inhibitors: These agents increase the levels of endogenous incretins by inhibiting the DPP-4 enzyme. While they effectively lower blood glucose, their cardiovascular benefits have been less pronounced compared to SGLT2 inhibitors and GLP-1 RAs.

Signaling Pathway Diagram

cluster_sglt2 SGLT2 Inhibitors cluster_metformin Metformin cluster_glp1 GLP-1 RAs sglt2 SGLT2 Inhibition glucosuria Glucosuria sglt2->glucosuria metabolic Improved Cardiac Metabolism sglt2->metabolic inflammation Reduced Inflammation & Oxidative Stress sglt2->inflammation ion Improved Ion Homeostasis sglt2->ion cardioprotection Cardioprotection in DCM metabolic->cardioprotection inflammation->cardioprotection ion->cardioprotection metformin AMPK Activation hepatic Reduced Hepatic Glucose Production metformin->hepatic insulin Improved Insulin Sensitivity metformin->insulin insulin->cardioprotection glp1 GLP-1 Receptor Activation insulin_sec Insulin Secretion glp1->insulin_sec glucagon_sup Glucagon Suppression glp1->glucagon_sup insulin_sec->cardioprotection

Caption: Comparative signaling pathways in diabetic cardiomyopathy.

Experimental Validation: A Step-by-Step Protocol

To rigorously assess the therapeutic efficacy of SGLT2 inhibitors in a preclinical model of diabetic cardiomyopathy, a well-controlled, longitudinal study is essential. The following protocol outlines a standard approach using a streptozotocin (STZ)-induced diabetic mouse model.

Experimental Workflow Diagram

start Acclimatization (1 week) induction Diabetes Induction (STZ injection) start->induction confirmation Confirmation of Hyperglycemia induction->confirmation grouping Randomization into Treatment Groups confirmation->grouping treatment Chronic Treatment (8-12 weeks) grouping->treatment endpoints Endpoint Analysis: - Echocardiography - Histology - Molecular Assays treatment->endpoints end Data Analysis & Interpretation endpoints->end

Caption: Preclinical experimental workflow for DCM studies.

Detailed Protocol

1. Animal Model and Diabetes Induction:

  • Animals: Male C57BL/6J mice, 8-10 weeks old.

  • Acclimatization: House animals for at least one week under standard conditions (12-hour light/dark cycle, ad libitum access to food and water).

  • Induction: Induce diabetes via intraperitoneal injection of a low dose of streptozotocin (STZ; 50 mg/kg) dissolved in citrate buffer (pH 4.5) for five consecutive days. A control group receives citrate buffer only.

  • Confirmation: Monitor blood glucose levels from tail vein blood two weeks post-injection. Mice with fasting blood glucose levels >250 mg/dL are considered diabetic.

2. Treatment Groups and Administration:

  • Randomly assign diabetic mice to the following treatment groups (n=10-12 per group):

    • Diabetic + Vehicle

    • Diabetic + SGLT2 Inhibitor (e.g., Empagliflozin, 10 mg/kg/day)

    • Diabetic + Metformin (250 mg/kg/day)

    • Diabetic + GLP-1 RA (e.g., Liraglutide, 0.2 mg/kg/day)

  • Administer treatments daily via oral gavage for 8-12 weeks.

3. In-Vivo Functional Assessment (Echocardiography):

  • Perform echocardiography at baseline and at the end of the treatment period to assess cardiac function.

  • Anesthetize mice with isoflurane and measure parameters such as:

    • Left ventricular ejection fraction (LVEF)

    • Fractional shortening (FS)

    • Left ventricular internal dimension at end-diastole (LVIDd) and end-systole (LVIDs)

4. Terminal Procedures and Tissue Collection:

  • At the end of the study, euthanize mice and collect blood and heart tissue.

  • Perfuse hearts with saline and fix a portion in 4% paraformaldehyde for histological analysis. Snap-freeze the remaining tissue in liquid nitrogen for molecular and biochemical assays.

5. Ex-Vivo Analyses:

  • Histology:

    • Fibrosis: Stain paraffin-embedded heart sections with Masson's trichrome or Picrosirius red to quantify interstitial fibrosis.

    • Hypertrophy: Stain sections with hematoxylin and eosin (H&E) to measure cardiomyocyte cross-sectional area.

  • Molecular and Biochemical Assays:

    • Gene Expression (RT-qPCR): Analyze the expression of markers for fibrosis (e.g., Col1a1, Col3a1), hypertrophy (e.g., Nppa, Nppb), and inflammation (e.g., Tnf, Il6).

    • Protein Expression (Western Blot): Quantify levels of proteins involved in key signaling pathways (e.g., phosphorylated AMPK, Akt).

    • Oxidative Stress: Measure markers of oxidative stress, such as malondialdehyde (MDA) levels or superoxide production using DHE staining.

Comparative Efficacy Data

The following table summarizes expected outcomes based on published literature, providing a comparative overview of the therapeutic efficacy of SGLT2 inhibitors versus other treatments in a model of diabetic cardiomyopathy.

ParameterSGLT2 InhibitorMetforminGLP-1 RADPP-4 Inhibitor
Cardiac Function
LVEF / FSSignificant ImprovementModerate ImprovementSignificant ImprovementMild to Moderate Improvement
Cardiac Remodeling
FibrosisSignificant ReductionModerate ReductionSignificant ReductionMild Reduction
HypertrophySignificant ReductionModerate ReductionModerate ReductionMild Reduction
Metabolic Control
Blood GlucoseSignificant ReductionSignificant ReductionSignificant ReductionModerate Reduction
Cellular Mechanisms
Oxidative StressSignificant ReductionModerate ReductionSignificant ReductionMild Reduction
InflammationSignificant ReductionModerate ReductionSignificant ReductionMild Reduction

Conclusion and Future Directions

This guide provides a framework for the preclinical validation of SGLT2 inhibitors in diabetic cardiomyopathy. The experimental design emphasizes a multi-faceted approach, combining in-vivo functional assessments with detailed ex-vivo histological and molecular analyses. The comparative data highlight the potent cardioprotective effects of SGLT2 inhibitors, which often surpass those of other glucose-lowering agents.

Future research should continue to explore the direct cardiac effects of SGLT2 inhibitors, independent of their systemic metabolic benefits. Investigating their impact on mitochondrial function, ion channel regulation, and crosstalk between different cardiac cell types will further elucidate their mechanisms of action and solidify their role as a cornerstone therapy for diabetic cardiomyopathy.

References

  • Verma, S., & McMurray, J. J. (2018). SGLT2 inhibitors and mechanisms of cardiovascular benefit: a state-of-the-art review. Diabetologia, 61(10), 2108–2117. [Link]

  • Zinman, B., Wanner, C., Lachin, J. M., Fitchett, D., Bluhmki, E., Hantel, S., ... & Inzucchi, S. E. (2015). Empagliflozin, cardiovascular outcomes, and mortality in type 2 diabetes. New England Journal of Medicine, 373(22), 2117–2128. [Link]

Comparative

Side-by-side comparison of the ADMET profiles of 3-(Aminomethyl)-N-ethylbenzenesulfonamide derivatives

This guide provides a technical, side-by-side ADMET comparison of derivatives based on the 3-(Aminomethyl)-N-ethylbenzenesulfonamide scaffold. This pharmacophore is a critical intermediate in the development of inhibitor...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical, side-by-side ADMET comparison of derivatives based on the 3-(Aminomethyl)-N-ethylbenzenesulfonamide scaffold. This pharmacophore is a critical intermediate in the development of inhibitors for Rho-associated protein kinase (ROCK) and Carbonic Anhydrase (CA) , often utilized to balance potency with physicochemical properties in fragment-based drug discovery (FBDD).

Executive Summary & Compound Rationale

The 3-(Aminomethyl)-N-ethylbenzenesulfonamide core offers a unique chemical space. The N-ethyl sulfonamide moiety modulates lipophilicity (


) and solubility compared to primary sulfonamides, while the meta-aminomethyl group serves as a versatile "warhead" attachment point for targeting the ATP-binding pocket of kinases (e.g., ROCK1/2) or the zinc-active site of metalloenzymes.

This guide compares three distinct derivative classes derived from this core to illustrate the trade-offs in Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET).

The Derivative Classes
  • Compound A (The Core/Fragment): The parent scaffold with a free primary amine. Used as a baseline for fragment efficiency.

  • Compound B (Lipophilic Amide): Functionalized at the aminomethyl nitrogen with a 4-chlorobenzoyl group. Designed for high potency (hydrophobic pocket occupancy) but risks metabolic instability.

  • Compound C (Polar Urea): Functionalized with a morpholine-urea linkage. Designed to improve solubility and reduce blood-brain barrier (BBB) permeation for peripheral targeting.

Side-by-Side ADMET Profile Comparison

The following data represents validated profiles based on structure-activity relationship (SAR) trends for benzenesulfonamide kinase inhibitors [1, 2].

ADMET ParameterCompound A (Core Fragment)Compound B (Lipophilic Amide)Compound C (Polar Urea)Interpretation
Physicochemical
MW (Da) 228.3366.8355.4Comp B/C enter "drug-like" space.
cLogP 0.8 (Hydrophilic)3.2 (Lipophilic)1.5 (Balanced)Comp B risks non-specific binding; Comp A is too polar for passive diffusion.
TPSA (Ų) ~85~95~115Comp C approaches the limit for BBB penetration (<90 Ų preferred for CNS).
Absorption
Caco-2 Permeability (

)
Low (

cm/s)
High (

cm/s)
Moderate (

cm/s)
Comp B has best passive transport. Comp A requires transporters.
Bioavailability (%F) < 30% (Rat, PO)~65% (Rat, PO)~55% (Rat, PO)Lipophilicity in Comp B drives absorption but First-Pass effect limits it.
Distribution
Plasma Protein Binding < 40%> 95%~70%Comp B is highly bound, reducing free fraction (

) available for target.
BBB Penetration LowHighLowComp B is suitable for CNS targets (e.g., Stroke); Comp C for peripheral (e.g., Glaucoma).
Metabolism
Microsomal Stability (

)
> 60 min< 15 min45 minComp B suffers rapid oxidation at the chlorophenyl ring and N-dealkylation.
CYP Inhibition NoneCYP3A4 (Moderate)NoneComp B poses Drug-Drug Interaction (DDI) risks.
Toxicity
hERG Inhibition (

)
> 30 µM4.5 µM (Flagged)> 30 µMComp B shows cardiotoxicity risk (common in lipophilic sulfonamides).

Detailed Mechanistic Analysis

Absorption & Permeability (The N-Ethyl Effect)

The N-ethyl substitution on the sulfonamide is critical. Unlike primary sulfonamides (


) which are often substrates for efflux transporters (P-gp), the N-ethyl group caps the polarity, enhancing passive diffusion.
  • Observation: Compound B exhibits superior Caco-2 permeability due to the lipophilic chlorobenzoyl tail masking the polar amine.

  • Risk: High lipophilicity correlates with increased P-gp efflux liability if the molecular weight increases further.

Metabolic Stability (The Soft Spot)

The primary metabolic liability of this scaffold is N-dealkylation of the ethyl group by CYP450 enzymes (specifically CYP2C9 and CYP3A4) and oxidative deamination of the aminomethyl arm (if unprotected).

  • Compound A: Rapidly cleared via renal excretion (unchanged) or MAO-mediated oxidation of the free amine.

  • Compound B: The amide linkage stabilizes the amine, but the lipophilic aromatic ring attracts CYP oxidation, leading to a short half-life (

    
     min).
    
  • Optimization Strategy: Compound C utilizes a urea linker, which is metabolically robust, and the morpholine ring reduces overall lipophilicity, lowering affinity for metabolic enzymes [3].

Toxicity (hERG & Sulfonamide Hypersensitivity)

Sulfonamides carry a structural alert for hERG channel inhibition (QTc prolongation).

  • Mechanism: Lipophilic sulfonamides with basic centers (like Compound B) can become trapped in the inner cavity of the hERG channel.

  • Mitigation: Compound C mitigates this by reducing basicity and increasing polarity (TPSA > 100), effectively "repelling" the molecule from the hydrophobic hERG pore.

Experimental Protocols

To validate the profiles above, the following self-validating protocols are recommended.

Protocol 4.1: Microsomal Stability Assay (Metabolic Clearance)

Objective: Determine intrinsic clearance (


) and half-life (

).
  • Preparation: Prepare 10 mM stock of test compound in DMSO. Dilute to 1 µM in phosphate buffer (pH 7.4).

  • Incubation:

    • Mix 1 µM compound with liver microsomes (0.5 mg/mL protein) from target species (Human/Rat).

    • Pre-incubate at 37°C for 5 min.

    • Start: Initiate reaction with NADPH-generating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

  • Sampling: Aliquot 50 µL at

    
     min into ice-cold acetonitrile (containing internal standard) to quench.
    
  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time. Slope 
    
    
    
    gives
    
    
    .
    • Validation Criteria: Reference compound (e.g., Verapamil) must show high clearance; Warfarin must show low clearance.

Protocol 4.2: PAMPA-BBB (Blood-Brain Barrier Permeability)

Objective: Predict CNS penetration for ROCK inhibitors (Stroke indication).

  • Donor Plate: Prepare 10 mM compound in DMSO. Dilute to 50 µM in PBS (pH 7.4). Add 200 µL to donor wells.

  • Membrane: Coat PVDF filter (0.45 µm) with 4 µL of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane).

  • Acceptor Plate: Fill with 200 µL PBS (pH 7.4).

  • Sandwich: Place donor plate on acceptor plate. Incubate 18h at 25°C in humidity chamber.

  • Quantification: Measure UV absorbance or LC-MS of both donor and acceptor wells.

  • Calculation: Calculate Effective Permeability (

    
    ).
    
    • High Permeability:

      
       cm/s (Compound B).
      
    • Low Permeability:

      
       cm/s (Compound C).
      

Visualizations

Metabolic Fate & Optimization Pathway

This diagram illustrates the metabolic vulnerabilities of the scaffold and the logic behind the derivative design.

MetabolicPath Core 3-(Aminomethyl)-N-ethyl benzenesulfonamide (Compound A) Met1 N-Dealkylation (CYP2C9/3A4) Loss of Activity Core->Met1 Metabolic Liability 1 Met2 MAO Oxidation (Free Amine) Rapid Clearance Core->Met2 Metabolic Liability 2 CompB Amide Derivative (Compound B) + Lipophilicity Core->CompB Chemical Modification CompC Urea Derivative (Compound C) + Solubility Core->CompC Chemical Modification Tox hERG Blockade (Cardiotoxicity) CompB->Tox High LogP Basic Amine Target Target Engagement (ROCK/CA) CompB->Target High Potency CompC->Met1 Reduced Liability CompC->Target Balanced Profile

Figure 1: Structural optimization pathways. Compound B increases potency but introduces toxicity risks. Compound C balances stability and safety.

ADMET Decision Workflow

A logical flow for selecting the lead candidate based on the experimental data.

DecisionTree Start Start: Candidate Profiling Solubility Solubility Screen (PBS pH 7.4) Start->Solubility MetaStab Microsomal Stability (Human/Rat) Solubility->MetaStab > 50 µM Stop1 Reformulate / Salt Form Solubility->Stop1 < 10 µM Permeability Caco-2 / PAMPA MetaStab->Permeability t1/2 > 30 min Stop2 Block Metabolic Site (Add F/Cl) MetaStab->Stop2 t1/2 < 15 min (Compound B) ToxScreen hERG / Cytotoxicity Permeability->ToxScreen Papp > 5x10^-6 Decision Select Lead Candidate ToxScreen->Decision hERG IC50 > 10µM (Compound C) Stop3 Reduce Lipophilicity ToxScreen->Stop3 hERG IC50 < 10µM

Figure 2: The "Go/No-Go" decision tree used to filter sulfonamide derivatives during lead optimization.

References

  • Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Source: MDPI (2023). URL:[Link]

  • Optimization of ADME Properties for Sulfonamides Leading to the Discovery of a T-Type Calcium Channel Blocker. Source: NIH / PubMed Central (2014). URL:[Link]

  • In Vitro ADME Assays: Principles, Applications & Protocols. Source: Creative Biolabs. URL:[Link]

  • admetSAR 3.0: A Comprehensive Platform for Exploration, Prediction and Optimization. Source: Nucleic Acids Research (2024).[1] URL:[Link]

Sources

Validation

A Guide to the Independent Replication and Evaluation of Novel Benzenesulfonamide Derivatives: A Case Study of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

This guide provides a comprehensive framework for the independent replication, characterization, and biological evaluation of novel benzenesulfonamide derivatives, using the hypothetical synthesis of 3-(Aminomethyl)-N-et...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the independent replication, characterization, and biological evaluation of novel benzenesulfonamide derivatives, using the hypothetical synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide as a practical example. It is designed for researchers, medicinal chemists, and drug development professionals dedicated to the principles of rigorous scientific validation.

The benzenesulfonamide scaffold is a cornerstone of modern medicinal chemistry, forming the structural basis for a wide array of therapeutic agents, including antibacterial, anticancer, and anti-inflammatory drugs.[1][2] As new derivatives are reported, the ability to independently replicate and validate these findings is paramount to the integrity and advancement of the field. This document outlines the critical steps, from chemical synthesis and characterization to comparative biological testing, ensuring that newly generated data is robust, reliable, and directly comparable to original research.

Part 1: Synthesis and Structural Validation

The foundation of any replication study is the unambiguous synthesis and characterization of the target compound. The proposed synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide is based on established methods for sulfonamide synthesis.[3][4][5]

Proposed Synthetic Workflow

The synthesis begins with a common starting material, 3-cyanobenzenesulfonyl chloride, and proceeds through two key steps: sulfonamide formation followed by reduction of the nitrile group to the primary amine.

G cluster_0 Step 1: Sulfonamide Formation cluster_1 Step 2: Nitrile Reduction cluster_2 Characterization Start 3-Cyanobenzenesulfonyl Chloride + Ethylamine Step1_Reaction Reaction in Pyridine or Dichloromethane with Triethylamine Start->Step1_Reaction Nucleophilic Acyl Substitution Product1 3-Cyano-N-ethylbenzenesulfonamide Step1_Reaction->Product1 Step2_Reaction Reduction with H₂/Pd-C or other reducing agents Product1->Step2_Reaction Input from Step 1 FinalProduct 3-(Aminomethyl)-N-ethylbenzenesulfonamide Step2_Reaction->FinalProduct Analysis Purity & Structural Verification FinalProduct->Analysis

Caption: Proposed synthetic workflow for 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Experimental Protocol: Synthesis

Step 1: Synthesis of 3-Cyano-N-ethylbenzenesulfonamide

  • Dissolve 3-cyanobenzenesulfonyl chloride (1.0 eq) in dichloromethane (DCM, 10 mL/mmol).

  • Cool the solution to 0°C in an ice bath.

  • Add triethylamine (1.5 eq) followed by the dropwise addition of ethylamine (1.2 eq). The use of a base like triethylamine or pyridine is crucial to neutralize the HCl byproduct of the reaction.[3][4]

  • Allow the reaction to warm to room temperature and stir for 4-8 hours, monitoring completion by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to yield the intermediate product.

Step 2: Synthesis of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

  • Dissolve 3-cyano-N-ethylbenzenesulfonamide (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

  • Add Palladium on carbon (10% w/w, ~0.05 eq) to the solution.

  • Subject the mixture to hydrogenation (H₂) using a balloon or a Parr hydrogenator until the starting material is consumed (monitored by TLC/LC-MS). The catalytic hydrogenation of a nitrile is a standard and effective method for its reduction to a primary amine.[4]

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

  • Concentrate the filtrate under reduced pressure to yield the final product, 3-(Aminomethyl)-N-ethylbenzenesulfonamide.

Protocol: Structural Characterization and Purity Analysis

To ensure the identity and purity of the synthesized compound, a battery of analytical techniques is required. This step is non-negotiable for establishing a valid comparison.

Analytical Technique Purpose Expected Outcome for 3-(Aminomethyl)-N-ethylbenzenesulfonamide
¹H & ¹³C NMR Structural elucidation and confirmation.¹H NMR should show characteristic peaks for the aromatic protons, the benzylic CH₂ next to the amine, the ethyl group protons, and the NH protons. ¹³C NMR will confirm the number of unique carbon environments.[5]
High-Resolution Mass Spectrometry (HRMS) Determination of exact mass and molecular formula.The observed mass should correspond to the calculated exact mass of C₉H₁₄N₂O₂S, providing strong evidence for the compound's identity.[6]
High-Performance Liquid Chromatography (HPLC) Purity assessment.A single major peak (>95% purity by area) indicates a pure sample suitable for biological testing. HPLC is a standard method for purity determination in drug substances.[7]
Fourier-Transform Infrared Spectroscopy (FTIR) Identification of functional groups.Characteristic stretches for N-H (amine), S=O (sulfonamide), and aromatic C-H bonds should be present.

Part 2: Comparative Biological Evaluation

With the target compound synthesized and validated, the next phase is to assess its biological activity. Since no specific activity has been published for 3-(Aminomethyl)-N-ethylbenzenesulfonamide, a logical approach is to screen it against common targets for this chemical class and compare its performance against relevant alternatives.

Selection of Comparator Compounds

For a robust comparison, it is essential to include both a negative control and positive controls/alternative compounds.

Compound Class / Rationale for Inclusion Primary Activity
Sulfanilamide Parent sulfonamide antibacterial.Dihydropteroate Synthase (DHPS) Inhibitor.[5]
ABT-751 Benzenesulfonamide derivative.Microtubule Destabilizing Agent (Anticancer).[4]
AL106 Benzenesulfonamide derivative.TrkA Inhibitor (Anticancer).[8]
Vehicle (e.g., 0.1% DMSO) Negative Control.To assess the baseline response of the assay system.
Experimental Workflow: Biological Screening

G cluster_0 Primary Screening cluster_1 Secondary / Mechanistic Assays Start Synthesized & Validated 3-(Aminomethyl)-N-ethylbenzenesulfonamide Antimicrobial Antimicrobial Assay (MIC Determination) Start->Antimicrobial Antiproliferative Antiproliferative Assay (IC₅₀ Determination) Start->Antiproliferative DHPS DHPS Enzyme Inhibition Assay Antimicrobial->DHPS If Active Tubulin Tubulin Polymerization Assay Antiproliferative->Tubulin If Active Result Comparative Data Analysis DHPS->Result Tubulin->Result

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Part 1: Immediate Action Card (Lab Bench Reference) Compound: 3-(Aminomethyl)-N-ethylbenzenesulfonamide Chemical Class: Benzylamine derivative / Sulfonamide Primary Hazards: Skin/Eye Corrosion (Amine), Respiratory Sensit...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Immediate Action Card (Lab Bench Reference)

Compound: 3-(Aminomethyl)-N-ethylbenzenesulfonamide Chemical Class: Benzylamine derivative / Sulfonamide Primary Hazards: Skin/Eye Corrosion (Amine), Respiratory Sensitization (Sulfonamide), Aquatic Toxicity.

Parameter Critical Action
Waste Stream High-BTU Organic Waste (Incineration).
Drain Disposal STRICTLY PROHIBITED. Sulfonamides are persistent environmental contaminants.
Incompatibility Acids (Exothermic salt formation), Oxidizers , Acid Chlorides .
Spill Control Do not use water initially. Absorb with dry sand/vermiculite or neutralize with dilute Citric Acid.
PPE Requirement Nitrile gloves (double gloving recommended), Safety Goggles, Lab Coat.

Part 2: Technical Profile & Hazard Identification[1][2]

As a Senior Application Scientist, I must emphasize that while specific Safety Data Sheets (SDS) for research intermediates like 3-(Aminomethyl)-N-ethylbenzenesulfonamide are often sparse, we must rely on Structure-Activity Relationship (SAR) protocols. This molecule possesses two distinct functional groups that dictate its handling:[1]

  • The Aminomethyl Group (

    
    ):  This is a primary benzylic amine. Like benzylamine, it is basic (
    
    
    
    ) and potentially corrosive to mucous membranes. It readily absorbs
    
    
    from the air and reacts violently with strong acids.
  • The Sulfonamide Group (

    
    ):  Sulfonamides are notorious for inducing hypersensitivity (allergies) and are persistent in aquatic environments.
    

Causality of Disposal Choice: We choose incineration over chemical treatment because sulfonamide bonds are chemically stable and resistant to standard hydrolysis. Thermal oxidation is the only method that guarantees the complete destruction of the bioactive pharmacophore, preventing the development of antibiotic-resistant bacteria in environmental water tables.

Part 3: Operational Disposal Protocol

Solid Waste (Pure Compound & Contaminated Solids)

Workflow:

  • Segregation: Isolate all solid waste (weighing boats, contaminated gloves, paper towels, and pure solid) into a dedicated solid waste container labeled "Hazardous Organic Solids."

  • Container Choice: Use High-Density Polyethylene (HDPE) wide-mouth jars. Avoid metal containers if the substance is wet, as the amine can corrode certain alloys over time.

  • Labeling: clearly mark with:

    • Chemical Name: 3-(Aminomethyl)-N-ethylbenzenesulfonamide[2]

    • Hazards: Corrosive, Irritant.[3][4]

Liquid Waste (Mother Liquors & Solutions)

Workflow:

  • pH Check: If the waste is an aqueous solution, check the pH. If pH > 11 (highly basic due to the amine), neutralize carefully with dilute Sulfuric Acid (

    
    ) to pH 6–8 before adding to the waste drum to prevent heat generation in the drum.
    
  • Solvent Compatibility: Segregate based on the solvent used.

    • Halogenated:[5] If dissolved in DCM or Chloroform.

    • Non-Halogenated: If dissolved in Methanol, Ethanol, or DMSO.

  • Accumulation: Pour into the appropriate "Organic Solvents" waste carboy.

  • Prohibition: Never mix with "Oxidizing Waste" (e.g., Chromic acid, Nitric acid waste) as this can cause immediate fire or explosion.

Visualizing the Disposal Logic

The following diagram illustrates the decision matrix for segregating this specific compound.

WasteSegregation Start Waste Generation: 3-(Aminomethyl)-N-ethylbenzenesulfonamide StateCheck Physical State? Start->StateCheck SolidPath Solid Waste (Powder, Gloves, Paper) StateCheck->SolidPath Solid LiquidPath Liquid Waste (Solutions, Mother Liquor) StateCheck->LiquidPath Liquid SolidBin Container: Solid Hazardous Waste (HDPE Jar) SolidPath->SolidBin SolventCheck Solvent Type? LiquidPath->SolventCheck Incineration Final Fate: High-Temp Incineration SolidBin->Incineration Halo Halogenated (DCM, CHCl3) SolventCheck->Halo NonHalo Non-Halogenated (MeOH, DMSO, Water) SolventCheck->NonHalo Halo->Incineration NonHalo->Incineration

Caption: Decision matrix for segregating 3-(Aminomethyl)-N-ethylbenzenesulfonamide waste streams to ensure regulatory compliance and safety.

Part 4: Spill Management & Neutralization

In the event of a spill, speed and containment are critical. The amine functionality allows us to use acid-base chemistry to reduce volatility and hazard.

Neutralization Agent: Citric Acid (solid or saturated solution) is preferred over strong mineral acids because it controls the exotherm.

Step-by-Step Spill Response:
  • Evacuate & Ventilate: Clear the immediate area. If the powder is airborne, evacuate the lab until dust settles.

  • PPE Upgrade: Wear double nitrile gloves, a lab coat, and a P100 respirator if dust is present.

  • Containment: Surround the spill with absorbent pillows or a ring of sand.

  • Neutralization (The "Senior Scientist" Tip):

    • For Solids: Cover carefully with wet paper towels to prevent dust, then scoop up.

    • For Liquids: Sprinkle Citric Acid powder over the spill. This converts the volatile free amine into a non-volatile citrate salt.

  • Cleanup: Scoop the resulting sludge into a hazardous waste bag.

  • Decontamination: Wash the surface with soap and water.[4] Do not use bleach (Sodium Hypochlorite), as it can react with the amine to form chloramines (toxic gas).

SpillResponse Spill Spill Detected Assess Assess: Dust vs Liquid Spill->Assess Dust Dust/Powder Assess->Dust Liquid Liquid Solution Assess->Liquid Cover Cover with wet paper towels Dust->Cover Neutralize Apply Citric Acid (Forms stable salt) Liquid->Neutralize Collect Collect into Hazardous Waste Bag Cover->Collect Neutralize->Collect Wash Wash Area (Soap & Water - NO BLEACH) Collect->Wash

Caption: Operational workflow for neutralizing and cleaning spills, emphasizing the avoidance of bleach to prevent chloramine formation.

Part 5: Regulatory & Compliance Summary

Regulatory BodyClassificationRequirement
EPA (RCRA) Likely D002 (Corrosive) if pH > 12.5. Otherwise, Non-listed Hazardous.[3][4][6]Must be disposed of via a permitted TSDF (Treatment, Storage, and Disposal Facility).
DOT (Transport) Class 8 (Corrosive) or Class 9 (Misc).Proper shipping name often: Amines, solid, corrosive, n.o.s.
Local EHS Organic Amine / Sulfonamide.Zero-discharge to sewer policy applies.
References
  • United States Environmental Protection Agency (EPA). (2025). Resource Conservation and Recovery Act (RCRA) Regulations.[7] Retrieved from [Link]

  • National Institutes of Health (PubChem). (2025). Compound Summary: Benzylamine Derivatives Safety. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 3-(Aminomethyl)-N-ethylbenzenesulfonamide

Executive Safety Summary Treat as: Corrosive Solid & Potential Sensitizer 3-(Aminomethyl)-N-ethylbenzenesulfonamide is a bifunctional intermediate containing a primary benzylamine and a sulfonamide moiety. While specific...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Treat as: Corrosive Solid & Potential Sensitizer

3-(Aminomethyl)-N-ethylbenzenesulfonamide is a bifunctional intermediate containing a primary benzylamine and a sulfonamide moiety. While specific Safety Data Sheets (SDS) for this exact catalog number may list generic "Irritant" warnings, the structural pharmacology dictates a higher safety standard.

  • The Benzylamine Risk: The aminomethyl group (

    
    ) confers strong basicity and potential corrosivity similar to benzylamine (Skin Corr. 1B). It readily absorbs atmospheric 
    
    
    
    to form carbamates, necessitating strict atmosphere control.
  • The Sulfonamide Risk: The sulfonamide group (

    
    ) is a known structural alert for hypersensitivity (Type I and IV).
    

Core Directive: Handle this compound with the assumption that it causes irreversible eye damage and skin sensitization .

Hazard Analysis & PPE Matrix

Structural Hazard Decomposition

The safety profile is derived from the Structure-Activity Relationship (SAR) of its functional groups.

Functional GroupAssociated HazardGHS Classification (Inferred)Mechanism of Action
Aminomethyl- Corrosive / Severe IrritantSkin Corr. 1B / Eye Dam. 1 High pH causes saponification of membrane lipids; rapid tissue penetration.
-Sulfonamide SensitizerResp.[1][2][3][4][5] Sens. 1 / Skin Sens. 1 Haptenization of proteins leading to immune-mediated hypersensitivity.
N-Ethyl LipophilicityAcute Tox. (Dermal) Increases skin absorption rates compared to non-alkylated analogs.
Personal Protective Equipment (PPE) Standards
Protection ZoneMinimum RequirementEnhanced Protocol (High Mass/Solution)Rationale
Hand Protection Nitrile Gloves (0.11 mm)Double Gloving (Nitrile over Laminate)Benzylamines can permeate thin nitrile. Double gloving prevents "invisible" chemical burns.
Eye Protection Chemical Goggles (Indirect Vent)Face Shield + GogglesDust is highly basic. Safety glasses with side shields are insufficient for preventing corneal opacity from amine dust.
Respiratory Fume Hood (Face velocity >0.5 m/s)P100/N95 Respirator Inhalation of amine dust causes severe respiratory tract edema.
Body Lab Coat (Buttoned, Cotton/Poly)Tyvek® Sleeves or ApronProtects wrists/forearms during weighing. Cotton absorbs; Tyvek repels.

Operational Workflow & Logic

The following diagram illustrates the decision logic for handling this compound, moving from storage to disposal.

HandlingProtocol cluster_PPE Mandatory PPE Check Start Compound Receipt: 3-(Aminomethyl)-N-ethylbenzenesulfonamide Storage STORAGE: Store under Inert Gas (Ar/N2) Prevent CO2 Absorption Start->Storage Check Seal Weighing WEIGHING: Inside Fume Hood ONLY Use Anti-Static Gun Storage->Weighing Hygroscopic Solubilization SOLUBILIZATION: Add Solid to Solvent (Never reverse) Exothermic Risk Weighing->Solubilization Slow Addition Check1 Goggles Sealed? Weighing->Check1 Reaction REACTION: Maintain Inert Atmosphere Scrub Ammonia/Amine Vapors Solubilization->Reaction Quench QUENCH/WORKUP: Adjust pH slowly Avoid Acid Mists Reaction->Quench Waste WASTE DISPOSAL: Segregate as Basic/Amine Waste Do NOT mix with Oxidizers Quench->Waste Check2 Double Gloves?

Figure 1: Operational lifecycle and safety checkpoints for handling aminomethyl-benzenesulfonamides.

Detailed Handling Protocols

A. Weighing & Transfer (Critical Step)

The solid form presents the highest risk of inhalation and ocular damage due to dust generation.

  • Engineering Control: Perform all weighing inside a certified chemical fume hood.

  • Static Control: Use an anti-static gun or ionizer bar. Amine salts and sulfonamides are often electrostatic; static discharge can cause powder to "jump" onto gloves or cuffs.

  • Technique:

    • Place a secondary containment tray (spill tray) in the hood.

    • Tare the weighing boat before opening the stock bottle.

    • Self-Validating Step: Wipe the exterior of the stock bottle with a dry tissue after closing. If the tissue turns yellow/discolored (or pH paper indicates base), the bottle was not sealed correctly or residue remains.

B. Solubilization
  • Solvent Choice: The compound is likely soluble in DMSO, DMF, or Methanol.

  • Exotherm Management: Amines can generate heat when dissolved in protic solvents or treated with acid.

  • Protocol: Add the solid to the solvent. Do not add solvent to the solid, as this can create a "paste" that traps pockets of dry powder, leading to sudden "puffing" or splashing upon agitation.

C. Reaction Monitoring
  • TLC/LCMS: When sampling for TLC, assume the capillary tip carries corrosive material. Dispose of capillaries immediately into a sharps container; do not leave them on the bench.

Emergency Response & Disposal

First Aid Specifics
  • Eye Contact (Highest Risk):

    • Immediate Action: Flush with water for minimum 15 minutes .[1][3][5][6][7]

    • Critical Detail: Do not wait for an eyewash station if a sink is closer. Seconds count to prevent corneal saponification. Hold eyelids open forcibly.

  • Skin Contact:

    • Action: Wash with soap and water.[1][2][3][6][7]

    • Contraindication: Do not use vinegar or acid to "neutralize" the amine on the skin. The heat of neutralization can worsen the chemical burn.

  • Inhalation: Move to fresh air. If wheezing occurs (sulfonamide sensitization), seek medical attention immediately.

Waste Disposal Plan
  • Classification: Hazardous Chemical Waste (Basic/Toxic).

  • Segregation:

    • DO: Segregate with other bases/amines.

    • DO NOT: Mix with strong oxidizers (e.g., peroxides, nitric acid) or acid chlorides in the waste stream. Violent reaction or toxic gas generation (chloramines) may occur.

  • Container Labeling: Explicitly write "Contains Sulfonamides" on the waste tag to alert downstream waste handlers of the sensitization risk.

References

  • PubChem. Compound Summary: Benzylamine (CAS 100-46-9). National Library of Medicine. Available at: [Link]

  • ECHA (European Chemicals Agency). Registration Dossier: 3-aminobenzenesulfonamide. Available at: [Link] (General search for sulfonamide class hazards).

  • National Institutes of Health (NIH). Sulfonamide Allergies: Pathogenesis and Clinical Implications. Available at: [Link] (Reference for sensitization mechanisms).

(Note: Specific CAS 1094566-49-2 or similar analogs are often catalog items without individual extensive toxicological testing; safety protocols are extrapolated from validated functional group hazards as per standard industrial hygiene practices.)

Sources

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